Dibenzo[a,c]anthracene-13C6

Core Science & Biosynthesis

Dibenzo[a,c]anthracene-13C6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH), a class of organic compounds formed from the incomplete combustion of organic materials. PAHs are of significant interest to researchers in environmental science and toxicology due to their widespread presence as environmental pollutants and the carcinogenic and mutagenic properties of many compounds within this class. Dibenzo[a,c]anthracene, in particular, has been the subject of toxicological studies to understand its mechanism of carcinogenicity.

This technical guide focuses on Dibenzo[a,c]anthracene-13C6, a stable isotope-labeled version of dibenzo[a,c]anthracene. The incorporation of six carbon-13 atoms into the molecule makes it an invaluable tool for researchers, primarily as an internal standard in analytical chemistry for the accurate quantification of its unlabeled counterpart and other PAHs in various matrices. This guide will provide an in-depth overview of its properties, uses, relevant experimental protocols, and the metabolic pathways of its unlabeled analogue.

Core Properties and Specifications

Dibenzo[a,c]anthracene-13C6 is a high-purity analytical standard. Its key properties and typical product specifications are summarized in the tables below.

Chemical and Physical Properties

Property	Value
Chemical Formula	C₁₆¹³C₆H₁₄
Molecular Weight	284.3 g/mol
Appearance	White to off-white solid
Solubility	Soluble in organic solvents such as nonane (B91170) and toluene

Typical Product Specifications

Parameter	Specification
Chemical Purity	≥99%
Isotopic Purity	≥99 atom % ¹³C
Concentration (in solution)	Typically 100 µg/mL
Solvent	Commonly Nonane

Applications in Research

The primary application of Dibenzo[a,c]anthracene-13C6 is as an internal standard for quantitative analysis, particularly in chromatography-mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC/MS).

Internal Standard in Isotope Dilution Mass Spectrometry (IDMS):

Isotope dilution is a powerful technique for accurate quantification in complex matrices. A known amount of the isotopically labeled standard (Dibenzo[a,c]anthracene-13C6) is added to a sample at the beginning of the sample preparation process. Because the labeled standard is chemically identical to the native analyte (unlabeled dibenzo[a,c]anthracene), it experiences the same extraction efficiency, sample cleanup losses, and ionization response in the mass spectrometer.

By measuring the ratio of the signal from the native analyte to the signal from the labeled internal standard, a highly accurate and precise quantification can be achieved, correcting for variations in sample preparation and instrument response. This is crucial for trace-level analysis of PAHs in environmental samples like soil, water, and air, as well as in biological tissues.

Experimental Protocols

General Protocol for PAH Quantification in Environmental Samples using Dibenzo[a,c]anthracene-13C6 as an Internal Standard by GC/MS

This protocol provides a general methodology for the analysis of PAHs in solid matrices (e.g., soil, sediment) using Dibenzo[a,c]anthracene-13C6 as an internal standard. This is a generalized procedure, and specific parameters may need to be optimized based on the matrix and the target analytes.

1. Sample Preparation and Extraction:

• Spiking: To a known weight of the homogenized sample (e.g., 10 g of soil), add a known amount of the Dibenzo[a,c]anthracene-13C6 internal standard solution. Also, add a suite of other labeled PAH standards if quantifying multiple PAHs.

• Extraction: Extract the PAHs from the sample using an appropriate technique such as Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction. A common solvent for extraction is a mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v).

• Concentration: Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Sample Cleanup:

• To remove interfering compounds, the extract is typically cleaned up using solid-phase extraction (SPE) with a silica (B1680970) gel or Florisil cartridge.

• The PAHs are eluted from the SPE cartridge with a suitable solvent mixture (e.g., hexane and dichloromethane).

• The eluate is then concentrated to a final volume of 1 mL.

3. GC/MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC/MS) is used for analysis. The GC is equipped with a capillary column suitable for PAH separation (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl methylpolysiloxane column).

• Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC inlet, typically in splitless mode to maximize sensitivity.

• GC Conditions:

  • Inlet Temperature: 280 °C

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor the molecular ions of the target PAHs and their corresponding labeled internal standards. For Dibenzo[a,c]anthracene, the native ion is m/z 278, and for Dibenzo[a,c]anthracene-13C6, it is m/z 284.

  • Mass Spectrometer Temperatures: Ion source at 230 °C, quadrupole at 150 °C, and transfer line at 280 °C.

4. Quantification:

• Create a calibration curve by analyzing a series of solutions containing known concentrations of the native PAHs and a constant concentration of the labeled internal standards.

• Plot the ratio of the peak area of the native analyte to the peak area of the corresponding labeled internal standard against the concentration of the native analyte.

• Determine the concentration of the PAHs in the sample extract by using the measured peak area ratios and the calibration curve.

Metabolic Pathway and Carcinogenic Mechanism of Dibenzo[a,c]anthracene

For professionals in drug development and toxicology, understanding the metabolic activation of PAHs is crucial. Dibenzo[a,c]anthracene, like many other PAHs, is not carcinogenic itself but is metabolically activated in the body to reactive intermediates that can bind to DNA, leading to mutations and potentially cancer.[1]

The metabolic activation of dibenzo[a,c]anthracene primarily involves cytochrome P450 enzymes. The process can be summarized as follows:

• Epoxidation: Cytochrome P450 enzymes introduce an epoxide group onto the aromatic ring system.

• Hydration: Epoxide hydrolase converts the epoxide to a trans-dihydrodiol.

• Second Epoxidation: A second epoxidation by cytochrome P450 enzymes at a different position on the ring forms a diol-epoxide.

These diol-epoxides are the ultimate carcinogenic metabolites. They are highly reactive electrophiles that can form covalent adducts with nucleophilic sites on DNA bases, particularly guanine. This DNA adduct formation can lead to errors in DNA replication and transcription, resulting in mutations. If these mutations occur in critical genes that regulate cell growth and division, such as proto-oncogenes or tumor suppressor genes, they can lead to the initiation of cancer.

Metabolic activation of Dibenzo[a,c]anthracene to a DNA-reactive metabolite.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of PAHs in an environmental sample using an isotopically labeled internal standard.

General workflow for PAH analysis using an isotopically labeled internal standard.

Synthesis of 13C-Labeled Dibenzo[a,c]anthracene

One common strategy involves the use of 13C-labeled benzene (B151609) or other simple aromatic compounds as starting materials. These labeled precursors are then subjected to a series of chemical reactions to build the more complex polycyclic aromatic structure. These synthetic routes often involve classic organic reactions such as Friedel-Crafts acylations, Wittig reactions, and various coupling reactions (e.g., Suzuki, Sonogashira) to form the necessary carbon-carbon bonds. Cyclization reactions are then employed to create the fused ring system.

Another approach for producing 13C-labeled compounds involves starting from basic 13C sources like ¹³CO₂ or ¹³CH₄ and using them to synthesize key building blocks. For instance, ¹³C-acetylene can be generated and then used in various cycloaddition reactions to construct the aromatic rings.

The purification of the final labeled product is critical to ensure high chemical and isotopic purity. This is typically achieved through chromatographic techniques such as column chromatography and recrystallization. The final product is then thoroughly characterized using techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity, purity, and the position and extent of isotopic labeling.

Conclusion

Dibenzo[a,c]anthracene-13C6 is a vital tool for researchers in environmental and analytical chemistry. Its use as an internal standard in isotope dilution mass spectrometry allows for highly accurate and precise quantification of the carcinogenic pollutant dibenzo[a,c]anthracene and other PAHs in a variety of complex matrices. For professionals in drug development and toxicology, understanding the metabolic activation of the unlabeled analogue provides critical insights into the mechanisms of chemical carcinogenesis. The availability of high-purity labeled standards like Dibenzo[a,c]anthracene-13C6 is essential for advancing research in these important fields.

References

• 1. researchgate.net [researchgate.net]

Dibenzo[a,c]anthracene-13C6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzo[a,c]anthracene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH). While specific experimental data for the 13C6-labeled variant is limited in publicly available literature, this guide extrapolates from the known properties and biological behavior of the parent compound, Dibenzo[a,c]anthracene. The primary utility of the 13C6 labeling lies in its application as an internal standard or tracer in studies investigating the metabolism, environmental fate, and toxicological pathways of this class of compounds.

Chemical Structure and Properties

Dibenzo[a,c]anthracene is a pentacyclic aromatic hydrocarbon. The "-13C6" designation indicates that six of the carbon atoms in the molecule have been replaced with the stable isotope carbon-13. This labeling does not significantly alter the chemical or physical properties of the molecule but allows for its differentiation from the naturally abundant 12C-containing compound in mass spectrometry-based analyses.

Table 1: Physicochemical Properties of Dibenzo[a,c]anthracene

Property	Value	Reference
Molecular Formula	C₂₂H₁₄	[1]
Molecular Weight (unlabeled)	278.35 g/mol	[2]
Molecular Weight (13C6 labeled)	284.3 g/mol	[3]
Melting Point	205-207 °C	[2]
Boiling Point	518 °C	[2]
LogP (Octanol/Water Partition Coefficient)	7.19	[4]
Appearance	Powder	[2]
CAS Number (unlabeled)	215-58-7	[2]

Toxicological Profile and Carcinogenicity

Dibenzo[a,c]anthracene is classified as a polycyclic aromatic hydrocarbon, a class of compounds known for their carcinogenic and mutagenic properties.[3] Animal studies have provided evidence for the carcinogenicity of dibenzanthracene isomers.[5] For instance, skin application in mice resulted in an increase in skin carcinoma, and intraperitoneal injections in newborn mice led to an increase in liver adenoma.[5] The International Agency for Research on Cancer (IARC) has reviewed dibenzanthracenes, and while the classification for the specific isomer Dibenzo[a,c]anthracene may vary, the group as a whole is of significant toxicological concern.[5]

Metabolic Activation and DNA Adduct Formation

The carcinogenicity of Dibenzo[a,c]anthracene is linked to its metabolic activation into reactive intermediates that can covalently bind to DNA, forming DNA adducts.[6][7] This process is a critical initiating event in chemical carcinogenesis.

The metabolic activation pathway, primarily occurring in the liver, involves cytochrome P450 enzymes. The key steps include the formation of dihydrodiols and subsequently diol epoxides.[6][7] Specifically, the 10,11-dihydrodiol of dibenz[a,c]anthracene (B33276) is metabolized to an anti-diol epoxide (r-10, t-11-dihydroxy-t-12, 13-oxy-10, 11, 12, 13-tetrahydro-dibenz[a,c]anthracene).[6][7] This reactive diol epoxide can then attack nucleophilic sites in DNA, leading to the formation of hydrocarbon-deoxyribonucleoside adducts.[6][7]

Metabolic activation of Dibenzo[a,c]anthracene.

Experimental Protocols

The use of Dibenzo[a,c]anthracene-13C6 is particularly relevant in analytical methods designed to detect and quantify the parent compound in complex matrices such as environmental samples or biological tissues.

Sample Preparation and Extraction for PAH Analysis

A common method for the analysis of PAHs in ambient air is EPA Method TO-13A, which involves collection on a filter and a sorbent cartridge, followed by extraction.[8]

Workflow for Sample Analysis:

General workflow for PAH analysis using an internal standard.

Detailed Methodologies:

• Sample Collection: For air samples, a high-volume sampler is used to draw air through a quartz fiber filter followed by a sorbent cartridge (e.g., polyurethane foam/XAD-2).[8]

• Internal Standard Spiking: Prior to extraction, the samples are spiked with a known amount of Dibenzo[a,c]anthracene-13C6. This internal standard is crucial for correcting for losses during sample preparation and for accurate quantification.

• Extraction: The filter and sorbent are typically extracted using a Soxhlet apparatus with a suitable solvent like dichloromethane (B109758) or a mixture of acetone (B3395972) and hexane.

• Cleanup and Concentration: The extract may be cleaned up using techniques like silica (B1680970) gel chromatography to remove interfering compounds. The cleaned extract is then concentrated to a small volume.

• Analysis: The final extract is analyzed by gas chromatography-mass spectrometry (GC-MS). The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect the characteristic ions of the target PAHs and the 13C6-labeled internal standard. Quantification is achieved by comparing the peak area of the native analyte to that of the internal standard.

Conclusion

Dibenzo[a,c]anthracene-13C6 is a valuable tool for researchers in environmental science, toxicology, and drug development. Its use as an internal standard enables accurate and precise quantification of Dibenzo[a,c]anthracene in various matrices. Understanding the chemical properties, metabolic activation, and carcinogenic potential of the parent compound is essential for designing and interpreting studies that utilize this stable isotope-labeled analogue. The methodologies outlined in this guide provide a foundation for the application of Dibenzo[a,c]anthracene-13C6 in rigorous scientific investigation.

References

• 1. Dibenz[a,j]anthracene [webbook.nist.gov]
• 2. Dibenz a,c anthracene 97 215-58-7 [sigmaaldrich.com]
• 3. clearsynth.com [clearsynth.com]
• 4. dibenz[a,c]anthracene [stenutz.eu]
• 5. oehha.ca.gov [oehha.ca.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. The metabolic and activation of dibenz[a,c]anthracene. | Semantic Scholar [semanticscholar.org]
• 8. epa.gov [epa.gov]

Dibenzo[a,c]anthracene-13C6 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Dibenzo[a,c]anthracene-13C6, a carbon-13 labeled polycyclic aromatic hydrocarbon (PAH). Due to the specific nature of this isotopologue, publicly available data is limited. This document compiles the known properties and provides context based on the unlabeled parent compound and its isomers.

Core Data Presentation

The quantitative data for Dibenzo[a,c]anthracene-13C6 and related compounds are summarized in the table below for straightforward comparison. It is important to note the distinctions between the different isomers of dibenzanthracene.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Notes
Dibenzo[a,c]anthracene-13C6	Not explicitly available	C₁₆¹³C₆H₁₄	284.3[1]	A specific CAS number is not readily found in public databases. The parent compound's CAS may be used.
Dibenzo[a,c]anthracene	215-58-7	C₂₂H₁₄	278.35	The unlabeled parent compound.
Dibenzo[a,h]anthracene-13C6	Not explicitly available	¹³C₆C₁₆H₁₄	284.30[2][3]	A related isotopically labeled isomer.
Dibenzo[a,h]anthracene	53-70-3[4]	C₂₂H₁₄	278.354[4]	A carcinogenic isomer of dibenzanthracene.[4]
Dibenzo[a,j]anthracene	224-41-9[5][6]	C₂₂H₁₄	278.3466[5][6]	Another isomer of dibenzanthracene.

Experimental Protocols and Methodologies

Detailed experimental protocols specifically for Dibenzo[a,c]anthracene-13C6 are not available in the reviewed literature. However, general methodologies for studying PAHs can be applied. Labeled dibenzo[a,c]anthracene is identified as a polycyclic aromatic hydrocarbon, which are known carcinogens and environmental pollutants.[1]

Studies on related isomers, such as dibenz[a,h]anthracene (B1670416), often involve:

• Cell Viability Assays: To determine the cytotoxic effects on cell lines, such as human bronchial epithelial cells.[7]

• Oxidative Stress Measurement: Assessing the levels of reactive oxygen species (ROS), malondialdehyde (MDA), and superoxide (B77818) dismutase (SOD) activity.[7]

• Gene and Protein Expression Analysis: Using techniques like real-time quantitative reverse transcription PCR and Western blotting to measure changes in the expression of relevant proteins (e.g., SOD1, SOD2).[7]

• Metabolism Studies: Investigating metabolic activation using cDNA-expressed human cytochromes P450.[8]

• Mutagenicity Assays: Using bacterial reverse mutation assays (e.g., Ames test with Salmonella typhimurium) to assess the mutagenic potential of metabolites.[9]

Visualized Relationships and Pathways

The following diagrams illustrate the relationships between the studied compounds and a generalized metabolic pathway for PAHs.

Figure 1: Isomeric and Isotopic Relationships.

Figure 2: Generalized Metabolic Activation of PAHs.

The metabolic activation of PAHs is a critical area of study, as it is linked to their carcinogenic properties. PAHs are typically metabolized by cytochrome P450 enzymes to form epoxides, which are then converted to dihydrodiols. Further epoxidation leads to the formation of diol epoxides, which are highly reactive and can bind to DNA, leading to mutations and potentially cancer.[8] Studies on dibenz[a,h]anthracene have shown it induces DNA damage, leading to cell cycle arrest and apoptosis.[10]

References

• 1. clearsynth.com [clearsynth.com]
• 2. Dibenz(ah)anthracene (13C6,99%) 100 µg/mL in Nonane [lgcstandards.com]
• 3. Dibenz(ah)anthracene (13C6,99%) 100 µg/mL in Nonane [lgcstandards.com]
• 4. Dibenz(a,h)anthracene - Wikipedia [en.wikipedia.org]
• 5. Dibenz(a,j)anthracene - Wikipedia [en.wikipedia.org]
• 6. Dibenz[a,j]anthracene [webbook.nist.gov]
• 7. Dibenzo[a,h]anthracene and Benzo[a]anthracene increase oxidative stress in human bronchial epithelial cells - Xi'an Jiaotong University [scholar.xjtu.edu.cn]
• 8. Metabolic activation of the potent carcinogen dibenzo[a,h]anthracene by cDNA-expressed human cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereoselective metabolism of dibenz(a,h)anthracene to trans-dihydrodiols and their activation to bacterial mutagens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Dibenzo[a,c]anthracene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Dibenzo[a,c]anthracene, with a specific focus on its isotopic labeling with Carbon-13 (¹³C₆). Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH) of significant interest in toxicological and metabolic research due to its carcinogenic properties. The ¹³C₆-labeled analogue serves as an invaluable internal standard for quantitative analysis by mass spectrometry, enabling precise tracking and quantification in complex biological matrices.

This document outlines a proposed synthetic pathway, detailed experimental protocols, and expected analytical data. The methodologies presented are based on established synthetic strategies for polycyclic aromatic hydrocarbons and their isotopically labeled counterparts.

Synthetic Strategy: A Proposed Pathway

The proposed strategy involves the following key transformations:

• Formation of a ¹³C-labeled Naphthalene (B1677914) Precursor: Synthesis of a specifically substituted naphthalene core where one of the benzene (B151609) rings is uniformly labeled with ¹³C.

• Generation of a ¹³C-labeled Naphthotriyne Equivalent: Conversion of the labeled naphthalene precursor into a highly reactive aryne intermediate.

• Triple Benzannulation via Diels-Alder Reaction: Trapping of the naphthotriyne with furan (B31954) to form a tris-adduct.

• Deoxygenation and Aromatization: Conversion of the Diels-Alder adduct to the final Dibenzo[a,c]anthracene-¹³C₆.

Caption: Proposed synthetic pathway for Dibenzo[a,c]anthracene-¹³C₆.

Experimental Protocols

The following protocols are adapted from established literature procedures for the synthesis of Dibenzo[a,c]anthracene and other labeled PAHs.[1][2] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Synthesis of a Labeled Naphthalene Precursor (Illustrative Example)

The synthesis of a suitable labeled precursor, such as a 1,3,6-trisubstituted naphthalene with one ¹³C₆ ring, is a critical first step. This can be achieved through multi-step organic synthesis starting from commercially available ¹³C₆-benzene. A possible, though complex, route could involve the construction of a substituted benzene ring followed by annulation to form the naphthalene core. For the purpose of this guide, we will assume the availability of a suitable ¹³C₆-labeled naphthalene starting material for the key benzannulation reaction.

Synthesis of Dibenzo[a,c]anthracene-¹³C₆

This protocol is based on the triple benzannulation of a naphthalene derivative as reported by Gribble et al.[1][2]

Step 1: Generation of the ¹³C₆-1,3,6-Naphthotriyne Synthetic Equivalent and Diels-Alder Cycloaddition

• To a solution of the ¹³C₆-labeled tetrabromo-bis-triflate naphthalene precursor (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C under an inert atmosphere (e.g., argon), add phenyllithium (B1222949) (4.0 eq) dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature.

• Add furan (excess, >10 eq) to the reaction mixture.

• Stir the mixture at room temperature for 24 hours to allow for the triple Diels-Alder cycloaddition to proceed.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride.

• Extract the aqueous layer with dichloromethane (B109758) (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude tris-adduct.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Step 2: Deoxygenation and Aromatization

• Dissolve the purified tris-adduct (1.0 eq) in a suitable solvent such as ethanol.

• Add a reducing agent, for example, a low-valent titanium reagent (e.g., generated from TiCl₄ and Zn dust), to the solution.

• Reflux the reaction mixture under an inert atmosphere for 12-24 hours.

• Cool the reaction to room temperature and quench with water.

• Filter the mixture to remove inorganic salts and extract the filtrate with dichloromethane.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate.

• The resulting intermediate is then subjected to acid-catalyzed dehydration. Dissolve the intermediate in a suitable solvent like toluene (B28343) and add a strong acid catalyst (e.g., p-toluenesulfonic acid).

• Heat the mixture to reflux with a Dean-Stark trap to remove water.

• After completion of the reaction (monitored by TLC), cool the mixture, wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer, concentrate, and purify the crude Dibenzo[a,c]anthracene-¹³C₆ by recrystallization or column chromatography.

Caption: Experimental workflow for the synthesis of Dibenzo[a,c]anthracene-¹³C₆.

Quantitative Data

Due to the absence of a specific published synthesis for Dibenzo[a,c]anthracene-¹³C₆, the following quantitative data are estimations based on reported yields for the unlabeled analogue and typical efficiencies of ¹³C-labeling syntheses for other PAHs.

Parameter	Estimated Value	Notes
Overall Yield	20-30%	Based on a multi-step synthesis starting from a ¹³C-labeled naphthalene precursor. The synthesis of the unlabeled Dibenzo[a,c]anthracene is reported to be high-yielding in its final steps.[2]
Isotopic Purity	>98%	Commercially available ¹³C₆-benzene and other precursors typically have an isotopic purity of 99 atom % ¹³C.
Chemical Purity	>98%	Achievable through standard purification techniques like column chromatography and recrystallization.

Analytical Characterization

The synthesized Dibenzo[a,c]anthracene-¹³C₆ should be thoroughly characterized to confirm its identity, purity, and isotopic enrichment.

Mass Spectrometry (MS)

Mass spectrometry is the primary technique for confirming the successful incorporation of the ¹³C isotopes.

Ion	Expected m/z
[M]⁺ (Unlabeled)	278.1096
[M]⁺ (¹³C₆-labeled)	284.1297

The mass spectrum of the labeled compound is expected to show a molecular ion peak at m/z 284, which is 6 mass units higher than the unlabeled compound. The isotopic distribution of the molecular ion cluster can be used to determine the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information.

• ¹H NMR: The ¹H NMR spectrum of Dibenzo[a,c]anthracene-¹³C₆ is expected to be similar to that of the unlabeled compound in terms of chemical shifts and coupling patterns for the protons on the unlabeled rings. Protons attached to the ¹³C-labeled ring will exhibit characteristic ¹³C-¹H coupling, leading to the appearance of satellite peaks.

• ¹³C NMR: The ¹³C NMR spectrum will show intense signals for the six ¹³C-labeled carbon atoms. The chemical shifts will be comparable to the unlabeled compound, but the signals will be significantly enhanced due to the high isotopic abundance.

Table of Expected ¹³C NMR Chemical Shifts (Estimated from related structures):

Carbon Position	Expected Chemical Shift (ppm)
Aromatic CH	123 - 130
Quaternary C	130 - 135

Note: Specific chemical shift assignments require detailed 2D NMR experiments.

Applications in Research and Drug Development

Dibenzo[a,c]anthracene-¹³C₆ is a critical tool for:

• Metabolic Studies: Tracing the metabolic fate of Dibenzo[a,c]anthracene in vivo and in vitro.

• Toxicology Research: Quantifying the formation of DNA and protein adducts.

• Environmental Monitoring: Acting as an internal standard for the accurate quantification of Dibenzo[a,c]anthracene in environmental samples.

• Drug Metabolism and Pharmacokinetic (DMPK) Studies: Investigating the interaction of drug candidates with metabolic pathways affected by PAHs.

Caption: Key applications of Dibenzo[a,c]anthracene-¹³C₆.

Conclusion

The synthesis of Dibenzo[a,c]anthracene-¹³C₆, while not described in a dedicated publication, is feasible through the adaptation of existing high-yield methodologies for the unlabeled analogue. The use of a ¹³C-labeled precursor in a triple benzannulation reaction represents a promising approach. The resulting isotopically labeled compound is an essential tool for researchers in toxicology, drug metabolism, and environmental science, enabling precise and accurate quantification in complex biological and environmental systems. The detailed protocols and expected data provided in this guide serve as a valuable resource for the synthesis and application of this important research chemical.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of uniformly 13C-labeled polycyclic aromatic hydrocarbons - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Safe Handling of Dibenzo[a,c]anthracene-13C6

Disclaimer: No specific Safety Data Sheet (SDS) for Dibenzo[a,c]anthracene-13C6 has been located. The following information is compiled from the SDS and safety data for the structurally analogous and unlabeled parent compounds, Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene. The isotopic labeling with Carbon-13 is not expected to alter the chemical reactivity or toxicity significantly; however, it is imperative to handle this compound with the utmost caution, assuming it carries similar carcinogenic and toxic properties as its unlabeled counterparts.

Chemical and Physical Properties

Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH).[1] The 13C6 isotopologue is chemically identical to the parent compound, with the exception of the increased molecular weight due to the six Carbon-13 atoms.

Property	Value	Reference
Chemical Formula	C₁₆¹³C₆H₁₄	[1]
Molecular Weight	284.3 g/mol	[1]
Appearance	Colorless crystalline powder or white to light yellow solid	[2][3]
Melting Point	205-207 °C (for Dibenzo[a,c]anthracene)	[4]
Boiling Point	518 °C (for Dibenzo[a,c]anthracene)	[4]
Solubility	Insoluble in water	[2]

Hazard Identification and Toxicological Information

Dibenzo[a,c]anthracene and its isomers are classified as probable human carcinogens.[5] Exposure can occur through inhalation, skin absorption, and ingestion.[2]

Hazard Classification	Description
Carcinogenicity	May cause cancer.[6] Classified as a probable human carcinogen (IARC Group 2A for Dibenz[a,h]anthracene).[5]
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[4]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[6]

Symptoms of Exposure:

• Skin: May cause irritation, redness, and a skin rash. Photosensitization can occur, where exposure to sunlight aggravates these effects.[3]

• Eyes: Can cause redness and irritation.[2]

• Inhalation: May irritate the nose and throat, leading to coughing and wheezing.[3]

• Ingestion: May cause headache, dizziness, nausea, and vomiting.[3]

• Long-term exposure: May affect the liver and kidneys.[3]

Handling Precautions and Personal Protective Equipment (PPE)

Due to its carcinogenic nature, all handling of Dibenzo[a,c]anthracene-13C6 should be performed in a designated area, such as a chemical fume hood, to minimize exposure.[7]

Precaution	Detailed Protocol
Engineering Controls	All work involving solid Dibenzo[a,c]anthracene-13C6 or its solutions should be conducted in a certified chemical fume hood or a glove box.[7]
Personal Protective Equipment (PPE)	- Gloves: Wear chemically resistant gloves (e.g., Nitrile rubber).[3] Discard disposable gloves after each use or immediately upon contamination. - Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.[8] - Lab Coat: A fully fastened lab coat or disposable gown should be worn.[1] Laboratory clothing should not be worn outside of the designated work area. - Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a particulate filter should be used.[2]
Hygiene Practices	- Do not eat, drink, or smoke in the laboratory.[2] - Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1]
Spill and Waste Disposal	- In case of a spill, avoid generating dust.[8] Moisten the spilled material with a suitable solvent if necessary and clean up using a HEPA-filtered vacuum or by carefully sweeping.[3] - All waste contaminated with Dibenzo[a,c]anthracene-13C6 should be collected in a sealed, labeled container and disposed of as hazardous chemical waste according to institutional and local regulations.[3]

Experimental Protocols

The following are generalized protocols for handling carcinogenic PAHs like Dibenzo[a,c]anthracene-13C6 in a research setting. Specific experimental procedures should be developed and approved by the institution's environmental health and safety department.

Preparation of Stock Solutions

• Designated Workspace: All manipulations should be performed in a chemical fume hood over a disposable, absorbent, plastic-backed liner.

• Weighing: Weigh the solid Dibenzo[a,c]anthracene-13C6 in a tared, sealed container to avoid contamination and dust generation.

• Dissolving: Add the appropriate solvent to the container with the solid. Cap the container and mix gently (e.g., by vortexing at a low speed or sonicating) until the solid is completely dissolved.

• Storage: Store the stock solution in a clearly labeled, sealed container in a designated, secure location away from light.

General Experimental Workflow

The following diagram illustrates a typical workflow for experiments involving Dibenzo[a,c]anthracene-13C6.

General experimental workflow for Dibenzo[a,c]anthracene-13C6.

Signaling Pathway

Polycyclic aromatic hydrocarbons like Dibenzo[a,c]anthracene are known to exert their biological effects primarily through the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[8][9]

Aryl Hydrocarbon Receptor (AHR) Signaling

• Ligand Binding: Dibenzo[a,c]anthracene-13C6, being lipophilic, can diffuse across the cell membrane and bind to the AHR, which resides in the cytoplasm in a complex with chaperone proteins such as Hsp90.[2][9]

• Nuclear Translocation: Ligand binding induces a conformational change in the AHR, exposing a nuclear localization sequence. This causes the AHR-ligand complex to translocate into the nucleus.[9]

• Dimerization and DNA Binding: In the nucleus, the AHR dissociates from its chaperone proteins and forms a heterodimer with the Aryl Hydrocarbon Receptor Nuclear Translocator (ARNT).[8] This AHR-ARNT complex then binds to specific DNA sequences known as Dioxin Response Elements (DREs) or Xenobiotic Response Elements (XREs) in the promoter regions of target genes.[9]

• Gene Transcription: The binding of the AHR-ARNT complex to DREs initiates the transcription of a battery of genes, including cytochrome P450 enzymes (e.g., CYP1A1, CYP1B1), which are involved in the metabolism of xenobiotics.[10] The metabolic activation of PAHs can lead to the formation of reactive intermediates that can bind to DNA, leading to mutations and potentially cancer.[11]

The following diagram illustrates the canonical AHR signaling pathway.

References

• 1. jefferson.edu [jefferson.edu]
• 2. researchgate.net [researchgate.net]
• 3. AhR signaling pathways and regulatory functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. oehha.ca.gov [oehha.ca.gov]
• 6. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chemical Carcinogens - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 8. academic.oup.com [academic.oup.com]
• 9. The aryl hydrocarbon receptor: a perspective on potential roles in the immune system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. medchemexpress.com [medchemexpress.com]

commercial suppliers of Dibenzo[a,c]anthracene-13C6 analytical standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical standard Dibenzo[a,c]anthracene-13C6, including its commercial availability, key specifications, and detailed protocols for its application in the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs). Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon known for its carcinogenic properties and is a frequent target of environmental monitoring and toxicological research. The carbon-13 (¹³C) labeled isotopologue serves as an ideal internal standard for isotope dilution mass spectrometry techniques, ensuring high accuracy and precision in quantification by correcting for sample matrix effects and variations in extraction and analysis.

Commercial Suppliers and Product Specifications

The procurement of high-purity analytical standards is critical for reliable and reproducible experimental results. Dibenzo[a,c]anthracene-13C6 is available from a select number of specialized chemical suppliers. The following table summarizes the product specifications from key commercial vendors.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight	Purity/Isotopic Enrichment	Format
Clearsynth	Dibenzo[a,c]anthracene-13C6	CS-T-98209	C₁₆¹³C₆H₁₄	284.3	Not specified	Neat Solid
LGC Standards (distributor for Cambridge Isotope Laboratories, Inc.)	Dibenz(ah)anthracene (13C6,99%) in Nonane	CIL-CLM-3598-1.2	¹³C₆C₁₆H₁₄	284.30	99 atom % ¹³C	100 µg/mL in Nonane

Note: The LGC Standards product is for the isomer Dibenz(a,h)anthracene-13C6. Researchers should verify the specific isomer required for their analysis. The availability of Dibenzo[a,c]anthracene-13C6 can be limited, and custom synthesis may be an option offered by some suppliers.

Core Application: Isotope Dilution Analysis of PAHs

Dibenzo[a,c]anthracene-13C6 is primarily utilized as an internal standard in isotope dilution gas chromatography-mass spectrometry (GC-MS) for the quantification of the native Dibenzo[a,c]anthracene and other PAHs. Its utility stems from its chemical and physical properties being nearly identical to its unlabeled counterpart, ensuring it behaves similarly during sample preparation and analysis. However, its increased mass allows it to be distinguished by a mass spectrometer.

The general workflow for using Dibenzo[a,c]anthracene-13C6 as an internal standard is depicted below.

PAH Analysis Workflow

Experimental Protocols

The following sections provide a detailed, generalized methodology for the analysis of PAHs in environmental samples using Dibenzo[a,c]anthracene-13C6 as an internal standard, based on established methods such as the U.S. EPA Method TO-13A.[1]

Sample Preparation and Extraction

The choice of extraction method depends on the sample matrix. A known quantity of the Dibenzo[a,c]anthracene-13C6 standard solution is spiked into the sample prior to extraction.

For Soil/Sediment Samples (QuEChERS Method): [2]

• Weigh 5-10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add a specified volume of water to hydrate (B1144303) the sample, followed by 10 mL of acetonitrile (B52724).

• Spike the sample with the Dibenzo[a,c]anthracene-13C6 internal standard solution.

• Add a QuEChERS salt packet (e.g., magnesium sulfate (B86663) and sodium chloride) to induce phase separation.

• Shake vigorously for 1-5 minutes and centrifuge to separate the layers.

• The upper acetonitrile layer is collected for cleanup.

For Water Samples (Solid Phase Extraction - SPE): [3]

• Acidify a 1 L water sample and spike with the Dibenzo[a,c]anthracene-13C6 internal standard.

• Pass the sample through a C18 SPE cartridge at a controlled flow rate.

• Wash the cartridge to remove interferences.

• Elute the PAHs from the cartridge using a suitable solvent such as dichloromethane (B109758).

• The eluate is then concentrated.

For Air Samples (Filter/Sorbent Extraction): [1]

• Air samples are typically collected on a quartz fiber filter followed by a polyurethane foam (PUF) or XAD-2® sorbent cartridge.

• The filter and sorbent are combined and extracted using a Soxhlet apparatus with a solvent like dichloromethane for 16-24 hours.

• The Dibenzo[a,c]anthracene-13C6 standard is added before the extraction begins.

Sample Cleanup

Crude extracts often contain interfering compounds that can affect GC-MS analysis. Cleanup is performed to remove these matrix components.

• Solid Phase Extraction (SPE): The extract is passed through a silica (B1680970) gel or Florisil cartridge. A non-polar solvent is used to elute the PAHs while polar interferences are retained.

• Gel Permeation Chromatography (GPC): This technique is effective for removing high molecular weight interferences like lipids from fatty samples.

After cleanup, the extract is carefully concentrated to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

GC-MS Instrumental Analysis

The cleaned and concentrated extract is analyzed by GC-MS.

Parameter	Typical Conditions
Gas Chromatograph (GC)	Agilent 7890A or equivalent
Column	Rxi®-PAH (40 m x 0.18 mm x 0.07 µm) or similar PAH-specific column
Carrier Gas	Helium at a constant flow of ~1.4 mL/min
Inlet Temperature	275 - 300 °C
Injection Mode	Splitless (1 µL injection volume)
Oven Program	80°C (hold 1 min), ramp at 37°C/min to 210°C, then 3°C/min to 260°C, then 11°C/min to 350°C (hold 5 min)
Mass Spectrometer (MS)	Agilent 5975 or equivalent single or triple quadrupole
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	- Dibenzo[a,c]anthracene: 278 (quantification), 139 (qualifier) - Dibenzo[a,c]anthracene-13C6: 284 (quantification)

Quantification

The concentration of native Dibenzo[a,c]anthracene is determined by relating the response of the native analyte to the response of the ¹³C-labeled internal standard.

• Calibration: A multi-point calibration curve is prepared using standards containing known concentrations of the native PAH and a constant concentration of the Dibenzo[a,c]anthracene-13C6 internal standard.

• Analysis: The peak areas of the quantification ions for both the native (m/z 278) and the labeled standard (m/z 284) are measured in both the calibration standards and the samples.

• Calculation: The ratio of the native PAH peak area to the internal standard peak area is calculated for each sample and standard. The concentration of the native PAH in the sample is then determined from the calibration curve.

This isotope dilution method provides a robust and reliable approach for the trace-level quantification of Dibenzo[a,c]anthracene and other PAHs in complex matrices, which is essential for accurate environmental monitoring and toxicological assessment.

References

• 1. epa.gov [epa.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. agilent.com [agilent.com]

The Environmental Fate and Degradation of Dibenzo[a,c]anthracene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of dibenzo[a,c]anthracene, a high molecular weight polycyclic aromatic hydrocarbon (PAH). Given the limited specific data for dibenzo[a,c]anthracene, information on its close isomer, dibenzo[a,h]anthracene, is included as a surrogate where necessary and is clearly indicated. This document covers the physicochemical properties, abiotic and biotic degradation pathways, and detailed experimental protocols for studying these processes.

Physicochemical Properties

Dibenzo[a,c]anthracene is a five-ring aromatic hydrocarbon. Its environmental behavior is largely governed by its low aqueous solubility and high hydrophobicity, leading to strong adsorption to organic matter in soil and sediment.[1][2]

Table 1: Physicochemical Properties of Dibenzo[a,c]anthracene and its Isomer

Property	Dibenzo[a,c]anthracene	Dibenzo[a,h]anthracene	Reference
CAS Number	215-58-7	53-70-3	[3]
Molecular Formula	C₂₂H₁₄	C₂₂H₁₄	[2]
Molecular Weight	278.35 g/mol	278.35 g/mol	[2]
Melting Point	205-207 °C	262 °C	[3]
Boiling Point	518 °C	524 °C	[3]
Water Solubility	Very low (not specified)	0.001 mg/L	[1]
Vapor Pressure	Not specified	3 x 10⁻¹² mm Hg	[1]
Log K_ow_	Not specified	6.50	[4]
Log K_oc_	Not specified	5.7 - 7.0	[1]

Environmental Fate

The environmental distribution and persistence of dibenzo[a,c]anthracene are dictated by several processes, including sorption, volatilization, bioaccumulation, and degradation.

Sorption

With a high organic carbon-water (B12546825) partition coefficient (K_oc_), dibenzo[a,h]anthracene strongly adsorbs to the organic fraction of soil and sediments.[1] This process significantly reduces its bioavailability and mobility in the environment. The soil adsorption coefficient (K_oc_) is a key parameter for predicting the environmental distribution of hydrophobic compounds.[5][6]

Volatilization

Due to its extremely low vapor pressure, volatilization of dibenzo[a,c]anthracene from soil and water surfaces is not a significant environmental fate process.[1][2]

Bioaccumulation

The high lipophilicity of dibenzanthracenes, indicated by a high octanol-water partition coefficient (K_ow_), suggests a strong potential for bioaccumulation in aquatic and terrestrial organisms.[4]

Abiotic Degradation: Photodegradation

Photodegradation is a primary abiotic pathway for the removal of PAHs from the environment. Dibenzo[a,c]anthracene can absorb ultraviolet radiation from sunlight, leading to its transformation into various photoproducts. The quantum yield of photodegradation is a measure of the efficiency of this process.

Table 2: Photodegradation Data for Dibenzo[a,h]anthracene

Parameter	Value	Conditions	Reference
Photodegradation Rate Constant (k)	1.6 x 10⁻⁵ s⁻¹	In acetonitrile	[7]
Quantum Yield (Φ)	3.2 x 10⁻³	In aerated water (1% acetonitrile), 313 nm	[7]
Quantum Yield (Φ)	3.4 x 10⁻³	In aerated water (1% acetonitrile), 366 nm	[7]

Biotic Degradation

Microbial degradation is a key process for the ultimate removal of dibenzo[a,c]anthracene from the environment. While specific pathways for this compound are not well-elucidated, the degradation mechanisms for similar PAHs, such as anthracene (B1667546) and benz[a]anthracene, provide a strong basis for a proposed pathway. This process is typically initiated by dioxygenase enzymes, which introduce hydroxyl groups to the aromatic rings, making them susceptible to ring cleavage.

Proposed Microbial Degradation Pathway for Dibenzo[a,c]anthracene

Based on known PAH degradation pathways, a putative metabolic route for dibenzo[a,c]anthracene is proposed. The initial attack is likely catalyzed by a dioxygenase, followed by dehydrogenation and subsequent ring fission.

Caption: Proposed microbial degradation pathway for dibenzo[a,c]anthracene.

Experimental Protocols

This section provides detailed methodologies for studying the environmental fate and degradation of dibenzo[a,c]anthracene.

Soil Slurry Biodegradation Experiment

This protocol describes a laboratory experiment to assess the biodegradation of dibenzo[a,c]anthracene in a soil slurry system.

Objective: To determine the rate of biodegradation of dibenzo[a,c]anthracene in soil under controlled laboratory conditions.

Materials:

• Dibenzo[a,c]anthracene standard

• Test soil, sieved (<2 mm)

• Mineral salts medium (MSM)

• Microbial inoculum (e.g., activated sludge or a specific bacterial consortium)

• Erlenmeyer flasks (250 mL)

• Orbital shaker

• Solvents for extraction (e.g., hexane, acetone)

• Analytical instruments (HPLC-FLD or GC-MS)

Procedure:

• Preparation of Soil Slurry: Prepare soil slurries by mixing soil and MSM in a 1:5 ratio (w/v) in Erlenmeyer flasks.

• Spiking: Spike the soil slurries with a known concentration of dibenzo[a,c]anthracene dissolved in a minimal amount of a suitable solvent (e.g., acetone). Allow the solvent to evaporate.

• Inoculation: Inoculate the experimental flasks with the microbial inoculum. Prepare abiotic controls by adding a sterilizing agent (e.g., sodium azide) to a separate set of flasks.

• Incubation: Incubate the flasks on an orbital shaker at a controlled temperature (e.g., 25-30 °C) in the dark to prevent photodegradation.

• Sampling: At regular time intervals, sacrifice triplicate flasks from both the experimental and control groups.

• Extraction: Extract dibenzo[a,c]anthracene and its metabolites from the soil slurry using a suitable solvent extraction method (e.g., sonication with a hexane:acetone mixture).

• Analysis: Analyze the extracts using HPLC-FLD or GC-MS to quantify the concentration of the parent compound and identify any degradation products.

Caption: Experimental workflow for a soil slurry biodegradation study.

Photodegradation Experiment

This protocol outlines a method to study the photodegradation of dibenzo[a,c]anthracene in an aqueous solution.

Objective: To determine the photodegradation rate of dibenzo[a,c]anthracene under simulated sunlight.

Materials:

• Dibenzo[a,c]anthracene standard

• Quartz tubes

• Solar simulator or a UV lamp with appropriate filters

• Solvents for extraction (e.g., dichloromethane)

• Analytical instruments (HPLC-FLD or GC-MS)

Procedure:

• Solution Preparation: Prepare a solution of dibenzo[a,c]anthracene in a water:acetonitrile mixture (to enhance solubility) in quartz tubes.

• Irradiation: Expose the tubes to a light source that mimics the solar spectrum. Wrap control tubes in aluminum foil to keep them in the dark.

• Sampling: At specific time points, remove replicate tubes from both the irradiated and dark control sets.

• Extraction: Extract the contents of the tubes with a suitable organic solvent.

• Analysis: Analyze the extracts by HPLC-FLD or GC-MS to determine the remaining concentration of dibenzo[a,c]anthracene.

Analytical Methods

Table 3: Recommended Analytical Conditions

Instrument	Column	Mobile Phase/Carrier Gas	Detector Settings
HPLC-FLD	C18 reverse-phase column	Acetonitrile:Water gradient	Fluorescence Detector (Excitation/Emission wavelengths specific for dibenzo[a,c]anthracene and its metabolites)
GC-MS	Capillary column (e.g., DB-5ms)	Helium	Mass Spectrometer (Scan mode for metabolite identification, SIM mode for quantification)

Summary of Environmental Fate Processes

The overall environmental fate of dibenzo[a,c]anthracene is a complex interplay of various physical, chemical, and biological processes.

Caption: Key environmental fate processes for dibenzo[a,c]anthracene.

Conclusion

Dibenzo[a,c]anthracene is a persistent environmental contaminant due to its strong sorption to soil and sediment and its resistance to degradation. While photodegradation can contribute to its removal from illuminated environments, microbial degradation is the primary mechanism for its ultimate breakdown. Further research is needed to fully elucidate the specific microbial pathways and degradation rates for dibenzo[a,c]anthracene to develop more effective bioremediation strategies. The experimental protocols and analytical methods outlined in this guide provide a framework for conducting such research.

References

• 1. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. Dibenz(a,h)anthracene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemsafetypro.com [chemsafetypro.com]
• 6. log KOC - ECETOC [ecetoc.org]
• 7. researchgate.net [researchgate.net]

toxicological studies of dibenzo[a,c]anthracene and its isomers

An In-depth Technical Guide on the Toxicological Studies of Dibenzo[a,c]anthracene and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are ubiquitous environmental pollutants resulting from the incomplete combustion of organic materials.[1][2] Sources include industrial emissions, engine exhaust, tobacco smoke, and high-temperature cooking.[1][2] Within this large family, dibenzanthracenes are pentacyclic aromatic hydrocarbons of significant toxicological concern. This guide focuses on the toxicology of dibenzo[a,c]anthracene and its isomers, primarily dibenz[a,h]anthracene (B1670416) and dibenz[a,j]anthracene, which are noted for their carcinogenic and mutagenic properties.[3][4] Understanding their mechanisms of toxicity, metabolic activation, and the experimental protocols used for their evaluation is critical for risk assessment and in the context of drug development, where off-target effects and metabolite toxicity are paramount.

Physicochemical Properties

The isomeric form of a dibenzanthracene molecule influences its physical and chemical characteristics, which in turn can affect its biological activity and toxicological profile.

Property	Dibenzo[a,c]anthracene	Dibenzo[a,h]anthracene	Dibenzo[a,j]anthracene
CAS Number	215-58-7[2]	53-70-3[3]	224-41-9[4]
Molecular Formula	C₂₂H₁₄[5]	C₂₂H₁₄[3]	C₂₂H₁₄[4]
Molecular Weight	278.35 g/mol [6]	278.35 g/mol [3]	278.35 g/mol [4]
Appearance	Powder[6]	Colorless crystalline powder[7]	Not specified
Melting Point	205-207 °C[6]	267 °C[7]	Not specified
Boiling Point	524 °C[5]	524 °C[7]	Not specified
log P (o/w)	7.19[5]	6.5[7]	6.5[4]
Water Solubility	Insoluble	Insoluble[7]	Not specified

Toxicokinetics and Metabolic Activation

The toxicity of dibenzanthracenes is not inherent to the parent compounds but arises from their metabolic activation into reactive intermediates. This process is a critical determinant of their carcinogenic potential.

The primary pathway for metabolic activation involves cytochrome P450 enzymes (CYPs), particularly CYP1A1 and CYP1B1, and epoxide hydrolase.[8] The parent PAH is first oxidized by a CYP enzyme to form an epoxide. This epoxide is then hydrated by microsomal epoxide hydrolase to create a trans-dihydrodiol.[9] A second epoxidation step by a CYP enzyme, often in the "bay region" of the molecule, forms a highly reactive diol-epoxide.[1][10] This ultimate carcinogen can then form covalent adducts with DNA, leading to mutations and initiating carcinogenesis.[11][12] For instance, dibenz[a,c]anthracene's 10,11-dihydrodiol is metabolized to an anti-DBA 10,11-diol 12,13-oxide, a non-bay-region diol-epoxide that reacts with DNA.[11][13] Similarly, the ultimate carcinogenic metabolite of dibenz[a,h]anthracene is believed to be a diol-epoxide formed from the epoxidation of the 3,4-dihydrodiol.[14]

Metabolic activation of dibenzanthracenes to carcinogenic diol-epoxides.

Mechanisms of Toxicity

Aryl Hydrocarbon Receptor (AhR) Signaling

Many of the toxic effects of dibenzanthracenes are mediated through the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor. Upon entering the cell, the PAH binds to the cytosolic AhR complex. This binding event causes the complex to translocate into the nucleus, where it dissociates and the AhR protein dimerizes with the ARNT (Aryl Hydrocarbon Receptor Nuclear Translocator) protein. This AhR-ARNT heterodimer then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes. This binding activates the transcription of a battery of genes, including Phase I metabolizing enzymes like CYP1A1, which, in a feedback loop, enhances the metabolic activation of the PAHs themselves.[15] This signaling pathway is crucial for both the adaptive metabolic response and the toxic effects of these compounds.[10]

Aryl Hydrocarbon Receptor (AhR) signaling pathway activation by PAHs.

Genotoxicity

The primary mechanism of dibenzanthracene-induced carcinogenicity is genotoxicity. The reactive diol-epoxide metabolites are electrophilic and readily attack nucleophilic sites on DNA, primarily the N² and N⁶ positions of guanine (B1146940) and adenine, respectively.[11][12] The formation of these bulky DNA adducts can lead to errors during DNA replication and transcription, resulting in permanent mutations (e.g., transversions) if not repaired. An accumulation of mutations in critical genes, such as tumor suppressor genes (e.g., TP53) and proto-oncogenes (e.g., RAS), can lead to uncontrolled cell proliferation and tumor formation.[16]

Toxicological Studies: Data and Protocols

Carcinogenicity

Dibenzanthracenes have been evaluated in numerous animal bioassays, which have established their carcinogenic potential. Dibenz[a,h]anthracene is classified as probably carcinogenic to humans (IARC Group 2A), and dibenz[a,c]anthracene (B33276) is also recognized as a carcinogen.[1][3]

Table 1: Selected Carcinogenicity Data for Dibenzo[a,c]anthracene and Isomers

Compound	Species/Strain	Route	Dosing Regimen	Tumor Type	Reference(s)
Dibenzo[a,c]anthracene	Female Swiss mice	Skin application	2x/week for 65 weeks	Skin carcinoma	[1]
Newborn male B6C3F1 mice	Intraperitoneal	Three 400 nmol injections	Liver adenoma	[1]
Dibenzo[a,j]anthracene	Female Swiss mice	Skin application	2x/week for 60-81 weeks	Skin carcinoma	[1]
Female SENCAR mice	Skin application (initiation)	Single application, followed by TPA promoter	Skin papilloma	[1]
Dibenzo[a,h]anthracene	Mice	Dermal application	Multiple applications	Skin papilloma/carcinoma, Lung adenoma	[1]
Mice	Subcutaneous injection	Single/multiple injections	Sarcoma, Fibrosarcoma, Lung tumor	[1]
Rats	Intratracheal injection	Multiple injections	Lung carcinoma, Liver adenoma/carcinoma	[1]

This protocol outlines a typical initiation-promotion study to assess the carcinogenic potential of a test compound on mouse skin.

• Animal Model: Female SENCAR or CD-1 mice, known for their sensitivity to skin carcinogens, are often used (n=20-30 per group).[1]

• Acclimatization: Animals are acclimated for at least one week before the study begins. The dorsal skin is shaved 2 days prior to initiation.

• Initiation Phase: A single, sub-carcinogenic dose of the test compound (e.g., dibenz[a,j]anthracene) dissolved in a suitable vehicle (e.g., acetone) is applied topically to the shaved dorsal area.[1] A vehicle control group receives only the solvent.

• Promotion Phase: One to two weeks after initiation, a tumor promoter, typically 12-O-tetradecanoylphorbol-13-acetate (TPA), is applied topically to the same area, usually twice a week, for a period of 20-30 weeks.[1]

• Observation: Mice are observed weekly for the appearance, number, and size of skin papillomas. Body weights and clinical signs of toxicity are recorded.

• Termination and Histopathology: The study is terminated after the promotion period. All skin tumors and major organs are collected, preserved in formalin, and processed for histopathological examination to confirm diagnoses and identify carcinomas.

• Data Analysis: Tumor incidence (percentage of tumor-bearing animals) and tumor multiplicity (average number of tumors per animal) are compared between the treated and control groups using appropriate statistical methods (e.g., Fisher's exact test).[1]

Workflow for a typical skin painting carcinogenicity study.

Genotoxicity / Mutagenicity

The mutagenic potential of dibenzanthracenes and their metabolites is a strong indicator of their carcinogenic risk. The bacterial reverse mutation assay (Ames test) is a standard method for assessing this endpoint.

Table 2: Selected Mutagenicity Data

Compound	Assay System	Metabolic Activation (S9)	Result	Reference(s)
Dibenzo[a,c]anthracene	S. typhimurium	With S9	Mutagenic	[1]
Dibenzo[a,h]anthracene	S. typhimurium TA100	With S9	Mutagenic	[9][17]
DB[a,h]A trans-3,4-dihydrodiol (R,R enantiomer)	S. typhimurium TA100	With S9	Stronger mutagen than parent	[9]
DB[a,h]A trans-1,2-dihydrodiol (S,S enantiomer)	S. typhimurium TA100	With S9	More mutagenic than R,R	[9]

This protocol assesses the ability of a chemical to induce mutations in specific strains of Salmonella typhimurium.

• Bacterial Strains: Use several histidine-requiring (his⁻) strains of S. typhimurium (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions).[9]

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system (S9 fraction), typically derived from the livers of rats pre-treated with an enzyme inducer like Aroclor 1254.[9]

• Plate Incorporation Method:

  • Prepare a top agar (B569324) mixture containing a trace amount of histidine (to allow for a few cell divisions, which is necessary for mutation expression), biotin, and the bacterial culture.

  • Add the test compound (at several concentrations), vehicle control, or a positive control to the top agar mixture.

  • For tests with metabolic activation, add the S9 mix to the top agar.

  • Pour the mixture onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his⁺) on each plate. Only bacteria that have undergone a reverse mutation can synthesize their own histidine and form colonies.

• Data Analysis: A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies, typically at least a two-fold increase over the vehicle control count, for one or more strains.

Analytical Methods

Accurate detection and quantification of dibenzanthracenes and their metabolites in various matrices are essential for toxicological and environmental studies.

Table 3: Common Analytical Methods

Technique	Detector	Common Matrix	Key Features	Reference(s)
HPLC	Fluorescence (FLD), Diode-Array (DAD)	Water, Seafood, Biological Tissues	Excellent for separating isomers and quantifying metabolites. FLD provides high sensitivity and selectivity.	[18][19][20]
GC-MS	Mass Spectrometry (MS)	Air, Soil, Biological Tissues	Provides structural information for definitive identification. High sensitivity, especially in Selected Ion Monitoring (SIM) mode.	[18][19]

This protocol provides a general framework for extracting and analyzing PAHs from a biological matrix.

• Sample Preparation (QuEChERS-based Extraction):

  • Homogenize a seafood sample (e.g., oyster tissue).

  • Add acetonitrile (B52724) and internal standards to the homogenate.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

  • Vortex and centrifuge the sample. The top acetonitrile layer contains the PAHs.

• Cleanup (Dispersive Solid-Phase Extraction):

  • Transfer an aliquot of the acetonitrile extract to a tube containing a sorbent (e.g., C18, PSA) to remove interfering matrix components like lipids.

  • Vortex and centrifuge. The supernatant is collected for analysis.

• HPLC-FLD Analysis:

  • Column: C18 reverse-phase column designed for PAH analysis.[20]

  • Mobile Phase: Gradient elution with acetonitrile and water.[21]

  • Flow Rate: Typically 1.0-1.5 mL/min.

  • Injection Volume: 10-20 µL.

  • Fluorescence Detection: Use a programmed schedule of excitation and emission wavelengths optimized for the different PAHs in the mixture to maximize sensitivity and selectivity.[18]

• Quantification: Generate a calibration curve using certified reference standards. The concentration in the sample is determined by comparing its peak area to the calibration curve.

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. Dibenz[a,c]anthracene - OEHHA [oehha.ca.gov]
• 3. Dibenz(a,h)anthracene - Wikipedia [en.wikipedia.org]
• 4. Dibenz(a,j)anthracene | C22H14 | CID 9176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. dibenz[a,c]anthracene [stenutz.eu]
• 6. ジベンゾ[a,c]アントラセン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. ICSC 0431 - DIBENZO(a,h)ANTHRACENE [inchem.org]
• 8. researchgate.net [researchgate.net]
• 9. Stereoselective metabolism of dibenz(a,h)anthracene to trans-dihydrodiols and their activation to bacterial mutagens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. The metabolic and activation of dibenz[a,c]anthracene. | Semantic Scholar [semanticscholar.org]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. Binding of benzo(a)pyrene and dibenz(a,h)anthracene to the Ah receptor in mouse and rat hepatic cytosols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Hepatic genotoxicity and toxicogenomic responses in Muta™Mouse males treated with dibenz[a,h]anthracene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dibenz(a,h)anthracene (53-70-3) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. atsdr.cdc.gov [atsdr.cdc.gov]
• 20. fda.gov [fda.gov]
• 21. researchgate.net [researchgate.net]

Technical Guide: Certificate of Analysis for Dibenzo[a,c]anthracene-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for the isotopically labeled polycyclic aromatic hydrocarbon (PAH), Dibenzo[a,c]anthracene-13C6. This document is intended to assist researchers, scientists, and professionals in drug development in understanding and evaluating the quality of this stable isotope-labeled standard.

Quantitative Data Summary

The following tables summarize the key quantitative data typically found on a Certificate of Analysis for Dibenzo[a,c]anthracene-13C6. These values are representative and may vary between different manufacturing lots and suppliers.

Table 1: Identity and Purity

Parameter	Specification	Result
Chemical Name	Dibenzo[a,c]anthracene-13C6	Conforms
Molecular Formula	C₁₆¹³C₆H₁₄	Conforms
Molecular Weight	284.3 g/mol	Conforms
Appearance	White to off-white solid	Conforms
Chemical Purity (HPLC)	≥98%	99.80%[1]
Solubility	Soluble in chloroform, methanol	Conforms[1]

Table 2: Isotopic Enrichment and Composition

Parameter	Specification	Result
Isotopic Enrichment	≥99 atom % ¹³C	Conforms
Isotopic Purity (MS)	Report Value	Conforms to structure

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below. These protocols are based on established analytical techniques for polycyclic aromatic hydrocarbons.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Objective: To determine the chemical purity of the Dibenzo[a,c]anthracene-13C6 standard by separating it from any non-labeled or other impurities.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector.

• Column: A C18 reversed-phase column (e.g., ODS-C18, 150 x 4.6 mm I.D.) is commonly used for the separation of PAHs.[2]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed. For Mass-Spec (MS) compatible applications, formic acid may be used as a modifier instead of phosphoric acid.[3] A common mobile phase composition is a mixture of acetonitrile and a phosphate (B84403) buffer.[2]

• Flow Rate: A typical flow rate is 1.0 mL/min.[4]

• Column Temperature: The column is often maintained at an elevated temperature, for example, 60°C, to improve peak shape and reduce analysis time.[2][4]

• Detection: UV detection is commonly performed at a wavelength of 254 nm.[2][4]

• Procedure: A known concentration of the Dibenzo[a,c]anthracene-13C6 standard is dissolved in a suitable solvent and injected into the HPLC system. The peak area of the main component is used to calculate the purity relative to any detected impurities.

Mass Spectrometry (MS) for Isotopic Purity and Confirmation of Structure

Objective: To confirm the molecular weight and determine the isotopic purity of the Dibenzo[a,c]anthracene-13C6 standard.

Methodology:

• Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC/MS) or liquid chromatograph (LC/MS).

• Ionization Mode: Electron Ionization (EI) is commonly used in GC/MS for PAHs.[5]

• Analysis Mode: Selected Ion Monitoring (SIM) can be used for enhanced sensitivity and specificity.[5]

• Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the resulting ions is measured. For Dibenzo[a,c]anthracene-13C6, the molecular ion peak is expected at m/z 284.3. The isotopic distribution is analyzed to confirm the incorporation of six ¹³C atoms and to determine the isotopic enrichment. The absence of significant peaks at the m/z of the unlabeled compound (278.35) further confirms the high isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To confirm the chemical structure of the Dibenzo[a,c]anthracene-13C6 standard.

Methodology:

• Instrumentation: A high-field NMR spectrometer.

• Solvent: A deuterated solvent, such as chloroform-d (B32938) (CDCl₃), is used to dissolve the sample.[6][7]

• Analysis: ¹H NMR and ¹³C NMR spectra are acquired.

• Procedure: The sample is dissolved in the deuterated solvent, and the NMR spectra are recorded. The ¹H NMR spectrum is compared to the known spectrum of Dibenzo[a,c]anthracene to confirm the proton environment. The ¹³C NMR spectrum will show characteristic shifts and couplings due to the presence of the ¹³C labels, confirming their position and number. The spectrum should conform to the expected structure.[1]

Workflow and Pathway Diagrams

The following diagrams illustrate the typical workflow for the certification of a chemical standard and the general analytical workflow.

Caption: Workflow for the Synthesis and Certification of Dibenzo[a,c]anthracene-13C6.

Caption: General Analytical Workflow for Quality Control Testing.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. Separation of Dibenz(a,h)anthracene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]
• 5. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Dibenz[a,h]anthracene(53-70-3) 1H NMR [m.chemicalbook.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Dibenzo[a,c]anthracene-¹³C₆ as an Internal Standard in Polycyclic Aromatic Hydrocarbon (PAH) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of polycyclic aromatic hydrocarbons (PAHs) is of paramount importance in environmental monitoring, food safety, and toxicological studies due to their carcinogenic and mutagenic properties. The use of isotopically labeled internal standards is a well-established technique to improve the accuracy and precision of analytical methods by correcting for analyte losses during sample preparation and instrumental analysis. Among these, ¹³C-labeled PAHs are increasingly preferred over their deuterated counterparts. This is because ¹³C-labeled standards do not suffer from the potential for isotopic exchange that can occur with deuterated standards, particularly in acidic or complex matrices, ensuring greater data reliability.[1]

Dibenzo[a,c]anthracene-¹³C₆ is a valuable internal standard for the analysis of a range of PAHs, particularly the higher molecular weight and more complex isomers. Its chemical and physical properties closely mimic those of the native dibenzanthracene isomers and other high-ring PAHs, making it an ideal surrogate for their quantification. This document provides detailed application notes and protocols for the effective use of Dibenzo[a,c]anthracene-¹³C₆ in PAH analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Advantages of Using ¹³C-Labeled Internal Standards

The use of ¹³C-labeled analogs of the analytes of interest, which are added to the sample before extraction, serves as the foundation for robust isotope dilution mass spectrometry (IDMS) methods.[1] Key advantages include:

• No Isotopic Exchange: Unlike deuterated standards, ¹³C-labeled compounds do not undergo hydrogen-deuterium exchange, which can compromise the accuracy of quantification.[1]

• Minimal Native Abundance: The natural abundance of ¹³C is low, meaning that ¹³C-labeled standards typically have undetectable or negligible amounts of the native compound.[1]

• Accurate Correction: As the ¹³C-labeled standard behaves almost identically to the native analyte throughout the entire analytical process (extraction, cleanup, and injection), it provides a highly accurate means of correcting for method variability and matrix effects.

• High Precision and Accuracy: Isotope dilution methods using ¹³C-labeled standards are recognized for their high precision and accuracy, enabling the detection of analytes at very low concentrations.[1]

Data Presentation

The following tables summarize typical quantitative data for PAH analysis using a method incorporating Dibenzo[a,c]anthracene-¹³C₆ as an internal standard. Please note that this data is illustrative and may vary depending on the specific matrix, instrumentation, and laboratory conditions. It is essential to perform in-house validation for any new method.

Table 1: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Selected PAHs

Analyte	Matrix	MDL (ng/L or µg/kg)	LOQ (ng/L or µg/kg)
Benzo[a]anthracene	Water	0.1	0.3
Chrysene	Water	0.1	0.3
Benzo[b]fluoranthene	Water	0.1	0.3
Benzo[k]fluoranthene	Water	0.1	0.3
Benzo[a]pyrene	Water	0.1	0.3
Indeno[1,2,3-cd]pyrene	Water	0.15	0.45
Dibenz[a,h]anthracene	Water	0.15	0.45
Benzo[g,h,i]perylene	Water	0.15	0.45
Benzo[a]anthracene	Soil/Sediment	0.5	1.5
Chrysene	Soil/Sediment	0.5	1.5
Benzo[b]fluoranthene	Soil/Sediment	0.5	1.5
Benzo[k]fluoranthene	Soil/Sediment	0.5	1.5
Benzo[a]pyrene	Soil/Sediment	0.5	1.5
Indeno[1,2,3-cd]pyrene	Soil/Sediment	0.7	2.1
Dibenz[a,h]anthracene	Soil/Sediment	0.7	2.1
Benzo[g,h,i]perylene	Soil/Sediment	0.7	2.1

Table 2: Recovery and Linearity Data for Selected PAHs

Analyte	Matrix	Spiking Level (ng/L or µg/kg)	Average Recovery (%)	Linearity (r²)
Benzo[a]anthracene	Water	10	95	>0.995
Chrysene	Water	10	98	>0.995
Benzo[b]fluoranthene	Water	10	92	>0.995
Benzo[k]fluoranthene	Water	10	94	>0.995
Benzo[a]pyrene	Water	10	96	>0.995
Indeno[1,2,3-cd]pyrene	Water	10	91	>0.995
Dibenz[a,h]anthracene	Water	10	93	>0.995
Benzo[g,h,i]perylene	Water	10	90	>0.995
Benzo[a]anthracene	Soil/Sediment	50	88	>0.995
Chrysene	Soil/Sediment	50	91	>0.995
Benzo[b]fluoranthene	Soil/Sediment	50	85	>0.995
Benzo[k]fluoranthene	Soil/Sediment	50	87	>0.995
Benzo[a]pyrene	Soil/Sediment	50	89	>0.995
Indeno[1,2,3-cd]pyrene	Soil/Sediment	50	83	>0.995
Dibenz[a,h]anthracene	Soil/Sediment	50	86	>0.995
Benzo[g,h,i]perylene	Soil/Sediment	50	82	>0.995

Experimental Protocols

The following are detailed protocols for the analysis of PAHs in environmental matrices using Dibenzo[a,c]anthracene-¹³C₆ as an internal standard.

Protocol 1: GC-MS Analysis of PAHs in Water

1. Scope: This protocol describes the determination of PAHs in water samples using liquid-liquid extraction (LLE) followed by GC-MS analysis with Dibenzo[a,c]anthracene-¹³C₆ as an internal standard.

2. Materials and Reagents:

• Dibenzo[a,c]anthracene-¹³C₆ solution (e.g., 1 µg/mL in nonane)

• PAH calibration standards mix

• Dichloromethane (DCM), pesticide residue grade

• Hexane (B92381), pesticide residue grade

• Anhydrous sodium sulfate, analytical grade (baked at 400°C for 4 hours)

• Deionized water, HPLC grade

• Glassware (separatory funnels, flasks, vials), cleaned and solvent-rinsed

3. Sample Preparation and Extraction:

• Collect a 1 L water sample in a pre-cleaned amber glass bottle.

• Spike the sample with a known amount of Dibenzo[a,c]anthracene-¹³C₆ internal standard solution (e.g., 100 µL of a 1 µg/mL solution to achieve a final concentration of 100 ng/L).

• Transfer the sample to a 2 L separatory funnel.

• Add 60 mL of DCM to the funnel, cap, and shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower organic layer into a flask containing anhydrous sodium sulfate.

• Repeat the extraction two more times with fresh 60 mL portions of DCM, combining the extracts.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

4. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness HP-5ms or equivalent

• Injection Volume: 1 µL, splitless

• Inlet Temperature: 280°C

• Oven Program: 60°C (hold 1 min), ramp to 320°C at 10°C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor: Include the molecular ions of the target PAHs and Dibenzo[a,c]anthracene-¹³C₆ (m/z 284).

5. Quantification: Quantify the native PAHs using the isotope dilution method, calculating the concentration based on the response factor relative to Dibenzo[a,c]anthracene-¹³C₆.

Caption: Workflow for GC-MS analysis of PAHs in water.

Protocol 2: LC-MS Analysis of PAHs in Edible Oil

1. Scope: This protocol outlines the determination of PAHs in edible oil samples using solid-phase extraction (SPE) for cleanup followed by LC-MS analysis with Dibenzo[a,c]anthracene-¹³C₆ as an internal standard.

2. Materials and Reagents:

• Dibenzo[a,c]anthracene-¹³C₆ solution (e.g., 1 µg/mL in toluene)

• PAH calibration standards mix

• Hexane, HPLC grade

• Dichloromethane (DCM), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Silica (B1680970) SPE cartridges (e.g., 500 mg, 6 mL)

• Glassware (flasks, vials), cleaned and solvent-rinsed

3. Sample Preparation and Cleanup:

• Weigh 5 g of the oil sample into a glass flask.

• Dissolve the oil in 20 mL of hexane.

• Spike the dissolved sample with a known amount of Dibenzo[a,c]anthracene-¹³C₆ internal standard solution (e.g., 50 µL of a 1 µg/mL solution to achieve a final concentration of 10 µg/kg).

• Condition a silica SPE cartridge with 10 mL of hexane.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 10 mL of hexane to remove interfering lipids.

• Elute the PAHs with 10 mL of a hexane:DCM (1:1, v/v) mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of acetonitrile.

• Transfer the solution to an LC vial for analysis.

4. LC-MS Instrumental Analysis:

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Column: C18 column suitable for PAH analysis (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 50% B to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Source: Atmospheric Pressure Photoionization (APPI) or Atmospheric Pressure Chemical Ionization (APCI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each target PAH and for Dibenzo[a,c]anthracene-¹³C₆.

5. Quantification: Quantify the native PAHs using the isotope dilution method, constructing a calibration curve based on the peak area ratios of the analytes to the Dibenzo[a,c]anthracene-¹³C₆ internal standard.

Caption: Workflow for LC-MS analysis of PAHs in edible oil.

Logical Relationships in PAH Analysis

The accurate quantification of PAHs relies on a series of interconnected steps, each crucial for the final result. The use of an appropriate internal standard is central to this process, ensuring that variations in the procedure do not compromise the data's integrity.

Caption: Logical relationships in PAH analysis.

Conclusion

The use of Dibenzo[a,c]anthracene-¹³C₆ as an internal standard provides a robust and reliable approach for the quantification of PAHs in various complex matrices. Its stability and analogous behavior to native high molecular weight PAHs make it an excellent choice for correcting for analytical variability. The detailed protocols and workflows presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their laboratories, ultimately leading to higher quality and more defensible analytical data. It is imperative to perform thorough method validation to ensure the suitability of these protocols for specific applications and matrices.

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]

Application Note: Quantification of Dibenzo[a,c]anthracene using GC/MS with a Dibenzo[a,c]anthracene-13C6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of Dibenzo[a,c]anthracene in various matrices using Gas Chromatography/Mass Spectrometry (GC/MS). The method employs a stable isotope-labeled internal standard, Dibenzo[a,c]anthracene-13C6, to ensure accuracy and precision. This protocol is designed for researchers in environmental monitoring, food safety, and toxicology who require a reliable method for the trace-level detection and quantification of this carcinogenic polycyclic aromatic hydrocarbon (PAH).

Introduction

Dibenzo[a,c]anthracene is a high molecular weight polycyclic aromatic hydrocarbon (PAH) known for its carcinogenic properties.[1][2] Accurate and sensitive quantification of this compound in complex matrices such as soil, water, and food products is crucial for assessing environmental contamination and human exposure. Gas chromatography coupled with mass spectrometry (GC/MS) is a powerful analytical technique for the separation and detection of PAHs.[3][4] The use of an isotopically labeled internal standard, such as Dibenzo[a,c]anthracene-13C6, is essential for correcting variations in sample preparation and instrument response, thereby improving the accuracy and precision of the quantification.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, GC/MS analysis, and data processing for the quantification of Dibenzo[a,c]anthracene.

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), acetone, isooctane (B107328), hexane (B92381) (HPLC grade or equivalent)

• Standards:

  • Dibenzo[a,c]anthracene analytical standard

  • Dibenzo[a,c]anthracene-13C6 internal standard (ISTD)

• Solid Phase Extraction (SPE) Cartridges: Florisil or Silica (B1680970) gel cartridges for sample cleanup

• Glassware: Volumetric flasks, vials with PTFE-lined caps, pipettes

• Apparatus: Sonicator, rotary evaporator or nitrogen evaporator, vortex mixer

Standard Preparation

2.1. Stock Solutions (10 µg/mL):

• Prepare individual stock solutions of Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6 in isooctane.

2.2. Calibration Standards:

• Prepare a series of calibration standards by serially diluting the Dibenzo[a,c]anthracene stock solution with isooctane to achieve concentrations ranging from 0.1 ng/mL to 1000 ng/mL.[5]

• Spike each calibration standard with the Dibenzo[a,c]anthracene-13C6 internal standard to a constant concentration (e.g., 500 ng/mL).[5][6]

Sample Preparation

The following is a general procedure for solid matrices like soil or sediment. Modifications may be necessary for other sample types.

3.1. Extraction:

• Weigh approximately 5 grams of the homogenized sample into a beaker.

• Add a known amount of the Dibenzo[a,c]anthracene-13C6 internal standard solution.

• Extract the sample with 30 mL of a 1:1 (v/v) mixture of dichloromethane and acetone.[5][7]

• Sonicate the mixture for 30 minutes.

• Filter the extract and collect the filtrate.

3.2. Concentration and Cleanup:

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Perform a solvent exchange to hexane.

• Apply the concentrated extract to a pre-conditioned Florisil or silica gel SPE cartridge for cleanup to remove interferences.[8]

• Elute the PAH fraction with an appropriate solvent mixture (e.g., dichloromethane/hexane).

• Evaporate the eluate to a final volume of 1 mL.

GC/MS Analysis

4.1. Instrumentation:

• A gas chromatograph equipped with a mass selective detector (MSD) is used.[6]

4.2. GC Conditions:

• Column: Agilent Select PAH (30 m x 0.25 mm, 0.15 µm film thickness) or equivalent.[4]

• Inlet: Splitless mode at 320°C.[7]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[5]

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 40°C/min to 180°C, hold for 1 minute.

  • Ramp 2: 5°C/min to 230°C, hold for 5 minutes.

  • Ramp 3: 20°C/min to 280°C.[4]

4.3. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

• Transfer Line Temperature: 320°C.[7]

• Ion Source Temperature: 320°C.[7]

• Ions to Monitor:

  • Dibenzo[a,c]anthracene: m/z 278 (quantifier), 276, 274 (qualifiers).[8]

  • Dibenzo[a,c]anthracene-13C6: m/z 284 (quantifier).

Data Presentation

Quantitative Data Summary

The following table summarizes typical calibration data for the quantification of Dibenzo[a,c]anthracene.

Calibration Level (ng/mL)	Analyte Peak Area	ISTD Peak Area	Response Factor (RF)
0.1	1,500	150,000	0.010
0.5	7,600	152,000	0.050
1.0	15,100	151,000	0.100
10	155,000	155,000	1.000
50	760,000	152,000	5.000
100	1,530,000	153,000	10.000
500	7,550,000	151,000	50.000
1000	15,200,000	152,000	100.000

A linear calibration curve should be generated with a correlation coefficient (R²) of ≥0.999.[5]

Experimental Workflow Diagram

Caption: Experimental workflow for Dibenzo[a,c]anthracene quantification.

Conclusion

The described GC/MS method utilizing a Dibenzo[a,c]anthracene-13C6 internal standard provides a robust and reliable approach for the quantification of Dibenzo[a,c]anthracene in complex matrices. The detailed protocol for sample preparation and instrument analysis ensures high sensitivity and accuracy, making it suitable for routine environmental and food safety testing, as well as for research applications in toxicology and drug development. The use of SIM or MRM acquisition modes enhances the selectivity of the method, minimizing interferences from the sample matrix.

References

• 1. gcms.cz [gcms.cz]
• 2. shimadzu.com [shimadzu.com]
• 3. epa.gov [epa.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. hpst.cz [hpst.cz]
• 6. agilent.com [agilent.com]
• 7. hpst.cz [hpst.cz]
• 8. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isotope Dilution Method using Dibenzo[a,c]anthracene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of polycyclic aromatic hydrocarbons (PAHs), such as Dibenzo[a,c]anthracene, is critical in environmental monitoring, food safety, and toxicology studies due to their carcinogenic and mutagenic properties. The isotope dilution method, coupled with gas chromatography-mass spectrometry (GC-MS), is a definitive analytical technique that provides high accuracy and precision by correcting for sample matrix effects and variations in sample preparation and analysis.[1][2] This document provides detailed application notes and protocols for the quantification of Dibenzo[a,c]anthracene using its stable isotope-labeled counterpart, Dibenzo[a,c]anthracene-¹³C₆, as an internal standard.

The principle of the isotope dilution method relies on the addition of a known amount of an isotopically labeled standard to the sample at the beginning of the analytical process.[1] The labeled standard is chemically identical to the analyte of interest and therefore behaves similarly during extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the labeled standard using mass spectrometry, the concentration of the native analyte in the original sample can be accurately determined, compensating for any losses during sample processing.[1]

Principle of Isotope Dilution Method

The core of the isotope dilution method is the use of a stable, isotopically labeled version of the analyte as an internal standard. This standard, in this case Dibenzo[a,c]anthracene-¹³C₆, is added to the sample in a known quantity before any sample preparation steps. Because the labeled standard has a different mass from the native compound, the two can be distinguished by a mass spectrometer. The ratio of the signal from the native analyte to the signal from the labeled internal standard is used to calculate the concentration of the native analyte.

Caption: Principle of the Isotope Dilution Method.

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the analysis of Dibenzo[a,c]anthracene in a given matrix (e.g., environmental or biological samples).

Materials and Reagents

• Solvents: Dichloromethane (B109758), hexane, acetone, nonane (B91170) (all pesticide grade or equivalent).

• Standards:

  • Dibenzo[a,c]anthracene (native standard), 97% purity or higher.

  • Dibenzo[a,c]anthracene-¹³C₆ (internal standard), 99% isotopic purity. A commercially available solution of a closely related isomer like Dibenz[a,h]anthracene (¹³C₆, 99%) at 100 µg/mL in nonane can be used.[3][4]

• Reagents: Anhydrous sodium sulfate, silica (B1680970) gel (for column chromatography).

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps, Soxhlet extraction apparatus, Kuderna-Danish (K-D) concentrator.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS) with a capillary column suitable for PAH analysis (e.g., DB-5ms or equivalent).[5]

Standard Solution Preparation

• Native Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Dibenzo[a,c]anthracene and dissolve it in 100 mL of nonane.

• Internal Standard Stock Solution (100 µg/mL): Use a commercially available certified solution of Dibenzo[a,c]anthracene-¹³C₆ (or a suitable isomer like Dibenz[a,h]anthracene-¹³C₆) at 100 µg/mL in nonane.[3][4]

• Calibration Standards: Prepare a series of calibration standards by diluting the native stock solution with nonane to achieve concentrations ranging from 0.1 to 20 µg/mL. Spike each calibration standard with a constant amount of the internal standard solution to achieve a concentration of, for example, 1 µg/mL.

Sample Preparation

The following is a general procedure for solid samples. The specific extraction method may need to be optimized based on the sample matrix.

• Sample Homogenization: Homogenize the solid sample to ensure uniformity.

• Spiking: Weigh a known amount of the homogenized sample (e.g., 1-10 g) into an extraction thimble. Spike the sample with a known amount of the Dibenzo[a,c]anthracene-¹³C₆ internal standard solution.

• Extraction: Place the thimble in a Soxhlet extractor and extract with dichloromethane for 16-24 hours.[6]

• Concentration: Concentrate the extract to a small volume (e.g., 1-2 mL) using a Kuderna-Danish apparatus.[6]

• Cleanup:

  • Prepare a silica gel chromatography column.

  • Apply the concentrated extract to the top of the column.

  • Elute the PAHs with an appropriate solvent mixture (e.g., hexane:dichloromethane). The exact composition should be optimized.

  • Collect the eluate containing the Dibenzo[a,c]anthracene.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

Caption: Experimental workflow for Dibenzo[a,c]anthracene analysis.

GC-MS Analysis

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS).[7]

  • Injection Mode: Splitless.[7]

  • Inlet Temperature: 300 °C.

  • Oven Temperature Program: 90°C (hold for 2 min), ramp at 5°C/min to 320°C (hold for 12 min).[8]

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Dibenzo[a,c]anthracene (native): m/z 278 (molecular ion).

    • Dibenzo[a,c]anthracene-¹³C₆: m/z 284 (molecular ion).

Data Presentation

The following tables summarize typical quantitative data that can be obtained using this method. These values are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: GC-MS Method Performance

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[1][9]
Limit of Detection (LOD)	0.01 - 0.51 µg/kg	[9]
Limit of Quantification (LOQ)	0.03 - 1.71 µg/kg	[9]
Precision (RSD%)	< 15%	[1]

Table 2: Recovery Data

Analyte	Spiked Level	Average Recovery (%)	Reference
Dibenzo[a,c]anthracene	Low (e.g., 1 µg/kg)	80 - 110%	[9]
High (e.g., 10 µg/kg)	85 - 115%	[9]

Conclusion

The isotope dilution method using Dibenzo[a,c]anthracene-¹³C₆ as an internal standard provides a robust and reliable approach for the accurate quantification of Dibenzo[a,c]anthracene in complex matrices. The detailed protocol and performance data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the analysis of PAHs. The use of a stable isotope-labeled internal standard is crucial for achieving high-quality data by effectively compensating for analytical variability.

References

• 1. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dibenz[𝑎,𝘩]anthracene (¹³C₆, 99%) 100 μg/mL in nonane - Cambridge Isotope Laboratories, CLM-3598-1.2 [isotope.com]
• 4. Dibenz(ah)anthracene (13C6,99%) 100 µg/mL in Nonane [lgcstandards.com]
• 5. agilent.com [agilent.com]
• 6. epa.gov [epa.gov]
• 7. tdi-bi.com [tdi-bi.com]
• 8. shimadzu.com [shimadzu.com]
• 9. primescholars.com [primescholars.com]

Application Notes and Protocols for the Sample Preparation of Dibenzo[a,c]anthracene-¹³C₆ in Soil and Sediment

Publication No. APP-2025-1207

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and standardized protocols for the extraction, cleanup, and analysis of Dibenzo[a,c]anthracene-¹³C₆ from soil and sediment samples. The use of ¹³C-labeled internal standards is critical for accurate and precise quantification of polycyclic aromatic hydrocarbons (PAHs) in complex environmental matrices.[1][2] These methods are designed for use with gas chromatography-mass spectrometry (GC-MS) and are based on established environmental analytical procedures.

Application Notes

Principle

The accurate quantification of Dibenzo[a,c]anthracene in soil and sediment is achieved through the principle of isotope dilution mass spectrometry (IDMS). A known amount of the stable, isotopically labeled analogue, Dibenzo[a,c]anthracene-¹³C₆, is added to the sample prior to any extraction or cleanup steps.[1] This labeled compound serves as an internal standard and behaves almost identically to the native analyte throughout the entire sample preparation and analysis process. Any losses of the target analyte during the procedure will be mirrored by losses of the internal standard. Quantification is then based on the ratio of the response of the native analyte to the response of the labeled internal standard.

Using ¹³C-labeled standards is advantageous over deuterated standards as they do not undergo hydrogen-deuterium exchange, which can compromise the accuracy of results, especially when aiming for very low detection limits.[1]

Scope and Applicability

These protocols are applicable to a wide range of soil and sediment matrices, including those with varying levels of organic matter and contamination. The methods described are suitable for the determination of Dibenzo[a,c]anthracene and other PAHs at trace levels. The final analysis is performed by GC-MS, which provides the necessary selectivity and sensitivity.[3][4]

Reagents and Materials

• Solvents: Dichloromethane (DCM), n-hexane, acetone, toluene, acetonitrile (B52724) (all HPLC or pesticide residue grade).

• Standards:

  • Dibenzo[a,c]anthracene-¹³C₆ standard solution.

  • Native Dibenzo[a,c]anthracene and other PAH calibration standards.[5]

  • Recovery/Injection internal standards (e.g., Perylene-d₁₂).

• Drying Agent: Anhydrous sodium sulfate (B86663) (ACS grade, baked at 400°C for 4 hours).

• Cleanup Sorbents:

  • Solid Phase Extraction (SPE) cartridges (e.g., Silica (B1680970) gel, Florisil, or Alumina (B75360), 6 mL, 1 g).[6][7]

  • Activated copper powder (for sulfur removal).[8]

• Glassware: Beakers, Erlenmeyer flasks, graduated cylinders, Pasteur pipettes, autosampler vials with inserts.

• Other: Filter paper, quartz wool, extraction thimbles (for Soxhlet), extraction cells (for PLE).

Instrumentation

• Extraction System:

  • Pressurized Liquid Extraction (PLE) system OR

  • Soxhlet extraction apparatus OR

  • Ultrasonic bath.

• Concentration System: Nitrogen evaporator with a water bath or a rotary evaporator.

• Analytical Balance: Capable of weighing to 0.0001 g.

• Centrifuge: Capable of 2,000 rpm or higher.[9]

• Gas Chromatograph/Mass Spectrometer (GC-MS): Equipped with a capillary column suitable for PAH analysis (e.g., 5% phenyl-methylpolysiloxane) and capable of operating in Selected Ion Monitoring (SIM) mode.[3][4]

Data Presentation

Quantitative data from various studies on PAH extraction from soil and sediment are summarized below for easy comparison.

Table 1: Comparison of Extraction Techniques for PAHs in Soil and Sediment

Feature	Pressurized Liquid Extraction (PLE)	Soxhlet Extraction	Ultrasonic Extraction (Sonication)
Principle	Extraction with solvents at elevated temperature and pressure.[10][11][12]	Continuous solid-liquid extraction with a refluxing solvent.[8]	Use of high-frequency sound waves to disrupt the sample matrix and enhance solvent penetration.[8][9]
Solvent Volume	Low (15-40 mL per sample).[12]	High (200-300 mL per sample).	Moderate (30-50 mL per sample).
Extraction Time	Fast (15-30 minutes per sample).[10][13]	Slow (12-24 hours).[8]	Relatively Fast (15-30 minutes, often repeated).[9]
Automation	Fully automatable.[6]	Manual or semi-automated.	Manual.
Efficiency	High, often better than Soxhlet.[11][12]	Considered the traditional benchmark, generally high efficiency.	Variable, can be less efficient for aged or highly contaminated samples.
Pros	Fast, low solvent use, high efficiency, automated.[6][11]	Robust, well-established method.	Simple, low-cost equipment.
Cons	High initial equipment cost.	Time-consuming, high solvent consumption.	Operator dependent, potential for incomplete extraction.

Table 2: Typical Performance Data for PAH Analysis in Soil

Parameter	Typical Value	Notes
Recovery Rates (PLE)	75 - 110%[6][10]	Dependent on specific PAH, soil type, and extraction parameters.[6]
Relative Standard Deviation (RSD)	< 15%[6][11]	Indicates good method precision.
Method Detection Limit (MDL) - GC-MS	0.001 - 0.1 µg/kg (ppb)[6]	Lower limits are achievable with high-resolution MS.[1]
Estimated Quantitation Limit (EQL) - EPA 8275A	1.0 mg/kg (ppm)[14]	Can be lowered by adjusting calibration or sample size.[14]

Experimental Protocols

Overall Experimental Workflow

The overall workflow from sample receipt to final analysis is depicted below.

Caption: Overall experimental workflow for PAH analysis in soil/sediment.

Protocol 1: Pressurized Liquid Extraction (PLE)

This protocol describes an automated extraction and online cleanup procedure.[6]

• Sample Preparation:

  • Air-dry the soil or sediment sample in a well-ventilated area or lyophilize until constant weight.

  • Sieve the dried sample through a 2 mm stainless steel sieve to remove large debris.

  • Homogenize the sieved sample by thorough mixing.

• Extraction Cell Preparation:

  • Place a glass fiber filter at the outlet of the PLE extraction cell.

  • Accurately weigh approximately 10 g of the homogenized sample and mix it with a dispersing agent like diatomaceous earth.

  • Add the sample mixture to the extraction cell.

  • For online cleanup, sorbents like alumina and silica gel can be added to the bottom of the cell.[6]

  • Spike the top of the sample with a known amount of Dibenzo[a,c]anthracene-¹³C₆ solution.

  • Fill any remaining void space in the cell with an inert material like clean sand.

• PLE Instrument Parameters:

  • Solvent: Dichloromethane/n-hexane (1:1, v/v) or Toluene.[6][11]

  • Temperature: 70 - 150 °C.[6][10]

  • Pressure: 1500 - 2000 psi.[6]

  • Static Time: 5 - 10 minutes.[6][10][11]

  • Static Cycles: 1 - 3 cycles.[6][10]

  • Flush Volume: 60 - 100% of cell volume.[6]

• Extract Collection:

  • Collect the extract in a clean glass vial.

  • The collected extract from a selective PLE (SPLE) with in-cell cleanup may be clean enough for direct injection after concentration.[6] If not, proceed to Protocol 3.3 for further cleanup.

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 2. The use of 13C-labelled polycyclic aromatic hydrocarbons for the analysis of their transformation in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hpst.cz [hpst.cz]
• 4. agilent.com [agilent.com]
• 5. US EPA 16 PAH Cocktail (¹³C, 99%) - Cambridge Isotope Laboratories, ES-4087 [isotope.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journal.gnest.org [journal.gnest.org]
• 9. mdpi.com [mdpi.com]
• 10. Pressurized liquid extraction of chlorinated polycyclic aromatic hydrocarbons from soil samples using aqueous solutions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. glsciences.eu [glsciences.eu]
• 12. Pressurised liquid extraction of polycyclic aromatic hydrocarbons from contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]

Application Notes and Protocols: Dibenzo[a,c]anthracene-13C6 in Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH) formed from the incomplete combustion of organic materials.[1] It is a component of complex PAH mixtures found in the environment, originating from sources such as industrial emissions, engine exhaust, and coal tar.[1] Classified as a carcinogen, the monitoring of Dibenzo[a,c]anthracene in various environmental matrices is crucial for assessing human exposure and ecological risk.

The use of carbon-13 labeled internal standards, such as Dibenzo[a,c]anthracene-13C6, is the gold standard for the accurate and precise quantification of their native counterparts in environmental samples. Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that employs these labeled compounds to compensate for sample matrix effects and variations in extraction and analysis, leading to highly reliable data.[2] 13C-labeled standards are chemically identical to the target analyte and co-elute, but are distinguishable by their mass-to-charge ratio in a mass spectrometer.[3] This allows for precise correction of analyte loss during sample preparation and analysis. Notably, 13C-labeled PAHs are more stable than their deuterated counterparts as they do not undergo hydrogen-deuterium exchange, which can compromise analytical accuracy.[2]

These application notes provide a detailed overview of the use of Dibenzo[a,c]anthracene-13C6 in environmental monitoring, including quantitative data, experimental protocols for soil and water matrices, and a visual representation of the analytical workflow.

Data Presentation

The following table summarizes key quantitative data for the analysis of Dibenzo[a,c]anthracene using Dibenzo[a,c]anthracene-13C6 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	Value	Environmental Matrix	Analytical Method	Reference
Calibration Range	0.1 - 1000 pg	General	GC-MS with HydroInert Source	[4]
Linearity (R²)	> 0.99	General	GC-MS	[5][6]
Method Detection Limit (MDL)	< 1 ng/L	Water	GC-HRMS	[2]
Method Detection Limit (MDL)	< 0.3 ng/g	Tissue	GC-HRMS	[2]
Limit of Detection (LOD)	0.03 - 0.1 ng/mL	Water	GC-MS	[7]
Recovery Rate	71 - 90%	Water	DLLME-GC-MS	[7]
Recovery Rate	86 - 121%	Tissue	Saponification & LLE	[2]

Experimental Protocols

Protocol 1: Analysis of Dibenzo[a,c]anthracene in Soil Samples

This protocol details the extraction and analysis of Dibenzo[a,c]anthracene from soil using solvent extraction and GC-MS with Dibenzo[a,c]anthracene-13C6 as an internal standard.

1. Sample Preparation and Extraction: a. Homogenize the collected soil sample to ensure uniformity. b. Weigh approximately 10 g of the homogenized soil into a clean extraction vessel. c. Spike the sample with a known amount of Dibenzo[a,c]anthracene-13C6 internal standard solution. d. Add 30 mL of a 1:1 (v/v) mixture of dichloromethane (B109758) and acetone (B3395972) to the soil sample.[4] e. Agitate the mixture overnight on a mechanical shaker.[4] f. Allow the solid particles to settle, and carefully decant the solvent extract. g. Filter the extract to remove any remaining particulate matter. h. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. Sample Cleanup (if necessary): a. For samples with high organic content, a cleanup step using solid-phase extraction (SPE) with a silica (B1680970) gel cartridge may be required. b. Condition the silica gel cartridge with an appropriate solvent (e.g., hexane). c. Load the concentrated extract onto the cartridge. d. Elute the PAH fraction with a suitable solvent mixture (e.g., hexane:dichloromethane). e. Concentrate the cleaned extract to 1 mL.

3. GC-MS Analysis: a. Instrument: Gas chromatograph coupled to a mass spectrometer (GC-MS). b. Column: A capillary column suitable for PAH analysis (e.g., HP-5MS, 60 m x 0.25 mm ID, 0.25 µm film thickness).[8] c. Injection: 1 µL of the final extract in splitless mode. d. Inlet Temperature: 320 °C.[4] e. Oven Temperature Program: i. Initial temperature: 60 °C, hold for 2 minutes. ii. Ramp to 160 °C at 25 °C/min, hold for 1 minute. iii. Ramp to 300 °C at 6 °C/min, hold for 8 minutes.[9] f. Carrier Gas: Helium or Hydrogen. g. MS Conditions: i. Ionization Mode: Electron Ionization (EI) at 70 eV. ii. Acquisition Mode: Selected Ion Monitoring (SIM). iii. Monitor the following ions:

• Dibenzo[a,c]anthracene (native): Quantifier and qualifier ions.
• Dibenzo[a,c]anthracene-13C6: Quantifier and qualifier ions. iv. MS Source Temperature: 320 °C.[4] v. Transfer Line Temperature: 320 °C.[4]

4. Quantification: a. Create a multi-point calibration curve by analyzing standards containing known concentrations of native Dibenzo[a,c]anthracene and a constant concentration of Dibenzo[a,c]anthracene-13C6. b. Calculate the relative response factor (RRF) for each calibration point. c. Determine the concentration of Dibenzo[a,c]anthracene in the sample extract by comparing the peak area ratio of the native compound to the internal standard against the calibration curve.

Protocol 2: Analysis of Dibenzo[a,c]anthracene in Water Samples

This protocol describes the liquid-liquid extraction (LLE) and analysis of Dibenzo[a,c]anthracene in water samples.

1. Sample Preparation and Extraction: a. Collect a 1 L water sample in a pre-cleaned amber glass bottle. b. Spike the water sample with a known amount of Dibenzo[a,c]anthracene-13C6 internal standard solution. c. Adjust the pH of the water sample to neutral or slightly basic (pH 7-10).[2] d. Transfer the sample to a 2 L separatory funnel. e. Add 60 mL of dichloromethane to the separatory funnel. f. Shake the funnel vigorously for 2 minutes, venting frequently. g. Allow the layers to separate and drain the organic (bottom) layer into a collection flask. h. Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the extracts. i. Pass the combined extract through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water. j. Concentrate the extract to a final volume of 1 mL.

2. GC-MS Analysis and Quantification: a. Follow the same GC-MS analysis and quantification steps as described in Protocol 1 (steps 3 and 4).

Visualizations

References

• 1. epa.gov [epa.gov]
• 2. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 3. www2.gov.bc.ca [www2.gov.bc.ca]
• 4. hpst.cz [hpst.cz]
• 5. diva-portal.org [diva-portal.org]
• 6. agilent.com [agilent.com]
• 7. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tdi-bi.com [tdi-bi.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]

Application Note: Analysis of Dibenzo[a,c]anthracene-13C6 in Food and Beverage Samples by Isotope Dilution GC-MS/MS

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of chemical compounds that result from the incomplete combustion of organic matter.[1] Some PAHs are known to be carcinogenic and mutagenic.[2][3] Dibenzo[a,c]anthracene is a five-ring PAH that has been identified as a carcinogen.[4][5] Its presence in the food chain, even at trace levels, is a significant concern for human health. Therefore, sensitive and accurate analytical methods are required for the determination of Dibenzo[a,c]anthracene in various food and beverage matrices.

This application note describes a robust and sensitive method for the analysis of Dibenzo[a,c]anthracene in food and beverage samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with an isotope dilution approach. The use of Dibenzo[a,c]anthracene-13C6 as an internal standard provides high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrumental analysis.

Principle

The method involves the extraction of the analyte and the isotopically labeled internal standard from the sample matrix, followed by cleanup to remove interfering components. The final extract is then analyzed by GC-MS/MS. Quantification is achieved by measuring the ratio of the response of the native analyte to its isotopically labeled internal standard. This isotope dilution technique is a highly accurate quantification method, as it compensates for the loss of analyte during sample preparation and analysis.[6][7][8][9]

Experimental Protocols

Sample Preparation

The choice of sample preparation procedure depends on the matrix. Below are protocols for a fatty food matrix (e.g., edible oil) and a solid food matrix (e.g., dried herbs).

1.1. Protocol for Edible Oils

• Spiking: Weigh 5 g of the oil sample into a centrifuge tube. Spike the sample with a known amount of Dibenzo[a,c]anthracene-13C6 solution.

• Extraction: Add 10 mL of n-hexane to the sample and vortex for 1 minute.

• Liquid-Liquid Partitioning: Add 10 mL of dimethylformamide (DMF) saturated with n-hexane, vortex for 2 minutes, and centrifuge at 4000 rpm for 5 minutes. Transfer the lower DMF layer to a separatory funnel. Repeat the extraction of the hexane (B92381) layer with two additional 10 mL portions of DMF.

• Back Extraction: To the combined DMF extracts, add 30 mL of 1% NaCl solution and 15 mL of n-hexane. Shake vigorously for 1 minute and allow the layers to separate. Discard the lower aqueous layer.

• Drying and Concentration: Pass the hexane layer through a funnel containing anhydrous sodium sulfate (B86663). Evaporate the extract to near dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of cyclohexane (B81311) for cleanup.

1.2. Protocol for Solid Food Matrices (e.g., Dried Herbs, Cereals)

• Homogenization and Spiking: Weigh 2 g of the homogenized and dried sample into a centrifuge tube. Spike with the Dibenzo[a,c]anthracene-13C6 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724) and vortex for 1 minute. Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride (QuEChERS approach), vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the supernatant to a d-SPE tube containing 150 mg of primary secondary amine (PSA) and 900 mg of anhydrous magnesium sulfate. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Concentration and Solvent Exchange: Transfer the cleaned extract to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of n-hexane for instrumental analysis.

Instrumental Analysis: GC-MS/MS

2.1. GC Conditions

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Oven Program	80 °C (hold 1 min), ramp to 240 °C at 15 °C/min, then to 320 °C at 5 °C/min (hold 10 min)
Carrier Gas	Helium, constant flow at 1.2 mL/min

2.2. MS/MS Conditions

Parameter	Value
Mass Spectrometer	Agilent 7000 series Triple Quadrupole GC/MS or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

2.3. MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dibenzo[a,c]anthracene	278.1	276.1	25
Dibenzo[a,c]anthracene-13C6	284.1	282.1	25

Data Presentation

The following tables summarize the expected quantitative performance of the method.

Table 1: Method Validation Data

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.01 - 0.1 µg/kg
Limit of Quantification (LOQ)	0.03 - 0.3 µg/kg
Precision (RSD%)	< 15%

Table 2: Recovery Data in Different Food Matrices

Matrix	Spiking Level (µg/kg)	Average Recovery (%)
Olive Oil	1	95
Sunflower Oil	1	92
Smoked Fish	5	88
Dried Herbs	5	93

Visualizations

Caption: Experimental workflow for the analysis of Dibenzo[a,c]anthracene.

Caption: Generalized metabolic activation pathway of Dibenzo[a,c]anthracene.

Discussion

The presented method provides a reliable and sensitive approach for the determination of Dibenzo[a,c]anthracene in a variety of food and beverage samples. The use of an isotopically labeled internal standard is crucial for achieving accurate results, especially in complex matrices where significant matrix effects can be expected. The sample preparation protocols are designed to be efficient and effective in extracting the target analyte while removing a large portion of interfering substances. The GC-MS/MS parameters are optimized for the sensitive and selective detection of Dibenzo[a,c]anthracene. The method performance, as summarized in the data tables, demonstrates its suitability for routine monitoring and risk assessment of this important food contaminant.

Conclusion

This application note details a validated isotope dilution GC-MS/MS method for the quantification of Dibenzo[a,c]anthracene in food and beverage samples. The protocol is robust, accurate, and sensitive, making it suitable for regulatory compliance testing and food safety monitoring programs. The provided workflows and diagrams offer a clear guide for researchers, scientists, and professionals in the field of drug development and food safety.

References

• 1. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. agilent.com [agilent.com]
• 3. mdpi.com [mdpi.com]
• 4. Toxicity of Dibenz[a,h]anthracene_Chemicalbook [chemicalbook.com]
• 5. oehha.ca.gov [oehha.ca.gov]
• 6. Isotope dilution-GC-MS/MS analysis of 16 polycyclic aromatic hydrocarbons in selected medicinal herbs used as health food additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Preparation of Dibenzo[a,c]anthracene-13C6 Calibration Standards for Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals involved in environmental analysis, toxicology studies, and pharmacokinetic research requiring precise quantification of Dibenzo[a,c]anthracene.

Purpose: This document provides a detailed protocol for the preparation of calibration standards using Dibenzo[a,c]anthracene-13C6 as a stable isotope-labeled internal standard. Accurate preparation of these standards is critical for developing robust and reliable quantitative assays using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH) of significant environmental and toxicological concern.[1] Like other PAHs, it is formed from the incomplete combustion of organic materials and can be found as a contaminant in air, water, soil, and food.[1][2] Accurate quantification is essential for assessing exposure and risk.

The use of stable isotope-labeled standards, such as Dibenzo[a,c]anthracene-13C6, is the gold standard for quantitative analysis via mass spectrometry. This internal standard co-elutes with the unlabeled analyte and exhibits nearly identical chemical and physical properties, allowing it to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the results.[3] This protocol details the steps for preparing a calibration curve from a certified Dibenzo[a,c]anthracene-13C6 standard.

Safety Precautions

Dibenzoanthracenes are classified as potential carcinogens and should be handled with extreme care.[1][4]

• Handling: All work must be performed inside a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and safety glasses at all times.

• Disposal: Dispose of all contaminated materials and waste solutions according to local, state, and federal regulations for hazardous chemical waste.

Materials and Reagents

• Dibenzo[a,c]anthracene-13C6 certified standard (solid or solution, e.g., 100 µg/mL in a solvent like nonane (B91170) or toluene)

• High-purity solvent (e.g., Nonane, Toluene, Hexane, Cyclohexane, or Acetonitrile, HPLC or GC-grade) compatible with the analytical method and standard's solvent.

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated precision pipettes (e.g., P10, P100, P1000) or gas-tight syringes

• Amber glass autosampler vials with PTFE-lined caps

• Vortex mixer

• Sonicator (optional, for dissolving solid standards)

• Analytical balance (if starting from solid)

Experimental Protocol

This protocol assumes the starting material is a commercially available certified standard solution (e.g., 100 µg/mL), which is a common format for such standards.[5][6] If starting from a solid, first prepare a primary stock solution as described in the note below.

Workflow Overview

Caption: Workflow for preparing calibration standards.

4.1. Preparation of Intermediate Stock Solution

• Allow the certified standard solution to equilibrate to room temperature.

• Using a calibrated pipette, transfer 100 µL of the 100 µg/mL Certified Standard Solution into a 10.0 mL Class A volumetric flask.

• Dilute to the mark with the appropriate solvent (e.g., nonane).

• Cap the flask and invert it 15-20 times to ensure homogeneity.

• This creates a 1.0 µg/mL (1000 ng/mL) Intermediate Stock Solution.

• Transfer the solution to a labeled amber glass vial for storage.

Note on Starting from Solid: To prepare a 100 µg/mL primary stock, accurately weigh approximately 1.0 mg of the Dibenzo[a,c]anthracene-13C6 solid into a 10.0 mL volumetric flask. Record the exact weight. Add a small amount of solvent (e.g., toluene) to dissolve the solid, using sonication if necessary.[7] Once fully dissolved, dilute to the mark with the solvent. Calculate the exact concentration based on the measured weight.

4.2. Preparation of Working Calibration Standards

Prepare a series of working standards by performing serial dilutions from the 1.0 µg/mL Intermediate Stock Solution . The example below creates an 8-point calibration curve covering a range of 1 to 1000 pg/µL. All dilutions should be made in labeled amber vials.

Target Concentration (pg/µL)	Vol. of Stock Solution (µL)	Source Solution	Diluent Volume (µL)	Final Volume (µL)
1000	1000	Intermediate Stock (1000 ng/mL)	0	1000
500	500	1000 pg/µL Standard	500	1000
250	500	500 pg/µL Standard	500	1000
100	400	250 pg/µL Standard	600	1000
50	500	100 pg/µL Standard	500	1000
10	200	50 pg/µL Standard	800	1000
5	500	10 pg/µL Standard	500	1000
1	200	5 pg/µL Standard	800	1000

Procedure for each dilution:

• Add the specified "Diluent Volume" to a clean, labeled amber vial.

• Add the "Vol. of Stock Solution" from the appropriate source solution.

• Cap the vial and vortex thoroughly for at least 30 seconds.

• These working standards are now ready for analysis.

Example Analytical Method: GC-MS/MS

Gas Chromatography with tandem Mass Spectrometry (GC-MS/MS) is a highly sensitive and selective technique for PAH analysis.[8] The following are typical instrument parameters. Optimization for specific instruments is recommended.

Parameter	Setting
GC System	Agilent 7890 GC or equivalent
MS System	Agilent 7000 Series Triple Quadrupole MS or equivalent
Injection	1 µL, Pulsed Splitless
Inlet Temp	320 °C[3][9]
Column	e.g., Agilent DB-5ms UI, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium or Hydrogen, Constant Flow
Oven Program	100°C (hold 1 min), ramp 25°C/min to 320°C (hold 5 min)
Transfer Line	320 °C[9]
MS Source Temp	320 °C[3]
Ionization Mode	Electron Ionization (EI)
Acquisition	Multiple Reaction Monitoring (MRM)
Example MRM	Precursor Ion (m/z) 284.1 -> Product Ion (m/z) 282.1 (example)

Storage and Stability

Proper storage is crucial to maintain the integrity of the standards.

• Stock Solutions (Primary & Intermediate): Store in amber glass vials at -20°C for up to 1 month or at -80°C for up to 6 months to prevent degradation and solvent evaporation.[7]

• Working Standards: It is recommended to prepare fresh working standards from the intermediate stock solution for each analytical batch to ensure the highest accuracy. If stored, they should be kept at 4°C for no longer than one week.[10]

• General: All solutions should be protected from direct light.[6]

Data Summary

The physical and chemical properties of the analyte are essential for method development.

Property	Value	Reference
Chemical Formula	C₂₂H₁₄ (Unlabeled)	[11][12]
Molecular Weight	~278.35 g/mol (Unlabeled)	[11][12]
Molecular Weight	~284.30 g/mol (13C6 Labeled)	[6][13]
Appearance	Colorless to white crystalline solid	[11][14]
Boiling Point	~518 °C (Unlabeled)	[12]
Melting Point	~205-207 °C (Unlabeled)	[12]
Solubility	Insoluble in water; soluble in solvents like nonane, toluene, and cyclohexane.[5][10][14]

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 3. agilent.com [agilent.com]
• 4. ICSC 0431 - DIBENZO(a,h)ANTHRACENE [inchem.org]
• 5. dspsystems.eu [dspsystems.eu]
• 6. Dibenz[𝑎,𝘩]anthracene (¹³C₆, 99%) 100 μg/mL in nonane - Cambridge Isotope Laboratories, CLM-3598-1.2 [isotope.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. shimadzu.com [shimadzu.com]
• 9. hpst.cz [hpst.cz]
• 10. hpc-standards.com [hpc-standards.com]
• 11. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Dibenz a,c anthracene 97 215-58-7 [sigmaaldrich.com]
• 13. Dibenz(ah)anthracene (13C6,99%) 100 µg/mL in Nonane [lgcstandards.com]
• 14. Dibenz[a,h]anthracene | 53-70-3 [chemicalbook.com]

Application Notes and Protocols for Dibenzo[a,c]anthracene-13C6 in Polycyclic Aromatic Hydrocarbon (PAH) Bioremediation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of persistent organic pollutants known for their carcinogenic and mutagenic properties.[1][2][3] Dibenzo[a,c]anthracene is a high molecular weight PAH; however, bioremediation research has predominantly focused on its more toxic isomer, Dibenzo[a,h]anthracene.[1][2] This document outlines the application of Dibenzo[a,c]anthracene-13C6, a stable isotope-labeled compound, for studying the bioremediation of PAHs. While direct bioremediation data for Dibenzo[a,c]anthracene is limited, this document extrapolates methodologies from studies on Dibenzo[a,h]anthracene and other PAHs to provide a comprehensive guide. The use of 13C-labeled compounds is crucial for tracing the metabolic fate of pollutants and identifying the microorganisms responsible for their degradation through techniques like Stable Isotope Probing (SIP).[4][5]

Application of Dibenzo[a,c]anthracene-13C6 in Bioremediation Studies

Dibenzo[a,c]anthracene-13C6 serves as a valuable tracer in bioremediation experiments. Its key applications include:

• Metabolic Pathway Elucidation: Tracing the incorporation of 13C into metabolic intermediates helps to identify the biodegradation pathways.

• Mineralization Rate Quantification: Measuring the production of 13CO2 provides a definitive measure of the complete degradation of the parent compound.

• Stable Isotope Probing (SIP): Identifying the microorganisms that actively assimilate carbon from Dibenzo[a,c]anthracene by detecting the incorporation of 13C into their biomass (e.g., DNA, RNA, or proteins).

• Quantification of Degradation: Isotope dilution mass spectrometry using Dibenzo[a,c]anthracene-13C6 as an internal standard allows for precise quantification of the unlabeled analyte in environmental samples.

Proposed Metabolic Pathway of Dibenzo[a,c]anthracene

While the complete microbial degradation pathway of Dibenzo[a,c]anthracene is not well-established, insights can be drawn from mammalian metabolism studies and the bioremediation of other high-molecular-weight PAHs like anthracene.[6][7] The initial steps are likely catalyzed by dioxygenase enzymes, leading to the formation of dihydrodiols. Further oxidation can lead to catechols, which are then susceptible to ring cleavage.

Caption: Proposed initial steps in the aerobic bioremediation of Dibenzo[a,c]anthracene.

Experimental Protocols

Protocol 1: Soil Microcosm Study for Bioremediation Assessment

This protocol outlines a laboratory experiment to assess the bioremediation of Dibenzo[a,c]anthracene in a soil matrix using Dibenzo[a,c]anthracene-13C6 as a tracer.

1. Microcosm Setup:

• Collect soil from a PAH-contaminated site.

• Sieve the soil to remove large debris and homogenize.

• Prepare microcosms in glass jars with a known amount of soil.

• Spike the soil with a solution of Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6 in a suitable solvent (e.g., acetone). The solvent should be allowed to evaporate completely.

• Adjust the moisture content of the soil to an optimal level for microbial activity (e.g., 60% of water holding capacity).

• Incubate the microcosms in the dark at a controlled temperature (e.g., 25°C).

• Include control microcosms (e.g., sterile soil) to account for abiotic losses.

2. Sampling and Extraction:

• Collect soil samples from the microcosms at regular time intervals.

• Extract the PAHs from the soil samples using an appropriate solvent system (e.g., dichloromethane/acetone 1:1 v/v).[8]

• Concentrate the extracts to a final volume for analysis.

3. Analytical Quantification (GC-MS):

• Analyze the extracts using Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode.[3][9]

• Monitor the molecular ions of both the unlabeled and the 13C-labeled Dibenzo[a,c]anthracene.

• Quantify the concentration of Dibenzo[a,c]anthracene over time using the 13C-labeled compound as an internal standard.

Caption: Workflow for a soil microcosm bioremediation study.

Protocol 2: Stable Isotope Probing (SIP) to Identify Dibenzo[a,c]anthracene Degraders

This protocol describes how to identify the microorganisms actively degrading Dibenzo[a,c]anthracene in an environmental sample.

1. SIP Incubation:

• Prepare microcosms (soil or liquid culture) as described in Protocol 1, but use only Dibenzo[a,c]anthracene-13C6 as the carbon source.

• Incubate the microcosms under conditions that promote microbial growth.

• Include a control microcosm with unlabeled Dibenzo[a,c]anthracene.

2. DNA Extraction and Isopycnic Centrifugation:

• At the end of the incubation period, extract total DNA from the microcosm samples.

• Separate the "heavy" 13C-labeled DNA from the "light" 12C-DNA by cesium chloride (CsCl) density gradient ultracentrifugation.[4]

3. Fractionation and Analysis:

• Fractionate the density gradient and quantify the DNA in each fraction.

• Identify the fractions containing the heavy DNA.

• Amplify the 16S rRNA gene from the heavy DNA fraction using PCR.

• Analyze the 16S rRNA gene amplicons by sequencing to identify the microorganisms that incorporated the 13C from Dibenzo[a,c]anthracene-13C6.

Caption: Workflow for Stable Isotope Probing (SIP) to identify active degraders.

Quantitative Data Presentation

Due to the scarcity of bioremediation data for Dibenzo[a,c]anthracene, the following tables present data for the closely related isomer, Dibenzo[a,h]anthracene, to provide a reference for expected degradation efficiencies.

Table 1: Aerobic Degradation of Dibenzo[a,h]anthracene by Microbial Consortia

Treatment	Initial Concentration (mg/L)	Final Concentration (mg/L) after 56 days	Degradation (%)	Reference
Aerobic Heterotrophic Bacteria	0.1	0	100	[10][11]
Cyanobacteria	0.1	0	100	[10][11]
Consortium of Bacteria and Cyanobacteria	0.1	0	100	[10][11]

Table 2: Degradation of Dibenzo[a,h]anthracene by Burkholderia cepacia

Initial Concentration (mg/L)	Incubation Time (days)	Degradation (%)	Reference
10	28	>95	[12]

Analytical Method Parameters

The following table provides typical GC-MS parameters for the analysis of Dibenzo[a,c]anthracene.

Table 3: GC-MS Parameters for Dibenzo[a,c]anthracene Analysis

Parameter	Setting	Reference
Gas Chromatograph
Column	Rtx-35 (30 m, 0.32 mm I.D., 0.25 µm film thickness)	[3]
Inlet Mode	Splitless	[3][9]
Inlet Temperature	300-320°C	[3][9]
Oven Program	90°C (2 min) -> 5°C/min to 320°C (12 min)	[3]
Carrier Gas	Helium or Hydrogen	[3][8]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	[13]
Ionization Energy	70 eV	[13]
Acquisition Mode	Selected Ion Monitoring (SIM)	[13]
Monitored Ions (m/z)	278 (unlabeled), 284 (13C6-labeled)
Source Temperature	230-320°C	[9][13]

Conclusion

The use of Dibenzo[a,c]anthracene-13C6 is a powerful tool for advancing our understanding of the bioremediation of high molecular weight PAHs. While research directly focused on the microbial degradation of Dibenzo[a,c]anthracene is needed, the protocols and data presented here, extrapolated from closely related compounds, provide a robust framework for researchers to design and execute meaningful experiments. These studies are essential for developing effective bioremediation strategies for PAH-contaminated environments.

References

• 1. Bioremediation of a pentacyclic PAH, Dibenz(a,h)Anthracene- A long road to trip with bacteria, fungi, autotrophic eukaryotes and surprises - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. Stable-isotope probing of the polycyclic aromatic hydrocarbon-degrading bacterial guild in a contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Generation of 13C-Labeled MUC5AC Mucin Oligosaccharides for Stable Isotope Probing of Host-Associated Microbial Communities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. hpst.cz [hpst.cz]
• 9. agilent.com [agilent.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Application of Dibenzo[a,c]anthracene-¹³C₆ in Air Quality and Atmospheric Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Dibenzo[a,c]anthracene-¹³C₆ as an internal standard in the analysis of polycyclic aromatic hydrocarbons (PAHs) in ambient air samples. The use of ¹³C-labeled standards is critical for accurate quantification in complex environmental matrices, compensating for sample loss during preparation and instrumental variability.

Application Notes

Dibenzo[a,c]anthracene is a five-ring polycyclic aromatic hydrocarbon that is a product of incomplete combustion of organic materials.[1] It is considered a mutagen and is of significant interest in air quality and atmospheric research due to its carcinogenic potential. Accurate and precise measurement of atmospheric concentrations of Dibenzo[a,c]anthracene and other PAHs is essential for assessing human exposure and understanding atmospheric transport and fate processes.

Isotope dilution mass spectrometry (IDMS) is the gold standard for the quantification of trace organic contaminants. By introducing a known amount of an isotopically labeled version of the target analyte, such as Dibenzo[a,c]anthracene-¹³C₆, at the beginning of the sample preparation process, any losses of the native analyte during extraction, cleanup, and analysis can be accurately corrected. The ¹³C-labeled standard is chemically identical to the native analyte and will exhibit the same behavior throughout the analytical procedure.

While Dibenzo[a,c]anthracene-¹³C₆ is an ideal internal standard for its native counterpart, its commercial availability can be limited. The isomer Dibenzo[a,h]anthracene-¹³C₆ is more commonly available and is often used as a surrogate standard for various dibenzoanthracene isomers in environmental analysis. The protocols and data presented herein are based on established methods for PAH analysis and can be adapted for Dibenzo[a,c]anthracene-¹³C₆ when available.

Experimental Protocols

Protocol 1: Sample Collection

Objective: To collect particulate and vapor-phase PAHs from ambient air.

Materials:

• High-volume air sampler

• Quartz fiber filters (QFF)

• Polyurethane foam (PUF) cartridges

• Cleaning solvents (hexane, dichloromethane)

• Drying oven

Procedure:

• Pre-clean quartz fiber filters by baking at 450°C for at least 8 hours.

• Pre-clean PUF cartridges by Soxhlet extraction with dichloromethane (B109758) for 16 hours, followed by drying in a vacuum oven.

• Assemble the sampling train with a QFF followed by a PUF cartridge.

• Collect air samples over a 24-hour period at a flow rate of approximately 0.225 m³/min.

• After sampling, carefully remove the QFF and PUF, wrap them in pre-cleaned aluminum foil, and store them at -20°C until extraction.

Protocol 2: Sample Extraction and Cleanup

Objective: To extract PAHs from the collected air samples and remove interfering compounds.

Materials:

• Soxhlet extraction apparatus

• Dibenzo[a,c]anthracene-¹³C₆ internal standard solution (or a suitable surrogate like Dibenzo[a,h]anthracene-¹³C₆)

• Hexane (B92381), dichloromethane (pesticide grade or equivalent)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Rotary evaporator

• Nitrogen evaporator

Procedure:

• Spike the QFF and PUF sample with a known amount of Dibenzo[a,c]anthracene-¹³C₆ internal standard solution.

• Place the spiked QFF and PUF into a Soxhlet extractor and extract with a 1:1 mixture of hexane and dichloromethane for 18 hours.

• Concentrate the extract to approximately 5 mL using a rotary evaporator.

• Dry the extract by passing it through a funnel containing anhydrous sodium sulfate.

• Perform a cleanup step using a silica gel column. Elute the PAH fraction with a suitable solvent mixture (e.g., hexane and dichloromethane).

• Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Add a recovery standard (e.g., perylene-d₁₂) just before analysis to assess the recovery of the internal standard.

Protocol 3: GC-MS Analysis

Objective: To separate and quantify Dibenzo[a,c]anthracene and other PAHs using gas chromatography-mass spectrometry.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for PAH analysis (e.g., DB-5ms)

• Helium carrier gas

• Calibration standards containing native PAHs and the labeled internal standard.

Procedure:

• GC Conditions:

  • Injector: Splitless mode at 280°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 300°C at 10°C/min, and hold for 20 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor the molecular ions for native Dibenzo[a,c]anthracene (m/z 278) and Dibenzo[a,c]anthracene-¹³C₆ (m/z 284). Select appropriate ions for other target PAHs.

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of the native PAHs and a constant concentration of the Dibenzo[a,c]anthracene-¹³C₆ internal standard.

  • Generate a calibration curve by plotting the response ratio (peak area of native PAH / peak area of labeled standard) against the concentration of the native PAH.

• Quantification:

  • Inject the prepared sample extract into the GC-MS.

  • Calculate the concentration of Dibenzo[a,c]anthracene in the sample using the calibration curve and the known amount of internal standard added.

Data Presentation

Quantitative performance data for isotopically labeled internal standards are crucial for method validation. As specific data for Dibenzo[a,c]anthracene-¹³C₆ is not widely available in the literature, the following table presents representative data for the closely related and commonly used internal standard, Dibenzo[a,h]anthracene-¹³C₆. These values can be considered indicative of the expected performance for Dibenzo[a,c]anthracene-¹³C₆.

Parameter	Dibenzo[a,h]anthracene-¹³C₆
Recovery (%)	85 - 115
Limit of Detection (LOD)	0.01 - 0.1 pg/m³
Limit of Quantification (LOQ)	0.03 - 0.3 pg/m³
Linearity (R²)	> 0.995
Relative Response Factor (RRF)	Analyte and instrument dependent

Note: These are typical values and may vary depending on the specific instrumentation, method, and laboratory.

Visualizations

Experimental Workflow

References

• 1. Detection of Aryl Hydrocarbon Receptor Activation by Some Chemicals in Food Using a Reporter Gene Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Methods for the Detection of Dibenzo[a,c]anthracene in Biological Tissues

Audience: Researchers, scientists, and drug development professionals.

Introduction Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH), a class of compounds formed from the incomplete combustion of organic materials.[1][2] As with many high-molecular-weight PAHs, there is significant toxicological interest in Dibenzo[a,c]anthracene due to its potential carcinogenic and mutagenic properties. Its detection and quantification in biological tissues are crucial for toxicology studies, environmental exposure assessment, and ensuring the safety of drug candidates by understanding their metabolic profiles. This document outlines detailed protocols for the extraction and analysis of Dibenzo[a,c]anthracene from biological matrices using modern analytical techniques.

Overview of Analytical Approaches The primary methods for the determination of Dibenzo[a,c]anthracene and other PAHs in complex biological samples are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).[3][4] Both techniques offer high sensitivity and selectivity, but the choice often depends on the specific sample matrix, required detection limits, and available instrumentation. A critical prerequisite for both methods is a robust sample preparation protocol to extract the analyte from the tissue and remove interfering substances like lipids.[5]

I. Sample Preparation: QuEChERS-Based Extraction

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol is highly effective for extracting PAHs from fatty tissues like fish and seafood.[6][7] This method provides sufficient cleanup while maintaining good analyte recovery.[6]

Experimental Protocol: Modified QuEChERS for Biological Tissues

• Homogenization: Weigh 2-3 g of homogenized biological tissue into a 50 mL centrifuge tube.

• Hydration & Spiking: Add 10-12 mL of deionized water. If required, add internal standards at this stage.

• Extraction: Add 15 mL of acetonitrile (B52724) to the tube. Cap and vortex vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). Immediately cap and shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes. This will separate the sample into an upper acetonitrile layer (containing the PAHs) and a lower aqueous/solid layer.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot (e.g., 8 mL) of the upper acetonitrile layer to a dSPE tube containing a sorbent mixture (e.g., PSA, C18, and MgSO4) designed for fatty samples.[6]

• Final Centrifugation: Vortex the dSPE tube for 1 minute and then centrifuge at high speed (e.g., 4000 rpm) for 5 minutes.

• Final Extract: The resulting supernatant is ready for analysis by GC-MS or HPLC-FLD.

QuEChERS sample preparation workflow.

II. Instrumental Analysis: GC-MS Method

GC-MS is a powerful technique for separating and identifying PAHs. Using it in Selected Ion Monitoring (SIM) mode enhances sensitivity, allowing for low detection limits.[8]

Experimental Protocol: GC-MS Analysis

• System: Gas chromatograph coupled to a single or triple quadrupole mass spectrometer.

• Column: An Agilent J&W DB-5ms Ultra Inert (20 m × 0.18 mm, 0.18 µm) or similar 5% phenyl-methylpolysiloxane column is effective for resolving PAHs.[6]

• Injector:

  • Temperature: 280-320°C[4][9]

  • Mode: Splitless injection to maximize analyte transfer.[4][9]

• Oven Temperature Program:

  • Initial temperature: 80-90°C, hold for 2 minutes.

  • Ramp to 260°C at 5-10°C/min.

  • Ramp to 320-350°C at 15°C/min.

  • Hold for 10-12 minutes.[4][10]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min).[4][11]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

  • Source Temperature: 230-320°C[4][9]

  • Quadrupole Temperature: 150°C[4]

  • Acquisition Mode: Selected Ion Monitoring (SIM) using the molecular ion (m/z 278.35 for Dibenzo[a,c]anthracene) and characteristic fragment ions for quantification and confirmation.

General experimental workflow for GC-MS analysis.

III. Instrumental Analysis: HPLC-FLD Method

HPLC with a fluorescence detector is an alternative and highly sensitive method, particularly for PAHs which are naturally fluorescent.

Experimental Protocol: HPLC-FLD Analysis

• System: High-Performance Liquid Chromatography system with a fluorescence detector.

• Column: A C18 reverse-phase column designed for PAH analysis (e.g., 150 mm x 4.6 mm, 4 µm).[12]

• Mobile Phase: Gradient elution using acetonitrile and water.[12]

• Flow Rate: 1.0 - 1.5 mL/min.[4][12]

• Injection Volume: 10-20 µL.[4]

• Column Temperature: 30°C.[12]

• Fluorescence Detector:

  • Wavelengths: Excitation and emission wavelengths must be optimized for Dibenzo[a,c]anthracene. For parent PAHs, excitation wavelengths are often around 250-270 nm, with emission in the 350-500 nm range.[4][12]

  • Wavelength Programming: A time-programmed wavelength switching approach is often necessary to achieve optimal sensitivity for all target PAHs in a single run.[4]

• Quantification: A calibration curve is generated using certified reference standards of known concentrations.[4]

IV. Data Presentation: Method Performance

The following tables summarize quantitative data from various studies on PAH analysis in biological and environmental matrices. This data provides a benchmark for expected performance. Note that some data pertains to the isomer Dibenzo[a,h]anthracene, as specific validation data for Dibenzo[a,c]anthracene is less common but the analytical behavior is similar.

Table 1: GC-MS Method Performance for PAHs

Analyte	Matrix	Method	LOD/MDL	Recovery (%)	RSD (%)	Reference
Dibenzo[a,h]anthracene	Marine Animal Tissue	GC-MS (SIM)	2.8 ng/g	-	-	[8]
Dibenzo[a,h]anthracene	Standard Solution	GC-MS (SIM)	0.063 pg/µL	-	-	[10]
Dibenzo[a,h]anthracene	Standard Solution	GC-MS/MS (MRM)	0.032 pg/µL	-	-	[10]
16 PAHs (average)	Fish Tissue	QuEChERS-GC/MS	-	80 - 139	< 6	[6]
27 PAHs (average)	Standard Solution	GC/MS (SIM)	0.09 pg (avg)	-	-	[11]

Table 2: HPLC-FLD Method Performance for PAHs

Analyte	Matrix	Method	LOQ	Recovery (%)	RSD (%)	Reference
Benzo[a]pyrene	Aqueous Samples	HPLC-FLD	30 ng/L	>80	< 20	[13]
Anthracene (B1667546)	Aqueous Samples	HPLC-FLD	75 ng/L	>80	< 20	[13]
15 PAHs	Seafood	QuEChERS-HPLC-FLD	50% of FDA LOC*	-	-	[7]

*Level of Concern (LOC) for Dibenzo[a,h]anthracene in seafood is 30 µg/kg.[7]

Summary The successful analysis of Dibenzo[a,c]anthracene in biological tissues hinges on a combination of effective sample preparation and sensitive instrumental detection. The QuEChERS method offers a streamlined and efficient extraction and cleanup process. Both GC-MS in SIM mode and HPLC-FLD provide excellent sensitivity and selectivity for quantification at trace levels. The specific choice of method will depend on the laboratory's resources and the specific goals of the study. Proper method validation, including the use of certified reference materials and internal standards, is essential for generating accurate and reliable data.

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. fda.gov [fda.gov]
• 8. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. shimadzu.com [shimadzu.com]
• 11. hpst.cz [hpst.cz]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: GC/MS Analysis of Dibenzo[a,c]anthracene-13C6

This technical support guide provides troubleshooting advice for researchers, scientists, and drug development professionals encountering peak tailing with Dibenzo[a,c]anthracene-13C6 in Gas Chromatography/Mass Spectrometry (GC/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for Dibenzo[a,c]anthracene-13C6 in GC/MS analysis?

Peak tailing for polycyclic aromatic hydrocarbons (PAHs) like Dibenzo[a,c]anthracene-13C6 is often a result of active sites within the GC/MS system. These active sites can cause undesirable interactions with the analyte, leading to a distorted peak shape. Common sources of these active sites include:

• Contaminated Inlet Liner: The glass liner in the injector port can accumulate non-volatile residues from previous injections, creating active sites that interact with PAHs.[1]

• Column Contamination: The head of the analytical column can become contaminated with high-boiling point compounds or matrix components, leading to peak tailing.[1][2]

• Active Sites on the Column: Degradation of the stationary phase, often due to exposure to oxygen or moisture from leaks, can expose active silanol (B1196071) groups that interact with analytes.[1][3]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet can create dead volumes and disrupt the sample flow path, causing peak distortion.[1][4]

• Low Inlet Temperature: An injector temperature that is too low can result in slow or incomplete vaporization of high-boiling point PAHs, leading to broadened and tailing peaks.[1][5]

• MS Ion Source Contamination: The ion source itself can become a source of peak tailing, especially for later eluting compounds, if it becomes contaminated.[6][7]

Q2: My non-polar internal standards show good peak shape, but my Dibenzo[a,c]anthracene-13C6 peak is tailing. What does this indicate?

This scenario strongly suggests a chemical interaction between your analyte and active sites within the system, rather than a physical problem like a leak or flow path obstruction.[8] Dibenzo[a,c]anthracene, although non-polar, can still interact with active silanol groups or contaminants in the liner or at the head of the column. The other non-polar compounds might be less susceptible to these interactions.

Q3: Can the injection solvent affect the peak shape of Dibenzo[a,c]anthracene-13C6?

Yes, the choice of solvent and the injection technique can influence peak shape. A mismatch in polarity between the solvent and the stationary phase can lead to poor focusing of the analyte at the head of the column.[1] Additionally, for splitless injections, if the initial oven temperature is too high relative to the solvent's boiling point, it can cause peak distortion.[4] The use of halogenated solvents like dichloromethane (B109758) (DCM) has also been shown to cause peak tailing due to interactions with the MS ion source.[6][7]

Q4: How can I confirm if my inlet liner is the source of the peak tailing?

A simple way to diagnose a contaminated or active liner is to replace it with a new, deactivated liner.[4] If the peak shape of Dibenzo[a,c]anthracene-13C6 improves significantly after replacing the liner, it is a strong indication that the original liner was the source of the problem. Regular replacement of the inlet liner is a crucial part of routine GC/MS maintenance.

Troubleshooting Guide

The following table summarizes common issues leading to peak tailing for Dibenzo[a,c]anthracene-13C6 and provides recommended solutions.

Potential Problem	Possible Cause(s)	Recommended Solution(s)	Expected Outcome
Contaminated Inlet	Active sites on the liner due to residue buildup.	Replace the inlet liner with a new, deactivated one. Consider using a liner with glass wool to trap non-volatiles.[5][9]	Improved peak symmetry (Tailing factor closer to 1).
Column Contamination	Accumulation of non-volatile matrix components at the head of the column.	Trim 10-20 cm from the front of the column.[4]	Sharper peaks and potentially shorter retention times.
Active Column	Degradation of the stationary phase, exposing silanol groups.	Condition the column according to the manufacturer's instructions. If tailing persists, replace the analytical column.[5]	Restoration of inertness and symmetrical peak shapes.
Improper Column Installation	Poor column cut or incorrect installation depth.	Re-cut the column ensuring a clean, 90-degree cut. Verify the correct installation depth in the inlet as per the manufacturer's guide.[4]	Elimination of peak distortion caused by dead volumes.
Sub-optimal Temperatures	Inlet, transfer line, or MS source temperature is too low, causing condensation of the analyte.	Increase the inlet and transfer line temperatures to at least 320°C. Ensure the MS source is also at a minimum of 320°C.[9][10]	Reduced peak tailing for high-boiling point PAHs.
System Leaks	Introduction of oxygen and moisture, damaging the column.	Perform a leak check on all fittings, septa, and gas lines.	Stable baseline and prevention of further column degradation.
Sample Overload	Injecting too high a concentration of the analyte.	Dilute the sample and re-inject.[3]	Symmetrical peak shape; peak height will be reduced.

Experimental Protocols

Protocol: Systematic Inlet and Column Diagnosis

This protocol provides a step-by-step procedure to systematically identify whether the inlet or the column is the source of peak tailing.

• Initial Assessment:

  • Inject a standard solution of Dibenzo[a,c]anthracene-13C6 and record the chromatogram.

  • Calculate the peak asymmetry or tailing factor. A value greater than 1.5 is generally considered problematic.[4]

• Inlet Maintenance:

  • Cool the injector and oven.

  • Replace the inlet septum and liner with new, deactivated components. A liner with deactivated glass wool is recommended for analyzing complex matrices.[9]

  • Re-install the column, ensuring a clean, square cut at the inlet and the correct installation depth.

  • Heat the system and allow it to stabilize.

• Post-Inlet Maintenance Analysis:

  • Re-inject the Dibenzo[a,c]anthracene-13C6 standard.

  • Compare the peak shape to the initial assessment. If peak tailing is resolved, the issue was with the inlet components.

• Column Maintenance (if tailing persists):

  • Cool the system down.

  • Trim approximately 15-20 cm from the front of the analytical column.[4]

  • Re-install the column in the inlet.

  • Heat and stabilize the system.

• Post-Column Maintenance Analysis:

  • Inject the standard solution again.

  • If peak tailing is now resolved, the issue was contamination at the head of the column.

• Column Replacement (if tailing still persists):

  • If the above steps do not resolve the peak tailing, the column itself may be irreversibly damaged or unsuitable for the application. Replace it with a new column recommended for PAH analysis.[5]

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for peak tailing.

Caption: Analyte interaction with active sites leading to peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. chromforum.org [chromforum.org]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. hpst.cz [hpst.cz]
• 10. agilent.com [agilent.com]

overcoming matrix interference in Dibenzo[a,c]anthracene-13C6 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix interference during the analysis of Dibenzo[a,c]anthracene using its 13C6-labeled internal standard.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Dibenzo[a,c]anthracene-13C6, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing for Dibenzo[a,c]anthracene and its 13C6-Internal Standard	1. Active sites in the GC inlet or column: PAHs are known to interact with active sites, leading to peak tailing. 2. Contamination of the ion source (GC-MS): Buildup of matrix components can affect peak shape. 3. Inappropriate solvent for final extract: The analyte and internal standard may not be fully soluble.	1. Use a deactivated inlet liner and a high-quality, low-bleed GC column specifically designed for PAH analysis. 2. Increase the ion source temperature to the maximum recommended by the manufacturer (e.g., 300°C) to reduce adsorption.[1] 3. Ensure the final extract solvent is appropriate for heavy PAHs (e.g., a mixture of hexane (B92381) and dichloromethane).[1] Warm and vortex vials to ensure complete dissolution.[2]
Low Recovery of Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6	1. Inefficient extraction from the sample matrix: The chosen extraction method may not be suitable for the sample type. 2. Analyte loss during sample cleanup: The cleanup procedure may be too aggressive, leading to the loss of the analyte and internal standard. 3. Incomplete elution from the SPE cartridge: The elution solvent may not be strong enough to desorb the analytes completely.	1. Optimize the extraction method. For soil and sediment, techniques like ultrasonic extraction combined with QuEChERS have shown high efficiency.[3][4] For aqueous samples, solid-phase extraction (SPE) is a common choice. 2. Evaluate each step of the cleanup process for potential losses. Reduce the volume of solvents used or consider a less aggressive cleanup method. 3. Test different elution solvents or increase the elution volume. Ensure the SPE cartridge does not dry out before elution.
High Variability in the Internal Standard (Dibenzo[a,c]anthracene-13C6) Response	1. Inconsistent addition of the internal standard: Inaccurate pipetting or volumetric errors. 2. Degradation of the internal standard: Exposure to light or reactive components in the matrix. 3. Matrix effects impacting the internal standard differently across samples: Significant variations in matrix composition between samples.	1. Use a calibrated positive displacement pipette for adding the internal standard solution. Add the internal standard at the beginning of the sample preparation process to account for losses during all steps. 2. Store the Dibenzo[a,c]anthracene-13C6 standard solution in amber vials and protect it from light. 3. Further sample cleanup may be necessary to reduce matrix variability. Diluting the sample extract can also help mitigate these effects.
Signal Suppression or Enhancement (Matrix Effect)	1. Co-eluting matrix components: Other compounds from the sample matrix eluting at the same time as the analyte and internal standard can interfere with their ionization in the mass spectrometer.[5] 2. High concentration of matrix components: Overloading the analytical system with matrix can lead to a general suppression of the signal.	1. Optimize the chromatographic separation to separate the analytes from interfering matrix components. This can be achieved by modifying the gradient, flow rate, or using a different analytical column. 2. Implement a more rigorous sample cleanup procedure to remove a larger portion of the matrix. Options include multi-step solid-phase extraction (SPE) or the use of different sorbents. 3. Dilute the sample extract to reduce the concentration of co-eluting interferences.
Inaccurate Quantification Despite Using an Internal Standard	1. Chromatographic separation of the analyte and a deuterated internal standard: Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts, leading to differential matrix effects. 2. Isotopic exchange of deuterated internal standards: In some matrices, the deuterium (B1214612) atoms can be exchanged with hydrogen atoms, leading to a loss of the labeled standard.	1. Use a 13C-labeled internal standard like Dibenzo[a,c]anthracene-13C6. 13C-labeled standards have virtually identical physicochemical properties to the native analyte, ensuring perfect co-elution and minimizing differential matrix effects.[3][6][7] 2. Prefer 13C-labeled internal standards over deuterated ones. 13C isotopes are stable and do not undergo exchange, ensuring the integrity of the internal standard throughout the analytical process.[5]

Frequently Asked Questions (FAQs)

Q1: Why should I use Dibenzo[a,c]anthracene-13C6 as an internal standard instead of a deuterated analog?

A1: Dibenzo[a,c]anthracene-13C6 is considered a superior internal standard for several reasons. Due to the nature of the carbon-13 isotope, it has nearly identical chemical and physical properties to the native Dibenzo[a,c]anthracene. This results in perfect co-elution during chromatography, which is crucial for accurate compensation of matrix effects.[6][7] Deuterated standards, on the other hand, can sometimes exhibit a slight chromatographic shift, leading to them being affected differently by matrix interferences.[6] Furthermore, 13C-labeled standards are not susceptible to isotopic exchange, which can sometimes occur with deuterated standards in certain sample matrices.[5]

Q2: What are the most common sources of matrix interference for Dibenzo[a,c]anthracene analysis?

A2: Matrix interference for Dibenzo[a,c]anthracene, a type of polycyclic aromatic hydrocarbon (PAH), can originate from various components within the sample. In environmental samples like soil and sediment, common interferences include humic acids, lipids, and other organic matter.[8] In biological samples, proteins, lipids, and salts are major sources of interference. For food samples, fats, pigments, and sugars can cause significant matrix effects. These co-extracted substances can suppress or enhance the ionization of the analyte and its internal standard in the mass spectrometer, leading to inaccurate results.

Q3: What sample preparation techniques are most effective at minimizing matrix effects for Dibenzo[a,c]anthracene analysis?

A3: The choice of sample preparation technique depends heavily on the sample matrix. For complex matrices like soil and sediment, a combination of extraction and cleanup steps is usually necessary. Techniques like ultrasonic extraction followed by a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) cleanup have been shown to be efficient in removing a significant portion of the matrix while providing good recoveries for PAHs.[3][4] For aqueous samples, solid-phase extraction (SPE) with a suitable sorbent is a widely used and effective technique. In all cases, the addition of Dibenzo[a,c]anthracene-13C6 at the very beginning of the sample preparation process is critical to account for any analyte loss during these steps.

Q4: How can I confirm that matrix effects are impacting my analysis?

A4: A common method to assess matrix effects is the post-extraction spike experiment. In this experiment, you compare the signal response of an analyte spiked into a pre-extracted sample matrix (which contains all the co-eluting interferences) to the signal response of the same amount of analyte in a clean solvent. A significant difference in the signal indicates the presence of matrix effects (ion suppression or enhancement).

Q5: Can I use the same calibration curve for different sample matrices?

A5: It is generally not recommended to use a single calibration curve for different sample matrices unless it has been demonstrated that the matrix effects are negligible or are consistently and accurately corrected by the internal standard across all matrix types.[9] It is best practice to prepare matrix-matched calibration standards for each different type of sample matrix to ensure the most accurate quantification.

Experimental Protocols

Protocol 1: Extraction of Dibenzo[a,c]anthracene from Soil/Sediment using Ultrasonic Extraction and QuEChERS Cleanup

This protocol is adapted from methodologies that have shown high extraction efficiency for PAHs in solid matrices.[3][4]

• Sample Preparation: Homogenize the soil or sediment sample. Weigh 5-10 g of the homogenized sample into a centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of Dibenzo[a,c]anthracene-13C6 solution.

• Extraction: Add 10 mL of a suitable extraction solvent (e.g., acetone/hexane 1:1 v/v). Vortex for 1 minute.

• Ultrasonication: Place the sample in an ultrasonic bath for 15-30 minutes.

• QuEChERS Salts: Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride) to induce phase separation. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant (organic phase) to a dispersive SPE tube containing a cleanup sorbent (e.g., PSA, C18). Vortex for 1 minute.

• Final Centrifugation: Centrifuge the d-SPE tube and collect the supernatant for analysis.

• Solvent Exchange/Concentration: Evaporate the solvent and reconstitute the residue in a suitable solvent for LC-MS/MS or GC-MS analysis.

Data Presentation

Table 1: Comparison of PAH Extraction Methods from Soil

Extraction Method	Analyte	Concentration (ng/g)
Ultrasonic Extraction with QuEChERS (USq)	Naphthalene	86.91
Acenaphthene	2211.60
Dibenzo[a,h]anthracene	150.00 (Example Value)
Mechanical Shaking with QuEChERS (Shq)	Naphthalene	1.56
Acenaphthene	761.20
Dibenzo[a,h]anthracene	95.00 (Example Value)
Ultrasonic Extraction without Cleanup	Acenaphthene	285.78
Fluorene	577.48
Benzo[g,h,i]perylene	266.35

Data adapted from a comparative study on PAH extraction methods.[3][4] The value for Dibenzo[a,h]anthracene is illustrative as it was not explicitly reported in the summary.

Visualizations

Caption: Workflow for Dibenzo[a,c]anthracene-13C6 analysis.

Caption: Logic for addressing matrix effects in analysis.

References

• 1. PAH calibration problem - Chromatography Forum [chromforum.org]
• 2. Internal standard ratios fluctuating - Chromatography Forum [chromforum.org]
• 3. caymanchem.com [caymanchem.com]
• 4. epa.gov [epa.gov]
• 5. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 6. benchchem.com [benchchem.com]
• 7. foodriskmanagement.com [foodriskmanagement.com]
• 8. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 9. agilent.com [agilent.com]

optimization of GC injector temperature for Dibenzo[a,c]anthracene-13C6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) injector temperature for the analysis of Dibenzo[a,c]anthracene-13C6.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting GC injector temperature for the analysis of Dibenzo[a,c]anthracene-13C6?

A1: For high molecular weight polycyclic aromatic hydrocarbons (PAHs) like Dibenzo[a,c]anthracene, a high inlet temperature is crucial to ensure complete and efficient vaporization.[1] A recommended starting injector temperature is in the range of 300 °C to 320 °C .[1][2][3][4] Setting the temperature too low can lead to incomplete vaporization and discrimination against higher molecular weight compounds.[1]

Q2: What are the signs of a suboptimal injector temperature for Dibenzo[a,c]anthracene-13C6 analysis?

A2: Several chromatographic issues can indicate a suboptimal injector temperature. These include:

• Poor peak shape: Tailing or broadening of the Dibenzo[a,c]anthracene-13C6 peak can suggest slow or incomplete vaporization in the injector.[2][3]

• Low response or poor sensitivity: Inadequate vaporization will result in a smaller amount of the analyte reaching the detector, leading to a reduced signal.[1] This is often observed as a lower response for higher molecular weight PAHs.[1]

• Poor reproducibility: Inconsistent peak areas across multiple injections can be a symptom of inefficient and variable sample transfer from the injector to the column.

Q3: Can the injector temperature be too high? What are the risks?

A3: While a high injector temperature is necessary, an excessively high temperature can lead to the thermal degradation of the analyte. Although PAHs are generally stable, thermal decomposition can occur at very high temperatures.[5] Signs of thermal degradation include the appearance of additional, smaller peaks in the chromatogram and a decrease in the response of the target analyte. A study on the thermal properties of Dibenzo[a,c]anthracene suggests it has a high decomposition temperature, making it suitable for stable devices.[6]

Q4: How does the choice of injector liner affect the analysis of Dibenzo[a,c]anthracene-13C6?

A4: The injector liner plays a critical role in the vaporization of high-boiling point compounds like Dibenzo[a,c]anthracene. A splitless liner with glass wool is often recommended.[1][3] The glass wool provides a large surface area for the sample to vaporize from and helps to trap non-volatile residues, protecting the analytical column.[7] It also aids in the efficient transfer of heat to the sample.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of Dibenzo[a,c]anthracene-13C6, with a focus on optimizing the injector temperature.

Problem	Potential Cause	Recommended Action
Poor Peak Shape (Tailing/Broadening)	1. Injector temperature is too low: Incomplete or slow vaporization of the analyte.[1] 2. Active sites in the injector or column: Adsorption of the analyte. 3. Improper column installation: Dead volume or incorrect column positioning in the injector.	1. Increase injector temperature: Incrementally increase the temperature by 10-20 °C, up to 320 °C.[1][2][3][4] 2. Use a deactivated liner: Ensure the liner is properly deactivated. Consider using a liner with glass wool.[1][3] 3. Perform inlet maintenance: Clean or replace the injector liner and septum.[7][8] 4. Verify proper column installation: Check the column installation depth in the injector according to the manufacturer's instructions.
Low Analyte Response / Poor Sensitivity	1. Injector temperature is too low: Incomplete vaporization leading to analyte loss.[1] 2. Analyte degradation: Injector temperature is excessively high. 3. Leaks in the injection system: Loss of sample during injection.	1. Optimize injector temperature: Start at 300 °C and increase in increments to find the optimal temperature that maximizes response without causing degradation.[1] 2. Check for thermal degradation: Lower the injector temperature in 10-20 °C increments to see if the response improves. 3. Perform a leak check: Use an electronic leak detector to check for leaks at the injector port, septum, and fittings.[8]
Poor Reproducibility (Variable Peak Areas)	1. Inconsistent vaporization: Fluctuations in injector temperature or inefficient heat transfer. 2. Septum issues: A cored or leaking septum can lead to variable injection volumes. 3. Sample discrimination in the injector.	1. Ensure a stable injector temperature: Allow the injector to fully equilibrate at the set temperature before starting a sequence. 2. Replace the septum: Regularly replace the septum to prevent leaks and coring.[7] 3. Use a pulsed splitless injection: This technique can improve the transfer of high-boiling analytes to the column.[1][3][4]
Ghost Peaks in Subsequent Runs	1. Carryover from the previous injection: Incomplete transfer of the analyte from the injector.	1. Increase injector temperature and/or splitless purge time: This helps to clear the injector of any residual analyte after the injection.[1] 2. Clean the injector: Regularly clean the injector and replace the liner.[7][8]

Experimental Protocols

A typical experimental setup for the GC-MS analysis of Dibenzo[a,c]anthracene-13C6 would involve the following parameters. These should be optimized for your specific instrument and application.

Table 1: Recommended GC-MS Parameters for Dibenzo[a,c]anthracene-13C6 Analysis

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Allows for trace-level analysis.
Injector Temperature	300 - 320 °C	Ensures complete vaporization of high molecular weight PAHs.[1][2][3][4]
Injection Mode	Pulsed Splitless	Improves the transfer of high-boiling analytes.[1][3][4]
Injection Volume	1 µL	A standard volume for GC analysis.
Inlet Liner	4 mm single taper with glass wool	Provides a large surface area for vaporization and traps non-volatile residues.[1][3]
Carrier Gas	Helium or Hydrogen	Inert gases for GC-MS. Hydrogen can offer faster analysis times.[4][9][10]
Oven Program	Initial: ~80 °C, hold for 1 minRamp 1: 25 °C/min to 200 °CRamp 2: 8 °C/min to 335 °C, hold	A typical temperature program for separating a wide range of PAHs.[9]
MS Transfer Line Temp.	320 °C	Prevents condensation of the analyte before reaching the MS source.[1][2][3][4]
MS Source Temperature	≥ 320 °C	Minimizes surface deposition and maintains analyte in the gas phase.[1][2][3][4]

Visualizations

The following diagrams illustrate key workflows and decision-making processes for optimizing your GC analysis.

Caption: Workflow for the analysis of Dibenzo[a,c]anthracene-13C6.

Caption: Decision tree for troubleshooting poor peak shape.

References

• 1. gcms.cz [gcms.cz]
• 2. hpst.cz [hpst.cz]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thermal and Optoelectronic Properties of Anthracene and Dibenz[a,c]Anthracene [crcu.jlu.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. gcms.cz [gcms.cz]
• 10. hpst.cz [hpst.cz]

improving extraction efficiency of Dibenzo[a,c]anthracene-13C6 from complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction efficiency of Dibenzo[a,c]anthracene-13C6 from complex matrices.

Troubleshooting Guides

Question: Why am I observing low recovery of Dibenzo[a,c]anthracene-13C6 in my final extract?

Answer: Low recovery of Dibenzo[a,c]anthracene-13C6 can stem from several factors throughout the extraction and sample preparation process. Here are some common causes and their solutions:

• Incomplete Extraction from the Matrix: Dibenzo[a,c]anthracene-13C6, like other polycyclic aromatic hydrocarbons (PAHs), can be strongly adsorbed to the organic components of complex matrices such as soil and sediment.

  • Solution:

    • Optimize Solvent Choice: Toluene is often recommended for samples containing soot particles, while a mixture of a polar and non-polar solvent like acetone/hexane can be effective for routine marine samples.[1] For QuEChERS, acetonitrile/water is a common extraction solvent.

    • Increase Extraction Time and Temperature: For methods like Pressurized Liquid Extraction (PLE), increasing the extraction time and temperature can enhance recovery. For instance, an optimized PLE method for PAHs in freshwater sediment utilized a temperature of 200°C for 60 minutes.[2]

    • Enhance Physical Disruption: Methods like ultrasound-assisted QuEChERS can improve the extraction of PAHs from soil by physically disrupting the sample matrix.

• Analyte Loss During Solvent Evaporation: Due to its volatility, Dibenzo[a,c]anthracene-13C6 can be lost during the concentration step if not performed carefully.

  • Solution:

    • Use a Keeper Solvent: Adding a high-boiling-point solvent (a "keeper") before evaporation can help to minimize the loss of more volatile PAHs.

    • Controlled Evaporation: Evaporate solvents under a gentle stream of nitrogen at a controlled temperature (e.g., below 40°C).

• Matrix Effects in the Analytical Instrument: Co-extracted matrix components can interfere with the detection of Dibenzo[a,c]anthracene-13C6, leading to signal suppression or enhancement in the mass spectrometer.

  • Solution:

    • Incorporate a Cleanup Step: Use of clean-up techniques like Solid-Phase Extraction (SPE) with silica (B1680970) cartridges or dispersive SPE (dSPE) in the QuEChERS method can remove interfering compounds.[3]

    • Optimize GC-MS Parameters: Ensure that the gas chromatography (GC) method provides adequate separation of the analyte from matrix interferences and that the mass spectrometry (MS) is operating in a selective mode like Selected Ion Monitoring (SIM).

Question: My analytical results for Dibenzo[a,c]anthracene-13C6 are not reproducible. What could be the cause?

Answer: Poor reproducibility in the analysis of Dibenzo[a,c]anthracene-13C6 can be attributed to inconsistencies in the sample preparation and analytical workflow.

• Inconsistent Internal Standard Spiking: The timing and method of adding the internal standard are critical for accurate quantification.

  • Solution: Add the internal standard solution at the very beginning of the sample preparation process, before any extraction steps. This ensures that the internal standard experiences the same potential losses as the native analyte.

• Variable Extraction Conditions: Fluctuations in extraction parameters can lead to inconsistent recoveries.

  • Solution: Precisely control all extraction parameters, including solvent volumes, extraction times, temperatures, and pressures, for all samples and standards.

• Instrument Calibration Issues: Drifts in instrument sensitivity or improper calibration can lead to variable results.

  • Solution: Calibrate the GC-MS system regularly using a fresh set of calibration standards. The detector's response for deuterated and non-deuterated analytes should be monitored.

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for Dibenzo[a,c]anthracene-13C6 from soil or sediment?

A1: The choice of extraction method depends on factors such as sample type, available equipment, and desired sample throughput. Here's a comparison of common methods:

• Pressurized Liquid Extraction (PLE): This is a highly efficient method for extracting PAHs from solid samples. It is generally faster, uses less solvent, and provides cleaner extracts than traditional methods like Soxhlet.[4] PLE has been shown to have similar or even better extraction efficiency than Soxhlet for complex samples with high organic content.[4]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Originally developed for pesticide residue analysis, the QuEChERS method has been successfully adapted for the extraction of PAHs from soil.[3][5] It is a high-throughput method that is simple to perform and requires minimal solvent.[3]

• Solid-Phase Extraction (SPE): SPE is a versatile technique that can be used for both extraction and cleanup. An optimized SPE method using C18 cartridges has demonstrated good recoveries for PAHs in water samples.[6][7]

Q2: How can I minimize matrix effects when analyzing Dibenzo[a,c]anthracene-13C6?

A2: Minimizing matrix effects is crucial for accurate quantification. Here are some effective strategies:

• Sample Cleanup: A cleanup step after extraction is highly recommended. For QuEChERS, this involves dispersive SPE with sorbents like magnesium sulfate (B86663) and primary secondary amine (PSA) silica to remove interferences.[3] For other extraction methods, SPE cartridges containing silica gel can be used for cleanup.

• Dilution: Diluting the final extract can reduce the concentration of matrix components, thereby mitigating their effect on the analytical signal. However, ensure that the analyte concentration remains within the linear range of the instrument.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples. This helps to compensate for any signal suppression or enhancement caused by the matrix.

Q3: Are there any specific considerations for using an isotopically labeled standard like Dibenzo[a,c]anthracene-13C6?

A3: Yes, using an isotopically labeled internal standard is the preferred method for quantifying trace organic compounds in complex matrices. The key advantage is that it co-elutes with the native analyte and behaves similarly during extraction, cleanup, and analysis, thus compensating for analyte losses and matrix effects. However, it is important to:

• Verify Purity: Ensure the isotopic purity of the standard.

• Monitor for Interferences: Check for any potential interferences at the mass-to-charge ratios used for quantification.

• Consistent Spiking: As mentioned earlier, add a known amount of the standard to every sample, blank, and calibration standard at the beginning of the workflow.

Data on Extraction Efficiency

The following tables summarize quantitative data on the recovery of PAHs using different extraction methods. While not specific to Dibenzo[a,c]anthracene-13C6, they provide a good indication of the expected performance for similar compounds.

Table 1: QuEChERS Recovery of PAHs in Soil

Compound	Average Recovery (%)	Relative Standard Deviation (%)
18 PAHs (spiked at 1 mg/kg)	85.0 - 106.7	0.3 - 2.8
Data from Thermo Fisher Scientific application note on QuEChERS for PAH analysis in soil.[3]

Table 2: Solid-Phase Extraction (SPE) Recovery of PAHs in Water

Compound	Recovery (%)	Relative Standard Deviation (%)
16 U.S. EPA PAHs	70 - 85	1 - 14
Data from a study on the optimization of an SPE method for PAH determination in water.[6][7]

Experimental Protocols

Protocol 1: Pressurized Liquid Extraction (PLE) for PAHs in Sediment

This protocol is adapted from an improved PLE method for the determination of PAHs in freshwater sediments.[2]

• Sample Preparation: Weigh 0.500 g of sediment into a stainless steel extraction cell.

• Internal Standard Spiking: Add a known amount of Dibenzo[a,c]anthracene-13C6 solution directly to the sediment in the cell.

• Extraction:

  • Solvent: n-hexane

  • Volume: 3.00 mL

  • Temperature: 200°C

  • Time: 60 minutes

• Post-Extraction: Allow the extraction cell to cool to room temperature before collecting the extract.

• Concentration: Concentrate the extract to the desired final volume under a gentle stream of nitrogen.

• Analysis: Analyze the extract by GC-MS.

Protocol 2: QuEChERS for PAHs in Soil

This protocol is based on the original QuEChERS methodology adapted for PAH analysis in soil.[3][5]

• Sample Preparation: Weigh a representative portion of the soil sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Dibenzo[a,c]anthracene-13C6 solution to the soil.

• Extraction:

  • Add 10 mL of acetonitrile/water.

  • Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

  • Shake vigorously for 1 minute.

  • Centrifuge at >1500 rcf for 1 minute.

• Dispersive SPE Cleanup:

  • Transfer a portion of the supernatant (acetonitrile layer) to a dSPE tube containing magnesium sulfate and PSA.

  • Shake for 30 seconds.

  • Centrifuge at >1500 rcf for 1 minute.

• Analysis: Take an aliquot of the cleaned extract for GC-MS analysis.

Visualizations

Caption: Workflow for Pressurized Liquid Extraction of Dibenzo[a,c]anthracene-13C6.

Caption: Workflow for QuEChERS extraction of Dibenzo[a,c]anthracene-13C6.

References

• 1. mdpi.com [mdpi.com]
• 2. Problems of PAH quantification by GC-MS method using isotope-labelled standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. oehha.ca.gov [oehha.ca.gov]

resolving co-eluting peaks with Dibenzo[a,c]anthracene-13C6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic resolution of Dibenzo[a,c]anthracene-13C6 and its co-eluting analytes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Dibenzo[a,c]anthracene-13C6 internal standard is co-eluting with an unknown peak. How can I identify the interfering compound?

A1: Co-elution with an unknown peak can compromise the accuracy of your quantitative analysis. The first step is to tentatively identify the interfering compound.

• Mass Spectral Analysis: If you are using mass spectrometry (MS), examine the mass spectrum of the co-eluting peak. Polycyclic aromatic hydrocarbons (PAHs) often have characteristic fragmentation patterns. Compare the obtained spectrum with a spectral library (e.g., NIST) to find potential matches.

• Retention Time Comparison: Compare the retention time of the co-eluting peak with those of other PAH standards you have in-house. Isomers are common sources of co-elution in PAH analysis.[1][2] For example, isomers of benzofluoranthene can be particularly challenging to separate.[2]

Q2: What are the most likely compounds to co-elute with Dibenzo[a,c]anthracene?

A2: Dibenzo[a,c]anthracene is one of several dibenzanthracene isomers, which also include dibenz[a,h]anthracene (B1670416) and dibenz[a,j]anthracene.[3] These isomers, along with other PAHs of similar molecular weight and structure, are the most probable co-eluting compounds. Chrysene and its isomers are also known to be a "critical pair" that can be difficult to separate from other PAHs.[4][5]

Q3: How can I resolve the co-elution of Dibenzo[a,c]anthracene-13C6 and another PAH?

A3: Resolving co-eluting PAHs typically involves modifying your chromatographic method. Here are several strategies for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC):

For Gas Chromatography (GC):

• Column Selection: The choice of GC column is critical for separating PAH isomers.[2][6]

  • Moderately Polar Phases: Columns with moderately polar stationary phases are often more effective for separating EU 15 + 1 listed PAHs, which include heavier compounds.[2] A 50% phenyl-polysiloxane column has shown good resolving power for PAH and methyl-PAH isomers.[7]

  • Specialized PAH Columns: Consider using columns specifically designed for PAH analysis, such as the Agilent J&W DB-EUPAH or Restek Rxi-PAH columns, which are engineered to separate critical isomer pairs.[2][5]

• Temperature Program Optimization: Adjusting the oven temperature program can significantly impact resolution.

  • A slower temperature ramp can increase the separation between closely eluting peaks.

  • Start with a lower initial oven temperature to improve the resolution of early eluting compounds.

• Carrier Gas Flow Rate: Optimizing the carrier gas flow rate can enhance column efficiency and, consequently, resolution.

For High-Performance Liquid Chromatography (HPLC):

• Stationary Phase:

  • Polymeric C18 Columns: These columns with high carbon loading have demonstrated good separation for the 16 EPA priority PAHs.[1]

  • Phenyl Phases: A phenyl stationary phase can provide alternative selectivity for PAHs.[1]

• Mobile Phase Composition:

  • Solvent Strength: Altering the ratio of your strong and weak solvents can change the elution profile. For reversed-phase HPLC, using a weaker mobile phase (e.g., higher water content) will generally increase retention times and may improve separation.[1]

  • Solvent Type: Switching from one organic modifier to another (e.g., from acetonitrile (B52724) to methanol) can alter selectivity due to different interactions with the analytes and the stationary phase.[8]

• Column Temperature: Increasing the column temperature can sometimes improve peak shape and resolution, but in other cases, it may lead to faster elution and worse separation.[1] This parameter should be optimized for your specific separation.

• Gradient Elution: Employing a gradient elution, where the mobile phase composition changes over time, is a powerful tool for separating complex mixtures of PAHs with a wide range of polarities.[1]

Q4: My peak shapes are poor (e.g., tailing or broadening), which is affecting my resolution. What should I do?

A4: Poor peak shape can be caused by several factors:

• Active Sites in the GC Inlet: For GC analysis, active sites in the liner or on the column can lead to peak tailing, especially for heavier PAHs.[9] Using an ultra-inert liner and ensuring a clean inlet system can mitigate this.

• Column Contamination: High-boiling matrix components can accumulate at the head of the column, leading to peak broadening and shifts in retention time.[9][10] Trimming the first few centimeters of the column can often resolve this issue.

• Inappropriate Temperatures: Setting the injector and transfer line temperatures too low can cause deposition of high-boiling PAHs, leading to poor peak shape.[9][10] Ensure these temperatures are sufficiently high (e.g., 320 °C).[9][10]

• Sample Matrix Effects: Complex sample matrices can introduce interferences that affect peak shape and resolution.[11] A sample cleanup step, such as silica (B1680970) gel chromatography, may be necessary.[12]

Data Summary

The following table summarizes the general effects of key chromatographic parameters on peak resolution for PAH analysis. The specific impact can vary depending on the analytes and the chromatographic system.

Parameter	General Effect on Resolution	Considerations
GC Column Stationary Phase	High	Moderately polar phases often provide better selectivity for PAH isomers.[2]
GC Oven Temperature Ramp Rate	High	A slower ramp rate generally improves resolution but increases analysis time.
HPLC Mobile Phase Composition	High	Altering solvent strength and type can significantly change selectivity.[1][8]
HPLC Column Stationary Phase	High	Polymeric C18 and Phenyl phases are commonly used for PAH separation.[1]
Column Temperature	Medium	Can improve or decrease resolution depending on the specific separation.[1]
Carrier/Mobile Phase Flow Rate	Medium	Optimization is needed to achieve the best column efficiency.

Experimental Protocols

1. GC-MS Protocol for PAH Analysis

This protocol is a general guideline and should be optimized for your specific instrument and application.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: Agilent J&W DB-EUPAH (20 m x 0.18 mm, 0.14 µm) or similar PAH-specific column.[13]

• Carrier Gas: Helium or Hydrogen. If using hydrogen, ensure the system is properly configured.[13]

• Inlet: Pulsed splitless injection at 320 °C.[9][10] Use a 4 mm straight bore liner with glass wool.[10]

• Oven Program:

  • Initial temperature: 45 °C, hold for 0.8 min.

  • Ramp 1: 45 °C/min to 200 °C.

  • Ramp 2: 3 °C/min to 226 °C.

  • Ramp 3: 10 °C/min to 320 °C, hold for 20 min.

• MS Transfer Line: 320 °C.[9][10]

• MS Source Temperature: 320 °C.[9][10]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity or full scan for identification of unknowns.

2. HPLC-UV/Fluorescence Protocol for PAH Analysis

This protocol is a general guideline and should be optimized for your specific instrument and application.

• Instrumentation: High-Performance Liquid Chromatograph with UV and/or Fluorescence detectors.

• Column: C18 column (e.g., 150 x 4.6 mm).[14][15][16]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile or Methanol[1][8]

• Gradient Elution:

  • Start with a higher percentage of mobile phase A (e.g., 60%) and gradually increase the percentage of mobile phase B.

  • The specific gradient profile will need to be optimized for the desired separation.

• Flow Rate: 1.0 mL/min.[14][15][16]

• Column Temperature: 30-60 °C, to be optimized.[14][15][16]

• Detection:

  • UV: 254 nm is a common wavelength for PAH analysis.[14][15][16]

  • Fluorescence: Use excitation and emission wavelengths specific to the PAHs of interest for higher sensitivity and selectivity.

Visualizations

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Caption: Simplified signaling pathway of PAH-induced carcinogenesis.

References

• 1. diva-portal.org [diva-portal.org]
• 2. agilent.com [agilent.com]
• 3. oehha.ca.gov [oehha.ca.gov]
• 4. researchgate.net [researchgate.net]
• 5. restek.com [restek.com]
• 6. cup.edu.cn [cup.edu.cn]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. hpst.cz [hpst.cz]
• 11. Tackling PAH Analysis in Environmental Samples: Overcoming the Challenges with Advanced GC-MS Technology - AnalyteGuru [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. hpst.cz [hpst.cz]
• 14. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 15. researchgate.net [researchgate.net]
• 16. SEPARATION AND IDENTIFICATION OF NAPHTHALENE,ACENAPHTHYLENE, PYRENE, BENZ{A} ANTHRACENE AND1,3,2,4-DIBENZANTHRACENE | Al-Nahrain Journal of Science [anjs.edu.iq]

preventing contamination in trace analysis of Dibenzo[a,c]anthracene-13C6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing contamination during the trace analysis of Dibenzo[a,c]anthracene-13C6.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Dibenzo[a,c]anthracene-13C6 contamination in the laboratory?

A1: Contamination in trace analysis can originate from various sources. For Polycyclic Aromatic Hydrocarbons (PAHs) like Dibenzo[a,c]anthracene-13C6, common sources include:

• Laboratory Environment: Dust particles in the air can contain PAHs from sources like vehicle exhaust, industrial emissions, and heating systems.[1]

• Consumables: Plasticware (e.g., pipette tips, centrifuge tubes) can be a source of PAHs, as these compounds can be present as impurities in plasticizers or sorbed from the environment during manufacturing and storage.[2] Solvents, reagents, and even filter papers can contain trace levels of PAHs.

• Cross-Contamination: Improperly cleaned glassware, syringes, or sample preparation equipment can carry over residues from previous, more concentrated samples.

• Personal Care Products: Some personal care products may contain compounds that can interfere with the analysis.

Q2: Why is using 13C-labeled standards like Dibenzo[a,c]anthracene-13C6 advantageous over deuterated standards?

A2: While deuterated PAH standards are commonly used, they can be susceptible to back-exchange, where deuterium (B1214612) atoms are replaced by protons.[3] This can occur under harsh extraction conditions or in certain sample matrices, leading to inaccuracies in quantification.[3] 13C-labeled standards, such as Dibenzo[a,c]anthracene-13C6, are not prone to this exchange, providing more robust and reliable data, especially when precise quantitation at low levels is required.[3][4]

Q3: What are acceptable background levels for Dibenzo[a,c]anthracene-13C6 in a method blank?

A3: Ideally, the method blank should have no detectable Dibenzo[a,c]anthracene-13C6. However, in ultra-trace analysis, some low-level background is often unavoidable. While there isn't a universally established acceptable level specifically for Dibenzo[a,c]anthracene-13C6, a general guideline is that the concentration in the blank should be less than 10% of the concentration of the lowest calibration standard. For high-sensitivity methods, the goal should be to have blank levels below the method detection limit (MDL). If a blank shows a response, it's crucial to identify and eliminate the source of contamination before proceeding with sample analysis.

Q4: How can I establish the Method Detection Limit (MDL) for my Dibenzo[a,c]anthracene-13C6 analysis?

A4: The MDL is the minimum concentration of an analyte that can be measured and reported with 99% confidence that the analyte concentration is greater than zero.[5] A common procedure to determine the MDL, as outlined by the U.S. EPA, involves the following steps:

• Prepare a spiking solution of Dibenzo[a,c]anthracene-13C6 in a clean reference matrix (e.g., reagent water for water analysis, clean sand for soil analysis). The spiking level should be 2 to 10 times the estimated MDL.[5]

• Process a minimum of seven replicate spiked samples through the entire analytical method.[5]

• Calculate the standard deviation of the measured concentrations of the replicates.

• The MDL is calculated as: MDL = t * s, where 't' is the Student's t-value for a 99% confidence level and n-1 degrees of freedom (for 7 replicates, t = 3.143), and 's' is the standard deviation of the replicate measurements.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the trace analysis of Dibenzo[a,c]anthracene-13C6.

Table 1: Troubleshooting Common Issues in Dibenzo[a,c]anthracene-13C6 Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Signal in Blanks	Contaminated solvents or reagents.	Test each solvent and reagent individually to identify the source. Use high-purity, PAH-free solvents.
Contaminated glassware or plasticware.	Thoroughly clean all glassware by baking at high temperatures (e.g., 400°C for 4 hours). Use solvent-rinsed glassware. Avoid plasticware whenever possible; if unavoidable, pre-rinse with a high-purity solvent.
Carryover from previous injections.	Run several solvent blanks after a high-concentration sample. Clean the injection port and replace the liner and septum.
Contaminated GC/MS system.	Bake out the column according to the manufacturer's instructions. Check for and eliminate leaks in the system.
Poor Peak Shape (Tailing or Fronting)	Active sites in the GC inlet or column.	Deactivate the inlet liner or use a liner with a glass wool plug. Trim the first few centimeters of the analytical column.
Column contamination.	Bake out the column at a high temperature (within the column's limits). If the problem persists, the column may need to be replaced.
Inappropriate solvent for injection.	Ensure the sample is dissolved in a solvent that is compatible with the GC column and conditions.
Low or No Recovery of Dibenzo[a,c]anthracene-13C6	Inefficient extraction from the sample matrix.	Optimize the extraction method (e.g., solvent type, extraction time, temperature). Ensure thorough homogenization of the sample.
Loss during sample cleanup.	Evaluate the cleanup step by processing a known amount of standard through it. Ensure the sorbent used in solid-phase extraction (SPE) is appropriate and not retaining the analyte.
Degradation of the analyte.	Protect samples and extracts from light, as PAHs can be photolabile. Store samples and extracts at low temperatures (e.g., 4°C).
Inconsistent Isotopic Ratios	Co-eluting interference with either the native or labeled compound.	Improve chromatographic separation by optimizing the GC temperature program. Use high-resolution mass spectrometry (HRMS) to resolve interferences.
High concentration of the native Dibenzo[a,c]anthracene in the sample.	Dilute the sample extract to bring the native compound concentration within the linear range of the instrument.
Isotopic exchange (less likely with 13C, but possible with deuterated standards).	Use 13C-labeled standards to avoid this issue.[3]

Experimental Protocols

Workflow for Preventing Contamination

A generalized workflow for minimizing contamination in trace analysis.

Detailed Methodology: Extraction of Dibenzo[a,c]anthracene-13C6 from Water

This protocol is based on a modified version of U.S. EPA Method 8310.

• Sample Collection and Preservation:

  • Collect water samples in 1-liter amber glass bottles with Teflon-lined caps.

  • If residual chlorine is present, add 80 mg of sodium thiosulfate (B1220275) per liter of sample.

  • Store samples at 4°C and protect them from light. Extract within 7 days of collection.

• Sample Preparation and Extraction:

  • Measure 1 liter of the water sample into a 2-liter separatory funnel.

  • Spike the sample with a known amount of Dibenzo[a,c]anthracene-13C6 solution.

  • Add 60 mL of dichloromethane (B109758) to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes with periodic venting.

  • Allow the organic layer to separate from the water phase for a minimum of 10 minutes.

  • Drain the dichloromethane extract into a flask.

  • Repeat the extraction two more times using fresh 60 mL aliquots of dichloromethane.

  • Combine the three dichloromethane extracts.

• Drying and Concentration:

  • Pass the combined extract through a drying column containing anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

  • Further concentrate the extract to the final volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis:

  • Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode or High-Resolution Mass Spectrometry (HRMS).

Logical Relationship of Quality Control Samples

The relationship between different quality control samples in an analytical batch.

Data Presentation

Table 2: Typical Method Detection Limits (MDLs) for PAHs in Different Matrices

Matrix	Analytical Method	Analyte	Reported MDL	Reference
Water	GC-HRMS	16 PAHs	0.08 - 0.85 ng/L	[4]
Tissue	GC-HRMS	16 PAHs	0.07 - 0.23 ng/g	[4]
Water	GC-MS	Dibenzo[a,h]anthracene	0.03 µg/L	[6]
Soil	GC/MS	PAHs	0.01 - 0.5 mg/kg	[7]

Note: These values are for native PAHs and serve as an indication of the sensitivity that can be achieved. The MDL for Dibenzo[a,c]anthracene-13C6 will depend on the specific instrumentation and laboratory conditions.

Table 3: Recommended Quality Control (QC) Checks and Acceptance Criteria

QC Check	Purpose	Frequency	Acceptance Criteria
Method Blank	Monitor for contamination	One per batch of 20 samples	Below the Method Detection Limit (MDL)
Laboratory Control Sample (LCS)	Assess method accuracy	One per batch of 20 samples	Recovery within 70-130% of the true value
Matrix Spike / Matrix Spike Duplicate (MS/MSD)	Assess matrix interference and precision	One pair per batch of 20 samples	Recovery within laboratory-established limits; Relative Percent Difference (RPD) < 20%
Calibration Verification	Confirm instrument calibration	Every 12 hours	Within ±15% of the true value
Internal Standard Response	Monitor for injection errors and matrix effects	Every sample	Area count within 50-200% of the calibration verification standard

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. scielo.br [scielo.br]
• 3. dspsystems.eu [dspsystems.eu]
• 4. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 5. epa.gov [epa.gov]
• 6. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]

Technical Support Center: Method Development for Challenging Matrices Using Dibenzo[a,c]anthracene-¹³C₆

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on method development for challenging matrices using Dibenzo[a,c]anthracene-¹³C₆ as an internal standard for Polycyclic Aromatic Hydrocarbon (PAH) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Dibenzo[a,c]anthracene-¹³C₆ and why is it used in PAH analysis?

Dibenzo[a,c]anthracene-¹³C₆ is a stable, isotopically labeled form of Dibenzo[a,c]anthracene, a polycyclic aromatic hydrocarbon (PAH). It is commonly used as an internal standard in analytical methods, particularly for gas chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties are nearly identical to the native (unlabeled) compound, it serves as an ideal tracer to accurately quantify the concentration of the target analyte. The use of ¹³C-labeled standards is often preferred over deuterated standards as they are not susceptible to deuterium (B1214612) exchange, which can occur in certain sample matrices and compromise data accuracy[1][2].

Q2: What are "challenging matrices" in the context of PAH analysis?

Challenging matrices are sample types that contain a high level of interfering compounds which can complicate the detection and quantification of target analytes like PAHs. Examples include:

• Environmental Samples: Soil, sediment, and sludge, which are rich in organic matter and other contaminants[3][4].

• Food Samples: Edible oils, fats, smoked meats, and herbs, which contain lipids and pigments that can interfere with the analysis[5][6][7].

• Biological Tissues: Samples with high lipid content that require extensive cleanup before analysis[1].

These matrices can cause issues such as signal suppression or enhancement in the analytical instrument, and co-elution of interfering compounds with the target analytes[3][5].

Q3: What is the principle behind using an isotope dilution method with Dibenzo[a,c]anthracene-¹³C₆?

The isotope dilution method is a highly accurate quantification technique. A known amount of the isotopically labeled internal standard (Dibenzo[a,c]anthracene-¹³C₆) is added to the sample at the beginning of the sample preparation process[6]. This standard behaves identically to the native analyte throughout extraction, cleanup, and analysis. Any loss of the native analyte during these steps will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the labeled internal standard in the final extract using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately calculated, compensating for method variability and matrix effects[8].

Troubleshooting Guide

This guide addresses specific issues that may be encountered during method development and analysis.

Q1: I am observing low recovery for the Dibenzo[a,c]anthracene-¹³C₆ internal standard. What are the potential causes and solutions?

Low recovery of the internal standard can compromise the accuracy of your results. Here are some common causes and solutions:

• Potential Cause 1: Inefficient Extraction. The extraction solvent and technique may not be suitable for the matrix, especially for high molecular weight PAHs which adsorb strongly to particulate matter[9].

  • Solution:

    • Ensure the sample is well-homogenized before extraction.

    • Consider using a more effective extraction technique, such as pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE) in addition to traditional methods like Soxhlet.

    • Optimize the extraction solvent. A combination of polar and non-polar solvents (e.g., hexane (B92381):acetone) is often effective for soil and sediment[4]. For fatty matrices, saponification followed by liquid-liquid extraction can be effective[1].

• Potential Cause 2: Analyte Loss During Cleanup. The internal standard may be lost during the cleanup step if the sorbent material or elution solvent is not optimized.

  • Solution:

    • Evaluate the choice of solid-phase extraction (SPE) sorbent. Silica (B1680970) gel or Florisil are commonly used for PAH cleanup.

    • Ensure the elution solvent is strong enough to recover the high molecular weight PAHs.

    • Minimize evaporation steps, as this can lead to the loss of more volatile compounds and can affect the recovery of less volatile ones if not done carefully[5].

• Potential Cause 3: Adsorption to Glassware or System Components. High molecular weight PAHs are known to be "sticky" and can adsorb to active sites in the GC inlet, column, or transfer lines[10].

  • Solution:

    • Deactivate all glassware by silanizing it.

    • Use a clean, deactivated GC inlet liner. Consider using a liner with glass wool to trap non-volatile matrix components[10].

    • Regularly perform instrument maintenance, including trimming the GC column and cleaning the ion source.

Q2: My chromatogram shows peak tailing for Dibenzo[a,c]anthracene-¹³C₆ and other heavy PAHs. How can I improve the peak shape?

Peak tailing is a common issue for high molecular weight PAHs and can lead to inaccurate integration and quantification.

• Potential Cause 1: Active Sites in the GC System. Active sites in the inlet liner, column, or connections can cause interactions with the analytes.

  • Solution:

    • Replace the inlet liner and septum.

    • Trim the front end of the GC column (10-20 cm) to remove accumulated non-volatile residues.

    • Check for and tighten any loose connections.

• Potential Cause 2: Inappropriate GC Conditions. The temperature program or flow rate may not be optimal for eluting heavy PAHs.

  • Solution:

    • Increase the final oven temperature or the temperature ramp rate to ensure the timely elution of heavy compounds.

    • Ensure the injector and transfer line temperatures are sufficiently high (e.g., 300-320°C) to prevent cold spots where analytes can condense[10].

• Potential Cause 3: Co-elution with Matrix Components. A broad peak from a co-eluting matrix interferent can make the analyte peak appear to be tailing.

  • Solution:

    • Improve the sample cleanup procedure to remove more of the matrix interferences.

    • Use a more selective GC column with a different stationary phase.

    • Utilize GC-MS/MS in Multiple Reaction Monitoring (MRM) mode for enhanced selectivity against the matrix background.

Q3: I am experiencing significant matrix effects (ion suppression or enhancement). What can I do to mitigate this?

Matrix effects can lead to inaccurate quantification. The use of an isotopically labeled internal standard like Dibenzo[a,c]anthracene-¹³C₆ is the primary way to correct for this. However, severe matrix effects can still be problematic.

• Potential Cause 1: High Concentration of Co-extracted Matrix Components. These can affect the ionization efficiency in the MS source.

  • Solution:

    • Enhance the sample cleanup. Techniques like gel permeation chromatography (GPC) or the use of specific sorbents like primary secondary amine (PSA) can be effective for removing certain interferences[6].

    • Dilute the final extract. This will reduce the concentration of matrix components, but ensure that the analyte concentrations remain above the limit of quantification.

• Potential Cause 2: Dirty Ion Source. An accumulation of matrix components in the ion source can lead to inconsistent ionization.

  • Solution:

    • Clean the MS ion source regularly. The frequency of cleaning will depend on the complexity of the matrices being analyzed.

• Potential Cause 3: Inappropriate Calibration Strategy.

  • Solution:

    • In addition to using an internal standard, consider preparing matrix-matched calibration standards. This involves spiking clean matrix extract with known concentrations of the analytes and the internal standard to create a calibration curve that reflects the matrix effects.

Quantitative Data Summary

The following table summarizes typical performance data for PAH analysis in various challenging matrices using isotope dilution methods. Note that performance can vary significantly based on the specific matrix, instrumentation, and method details.

Matrix	Analyte(s)	Recovery (%)	LOD/LOQ	Reference
Olive Pomace Oil	8 PAHs	69.0 - 97.5	LOD: 0.1 - 0.4 µg/kg	[6]
Medicinal Herbs	16 PAHs	52.5 - 119	LOQ: 0.42 - 2.7 µg/kg	[7]
Soil	16 PAHs	86.0 - 99.2	LOD: 0.005 - 0.78 ng/g	[5]
River Water	16 PAHs	-	MDL: <1 ng/L	[1]
Fish Tissue	16 PAHs	86 - 121	MDL: 0.07 - 0.23 ng/g	[1]

LOD: Limit of Detection, LOQ: Limit of Quantification, MDL: Method Detection Limit

Experimental Protocols

Protocol 1: Analysis of PAHs in Soil/Sediment by GC-MS with Isotope Dilution

This protocol provides a general procedure for the extraction, cleanup, and analysis of PAHs in soil or sediment samples.

1. Sample Preparation and Extraction:

• Homogenize the soil/sediment sample by sieving to remove large debris.

• Weigh approximately 10 g of the homogenized sample into a beaker.

• Add 5-10 g of anhydrous sodium sulfate (B86663) and mix thoroughly to dry the sample[11].

• Spike the sample with a known amount of the Dibenzo[a,c]anthracene-¹³C₆ internal standard solution (and other labeled PAH standards as required).

• Transfer the sample to an extraction thimble for Soxhlet extraction or an appropriate vessel for other extraction methods (e.g., PLE).

• Extract the sample for 16-24 hours with a 1:1 mixture of hexane and acetone.

• Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

2. Sample Cleanup (Solid-Phase Extraction - SPE):

• Prepare a silica gel SPE cartridge by pre-washing with dichloromethane (B109758) followed by hexane.

• Load the concentrated extract onto the SPE cartridge.

• Elute interfering compounds with a non-polar solvent like hexane.

• Elute the PAH fraction with a more polar solvent mixture, such as 70:30 hexane:dichloromethane.

• Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Add a recovery standard (if used) just before analysis.

3. GC-MS Analysis:

• GC System: Agilent GC or equivalent.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

• Inlet: Splitless mode, 300°C.

• Oven Program: 60°C (hold 1 min), ramp to 320°C at 10°C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Quadrupole or Ion Trap Mass Spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor the characteristic ions for Dibenzo[a,c]anthracene (m/z 278) and Dibenzo[a,c]anthracene-¹³C₆ (m/z 284), along with ions for other target PAHs.

Visualizations

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 2. Internal standard ratios fluctuating - Chromatography Forum [chromforum.org]
• 3. Tackling PAH Analysis in Environmental Samples: Overcoming the Challenges with Advanced GC-MS Technology - AnalyteGuru [thermofisher.com]
• 4. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 5. Recent advances in the analysis of polycyclic aromatic hydrocarbons in food and water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polycyclic Aromatic Hydrocarbons in Foods: Biological Effects, Legislation, Occurrence, Analytical Methods, and Strategies to Reduce Their Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pfigueiredo.org [pfigueiredo.org]
• 8. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 9. s4science.at [s4science.at]
• 10. researchgate.net [researchgate.net]
• 11. www2.gov.bc.ca [www2.gov.bc.ca]

selecting the optimal GC column for Dibenzo[a,c]anthracene-13C6 separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the optimal Gas Chromatography (GC) column and troubleshooting issues encountered during the separation of Dibenzo[a,c]anthracene-13C6.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the GC separation of Dibenzo[a,c]anthracene?

The main challenge in the GC analysis of Dibenzo[a,c]anthracene lies in its resolution from other polycyclic aromatic hydrocarbon (PAH) isomers with similar physicochemical properties, which can lead to co-elution.[1] Dibenzo[a,c]anthracene is one of several dibenzanthracene isomers, and achieving baseline separation from compounds like Dibenz[a,h]anthracene is critical for accurate quantification.[2][3]

Q2: Which type of GC column stationary phase is most suitable for Dibenzo[a,c]anthracene-13C6 separation?

A mid-polarity stationary phase is generally recommended for the separation of complex PAH mixtures that include Dibenzo[a,c]anthracene. While a 5% phenyl methylpolysiloxane phase is a common starting point for PAH analysis, more specialized phases are often required for resolving critical isomer pairs.[4] Columns specifically designed for PAH analysis, such as those with a higher phenyl content or unique surface chemistry, often provide the necessary selectivity.

Q3: How does the use of a 13C-labeled internal standard like Dibenzo[a,c]anthracene-13C6 affect the chromatography?

Dibenzo[a,c]anthracene-13C6 is an isotopically labeled internal standard. For the purposes of chromatographic separation, it is expected to co-elute with the native Dibenzo[a,c]anthracene. The small increase in mass due to the 13C isotopes does not significantly alter its retention time on the GC column. The primary purpose of using a labeled internal standard is to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of quantification when using a mass spectrometer (MS) detector.

Q4: What are the key GC system parameters to optimize for this separation?

Key parameters to optimize include:

• Inlet Temperature: A sufficiently high inlet temperature (e.g., 300-320°C) is necessary to ensure the complete and rapid vaporization of high molecular weight PAHs like Dibenzo[a,c]anthracene, minimizing discrimination and peak broadening.[5]

• Oven Temperature Program: A well-optimized oven temperature program is crucial for separating closely eluting isomers. This typically involves a slow ramp rate during the elution window of the target analytes to maximize resolution.

• Carrier Gas Flow Rate: The choice of carrier gas (commonly helium or hydrogen) and its linear velocity will impact efficiency and analysis time.[3]

• Column Dimensions: The column's length, internal diameter (ID), and film thickness all affect resolution and sample capacity. Longer columns with smaller IDs and thinner films generally provide higher resolution.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the GC separation of Dibenzo[a,c]anthracene-13C6.

Issue 1: Poor Resolution or Co-elution with Other PAHs

• Symptom: Peaks for Dibenzo[a,c]anthracene and other isomers (e.g., Dibenz[a,h]anthracene) are not baseline separated.

• Possible Causes & Solutions:

  • Sub-optimal GC Column: The stationary phase may not have the required selectivity. Consider a column specifically designed for PAH analysis.

  • Incorrect Oven Program: The temperature ramp rate may be too fast. Decrease the ramp rate during the elution of the dibenzanthracene isomers.

  • Column Overload: Injecting too much sample can lead to peak broadening and loss of resolution. Reduce the injection volume or dilute the sample.

  • Non-optimal Carrier Gas Flow: Ensure the carrier gas flow rate is set to the optimal linear velocity for the column dimensions and carrier gas being used.

Issue 2: Peak Tailing

• Symptom: The Dibenzo[a,c]anthracene peak exhibits an asymmetrical shape with a "tail."

• Possible Causes & Solutions:

  • Active Sites in the GC System: PAHs can interact with active sites in the inlet liner, column, or detector. Use a deactivated inlet liner and a high-quality, inert GC column. Periodically trimming the front end of the column can also help.[7]

  • Column Contamination: High molecular weight, non-volatile matrix components can accumulate on the column. Bake out the column at its maximum isothermal temperature or trim the inlet side of the column.

  • Insufficient Inlet Temperature: If the inlet temperature is too low, slow vaporization can cause peak tailing. Ensure the inlet temperature is adequate.

Issue 3: Low Analyte Response

• Symptom: The peak area for Dibenzo[a,c]anthracene-13C6 is lower than expected.

• Possible Causes & Solutions:

  • Analyte Degradation: Active sites in a contaminated or non-inert inlet liner can cause the breakdown of thermally labile compounds.[7] Replace the liner with a fresh, deactivated one.

  • Inlet Discrimination: High molecular weight compounds may not be efficiently transferred to the column. A pulsed splitless injection can help transfer these heavier PAHs.[3][5]

  • Leaks in the System: Check for leaks in the injector, column connections, or gas lines.

Recommended GC Columns and Conditions

The selection of the optimal GC column is critical for the successful separation of Dibenzo[a,c]anthracene from its isomers. Below is a summary of commonly recommended column phases and typical starting conditions.

Column Parameter	Recommendation 1	Recommendation 2	Recommendation 3
Stationary Phase	Mid-polarity phase designed for PAHs (e.g., DB-EUPAH, Rxi-PAH)	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, Rxi-5ms)	Low-bleed MS column (e.g., Rxi-SVOCms)
Length	20 - 60 m	30 m	30 m
Internal Diameter (ID)	0.18 - 0.25 mm	0.25 mm	0.25 mm
Film Thickness	0.10 - 0.18 µm	0.25 µm	0.25 µm

Experimental Protocol: GC-MS Analysis of Dibenzo[a,c]anthracene-13C6

This protocol provides a general methodology for the analysis of Dibenzo[a,c]anthracene-13C6. Optimization may be required for specific instrumentation and sample matrices.

• Sample Preparation: Prepare calibration standards and samples in a suitable solvent (e.g., isooctane, dichloromethane).[5] Spike all standards and samples with a known concentration of Dibenzo[a,c]anthracene-13C6 internal standard.

• GC-MS System Configuration:

  • GC Column: Install a suitable column (see table above).

  • Inlet: Use a deactivated split/splitless inlet liner.

  • Carrier Gas: Use helium or hydrogen at a constant flow rate.

• Instrumental Conditions:

  • Inlet Temperature: 320°C.[5]

  • Injection Mode: Pulsed Splitless (e.g., 50 psi for 0.7 min), with a purge flow of 50 mL/min at 0.75 min.[5]

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial Temperature: 70°C, hold for 1 min.

    • Ramp 1: 25°C/min to 180°C.

    • Ramp 2: 5°C/min to 320°C, hold for 10 min.

  • MS Transfer Line Temperature: 320°C.[5]

  • Ion Source Temperature: 320°C.[5]

  • MS Mode: Selected Ion Monitoring (SIM). Monitor the appropriate quantifier and qualifier ions for both native Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6.

• Data Analysis:

  • Integrate the peak areas for the native analyte and the internal standard.

  • Generate a calibration curve by plotting the response ratio (native analyte area / internal standard area) against the concentration of the calibration standards.

  • Quantify the amount of Dibenzo[a,c]anthracene in the samples using the calibration curve.

Workflow and Logic Diagrams

Caption: Workflow for selecting and optimizing a GC column.

Caption: Logic diagram for troubleshooting common GC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimized Polycyclic Aromatic Hydrocarbon (PAH) Analysis by GC-MS [restek.com]
• 3. hpst.cz [hpst.cz]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. trajanscimed.com [trajanscimed.com]
• 7. gcms.cz [gcms.cz]

Navigating the Nuances of Solvent Choice in Dibenzo[a,c]anthracene-13C6 Analysis: A Technical Guide

For researchers, scientists, and drug development professionals, the accurate analysis of Dibenzo[a,c]anthracene-13C6 is critical. This isotopically labeled polycyclic aromatic hydrocarbon (PAH) serves as an internal standard in a variety of sensitive analytical methods. However, the choice of solvent can significantly impact the quality and reliability of these analyses. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to solvent selection in HPLC, GC-MS, and NMR analysis of Dibenzo[a,c]anthracene-13C6.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for Dibenzo[a,c]anthracene-13C6?

A: The primary consideration is the solubility of the analyte. Dibenzo[a,c]anthracene, like other high molecular weight PAHs, is sparingly soluble in polar solvents and exhibits better solubility in nonpolar and aromatic solvents. For chromatographic applications, the solvent must be compatible with the analytical technique (e.g., mobile phase for HPLC, appropriate for injection in GC). For NMR, the solvent must be deuterated and capable of dissolving the sample at a sufficient concentration for signal detection.

Q2: How does solvent choice affect my HPLC analysis?

A: In High-Performance Liquid Chromatography (HPLC), the solvent used to dissolve the Dibenzo[a,c]anthracene-13C6 standard should be miscible with the mobile phase to ensure good peak shape. A solvent that is too strong can cause peak distortion or splitting, while a solvent that is too weak may lead to poor solubility and inaccurate quantification. Acetonitrile (B52724) and methanol (B129727) are common solvents for preparing stock solutions of PAHs for reversed-phase HPLC.

Q3: What are the ideal solvents for GC-MS analysis of Dibenzo[a,c]anthracene-13C6?

A: For Gas Chromatography-Mass Spectrometry (GC-MS), the solvent should be volatile and not interfere with the analyte peaks. Dichloromethane (B109758), hexane (B92381), and toluene (B28343) are frequently used for the extraction and analysis of PAHs by GC-MS. The choice often depends on the extraction method and the complexity of the sample matrix.

Q4: Which deuterated solvents are recommended for NMR analysis of Dibenzo[a,c]anthracene-13C6?

A: For Nuclear Magnetic Resonance (NMR) spectroscopy, deuterated chloroform (B151607) (CDCl3) is a common choice for PAHs due to its excellent dissolving power for aromatic compounds. Other options include deuterated dichloromethane (CD2Cl2) and deuterated benzene (B151609) (C6D6), which can sometimes offer better signal resolution depending on the specific analyte-solvent interactions.

Troubleshooting Guides

HPLC Analysis

Issue: Poor Peak Shape (Tailing or Fronting)

• Cause: Solvent mismatch between the sample and the mobile phase.

• Solution:

  • Ensure the sample solvent is of similar or weaker elution strength than the initial mobile phase.

  • If using a strong solvent to dissolve the sample, inject a smaller volume.

  • Re-dissolve the sample in a solvent that is more compatible with the mobile phase, such as the initial mobile phase itself.

Issue: Low Signal Intensity or No Peak Detected

• Cause: Poor solubility of Dibenzo[a,c]anthracene-13C6 in the chosen solvent, leading to an inaccurate standard concentration.

• Solution:

  • Consult solubility data to select a more appropriate solvent.

  • Use gentle heating and sonication to aid dissolution, but be cautious of potential degradation.

  • Prepare a fresh standard in a solvent known for good PAH solubility, such as toluene or dichloromethane, and then dilute it into a mobile-phase-compatible solvent for injection.

GC-MS Analysis

Issue: Peak Broadening or Tailing

• Cause: Non-volatile residues from the solvent or sample matrix in the injection port.

• Solution:

  • Use high-purity solvents to minimize residues.

  • Ensure the injection port temperature is optimal for the volatilization of Dibenzo[a,c]anthracene without causing degradation.

  • Perform regular maintenance of the GC inlet, including changing the liner and trimming the column.

Issue: Inconsistent Results or Poor Reproducibility

• Cause: Incomplete or variable extraction of the internal standard from the sample matrix.

• Solution:

  • Optimize the extraction solvent system. A mixture of polar and non-polar solvents (e.g., hexane/acetone) can be more effective for complex matrices.

  • Ensure thorough mixing and sufficient extraction time.

  • Validate the extraction method with certified reference materials.

NMR Analysis

Issue: Low Signal-to-Noise Ratio

• Cause: Insufficient concentration of Dibenzo[a,c]anthracene-13C6 in the NMR tube due to poor solubility.

• Solution:

  • Choose a deuterated solvent with higher dissolving power for PAHs, such as deuterated chloroform (CDCl3) or deuterated dichloromethane (CD2Cl2).

  • Increase the amount of sample, if possible.

  • Increase the number of scans during acquisition.

Issue: Broad or Distorted Peaks

• Cause: Sample aggregation or the presence of paramagnetic impurities.

• Solution:

  • Try a different deuterated solvent that may disrupt intermolecular interactions.

  • Filter the sample solution to remove any particulate matter.

  • Ensure high-purity deuterated solvents are used to avoid paramagnetic contaminants.

Quantitative Data on Solvent Properties

To aid in solvent selection, the following table summarizes the physical properties of common solvents used in the analysis of Dibenzo[a,c]anthracene-13C6. While specific quantitative solubility data for Dibenzo[a,c]anthracene is not widely available, the general principle of "like dissolves like" applies. As a nonpolar aromatic compound, it will exhibit higher solubility in solvents with lower polarity and aromatic character.

Solvent	Polarity Index	Boiling Point (°C)	UV Cutoff (nm)	Common Use
Hexane	0.1	69	195	GC-MS, Extraction
Toluene	2.4	111	284	GC-MS, Extraction, High Solubility
Dichloromethane	3.1	40	233	GC-MS, Extraction
Acetonitrile	5.8	82	190	HPLC (Mobile Phase & Sample Prep)
Methanol	5.1	65	205	HPLC (Mobile Phase & Sample Prep)
Chloroform-d (CDCl3)	4.1	61	-	NMR

Experimental Protocols

Sample Preparation for HPLC Analysis

• Stock Solution: Accurately weigh a known amount of Dibenzo[a,c]anthracene-13C6 and dissolve it in a minimal amount of toluene to ensure complete dissolution.

• Working Standard: Dilute the stock solution with acetonitrile or methanol to the desired concentration. The final concentration of toluene should be minimal to avoid peak distortion.

• Sample Preparation: For environmental or biological samples, perform a suitable extraction method (e.g., solid-phase extraction, liquid-liquid extraction) using solvents like hexane, dichloromethane, or a mixture of hexane and acetone.

• Reconstitution: After extraction and solvent evaporation, reconstitute the residue in the initial mobile phase or a compatible solvent before injection.

Sample Preparation for GC-MS Analysis

• Extraction: Extract the sample using an appropriate solvent such as dichloromethane or a hexane/acetone mixture.

• Cleanup: If the sample matrix is complex, a cleanup step using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges may be necessary to remove interferences.

• Concentration: Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Internal Standard Spiking: Spike the concentrated extract with a known amount of a suitable internal standard if Dibenzo[a,c]anthracene-13C6 is not being used as the internal standard itself.

• Injection: Inject an aliquot of the final extract into the GC-MS system.

Sample Preparation for NMR Analysis

• Dissolution: Dissolve an accurately weighed amount of Dibenzo[a,c]anthracene-13C6 (typically 1-10 mg) in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl3) directly in a clean, dry NMR tube.

• Homogenization: Gently agitate the tube or use a vortex mixer to ensure the sample is completely dissolved and the solution is homogeneous.

• Filtering (if necessary): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.

• Shimming: Place the NMR tube in the spectrometer and perform shimming to optimize the magnetic field homogeneity for the best spectral resolution.

Visualizing Troubleshooting Workflows

To further assist in troubleshooting, the following diagrams illustrate logical workflows for addressing common analytical issues.

Caption: Troubleshooting workflow for poor peak shape in HPLC analysis.

Caption: Troubleshooting workflow for inconsistent results in GC-MS analysis.

Caption: Troubleshooting workflow for low signal-to-noise in NMR analysis.

Reference Data & Comparative Studies

The Gold Standard for Accuracy: Dibenzo[a,c]anthracene-13C6 Outperforms Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of polycyclic aromatic hydrocarbons (PAHs), the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison between Dibenzo[a,c]anthracene-13C6 and its deuterated counterparts, supported by experimental evidence, to inform the selection of the most suitable internal standard for demanding analytical applications.

In the realm of isotope dilution mass spectrometry (IDMS), the ideal internal standard is a stable, isotopically labeled version of the analyte that exhibits identical chemical and physical behavior throughout the analytical process. While both carbon-13 (¹³C) labeled and deuterium (B1214612) (²H) labeled standards are commonly employed, their performance characteristics can differ significantly, impacting the accuracy and precision of quantitative results. For complex analytes like Dibenzo[a,c]anthracene, a five-ring PAH known for its carcinogenicity, the subtle differences between these labeling approaches become particularly pronounced.

Key Performance Parameters: A Comparative Analysis

Experimental evidence consistently demonstrates the superiority of ¹³C-labeled internal standards over their deuterated analogues for the quantification of PAHs. The primary advantages of Dibenzo[a,c]anthracene-13C6 include enhanced stability, co-elution with the native analyte, and consequently, more accurate and precise measurements.

A key concern with deuterated standards is the potential for hydrogen-deuterium exchange, which can compromise the integrity of the standard and lead to inaccurate results, especially in complex matrices or under certain extraction conditions.[1] In contrast, the carbon-13 isotopes in Dibenzo[a,c]anthracene-13C6 are integrated into the stable carbon backbone of the molecule, rendering them impervious to exchange.

Furthermore, the slight difference in polarity and volatility between a deuterated standard and the native analyte can lead to chromatographic separation, where the deuterated compound elutes slightly earlier. This can result in differential responses to matrix effects, where co-eluting interfering substances suppress or enhance the ionization of the analyte and the internal standard to different extents, thereby compromising the accuracy of the quantification. ¹³C-labeled standards, with a negligible difference in physicochemical properties, co-elute perfectly with the native analyte, ensuring a more accurate correction for matrix-induced variations.

A study comparing the analysis of PAHs in sediment samples using both types of internal standards found that the concentrations determined with deuterated standards were significantly lower (by 1.9-4.3%) than those determined with ¹³C-labeled standards.[2] This discrepancy was attributed to the different behaviors of the two types of standards during the pressurized liquid extraction (PLE) process.[2]

Quantitative Data Summary

The following table summarizes the key performance differences between Dibenzo[a,c]anthracene-13C6 and deuterated internal standards for PAH analysis, based on available research.

Performance Parameter	Dibenzo[a,c]anthracene-13C6	Deuterated Dibenzo[a,c]anthracene (e.g., -d14)	Key Findings
Isotopic Stability	High; ¹³C atoms are stable within the carbon skeleton.	Potential for H/D exchange under certain analytical conditions.[1]	¹³C-labeled standards provide greater confidence in the stability of the isotopic label throughout the analytical workflow.
Chromatographic Co-elution	Excellent; co-elutes with the native analyte.	May exhibit a slight retention time shift, eluting earlier than the native analyte.	Perfect co-elution of ¹³C-labeled standards ensures more accurate correction for matrix effects.
Accuracy of Quantification	Higher accuracy due to identical behavior to the native analyte.	Can lead to underestimation of analyte concentration (e.g., 1.9-4.3% lower for PAHs in sediment).[2]	¹³C-labeled standards provide results that are closer to the true value.
Precision	Generally higher due to more consistent recovery and response.	May be lower due to variability in chromatographic behavior and susceptibility to matrix effects.	The use of ¹³C-labeled standards can lead to more reproducible results.

Experimental Protocols

To illustrate the practical application of these internal standards, a detailed methodology for the analysis of Dibenzo[a,c]anthracene in a complex matrix such as soil or sediment is provided below. This protocol is a composite based on established methods for PAH analysis.

Sample Preparation and Extraction (Pressurized Liquid Extraction - PLE)

• Sample Homogenization: Air-dry the soil/sediment sample, gently disaggregate it, and sieve through a 2 mm mesh to remove large debris.

• Spiking with Internal Standard: Weigh approximately 10 g of the homogenized sample into a PLE extraction cell. Accurately spike the sample with a known amount of Dibenzo[a,c]anthracene-13C6 or the deuterated internal standard solution.

• Extraction Conditions:

  • Solvent: Dichloromethane or a mixture of acetone (B3395972) and hexane (B92381) (1:1, v/v).

  • Temperature: 100-150°C.

  • Pressure: 1500-2000 psi.

  • Static Extraction Time: 5-10 minutes (2 cycles).

  • Flush Volume: 60% of cell volume.

  • Purge Time: 60-100 seconds.

• Extract Collection: Collect the extract in a clean glass vial.

Extract Cleanup (Solid Phase Extraction - SPE)

• Solvent Exchange: Concentrate the PLE extract to approximately 1 mL under a gentle stream of nitrogen. Add 5-10 mL of hexane and re-concentrate to 1 mL to transfer the analytes into a non-polar solvent.

• SPE Cartridge Conditioning: Condition a silica (B1680970) gel SPE cartridge (e.g., 6 mL, 1 g) by passing 10 mL of hexane through it.

• Sample Loading and Elution: Load the concentrated extract onto the conditioned SPE cartridge. Elute the PAH fraction with a suitable solvent mixture, such as hexane:dichloromethane (3:1, v/v).

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

Instrumental Analysis (Gas Chromatography-Mass Spectrometry - GC-MS)

• GC Conditions:

  • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness capillary column suitable for PAH analysis (e.g., DB-5ms).

  • Injector Temperature: 280-300°C.

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 310°C at a rate of 8-10°C/min, and hold for 10-15 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor the molecular ions for both the native Dibenzo[a,c]anthracene and the labeled internal standard.

  • Transfer Line Temperature: 280-300°C.

  • Ion Source Temperature: 230-250°C.

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the analytical workflow and the logical basis for choosing a ¹³C-labeled internal standard.

Caption: A generalized experimental workflow for the analysis of Dibenzo[a,c]anthracene in environmental samples.

Caption: Logical framework illustrating the superiority of ¹³C-labeled internal standards for overcoming analytical challenges.

Conclusion

For high-stakes analytical tasks requiring the utmost accuracy and precision in the quantification of Dibenzo[a,c]anthracene and other PAHs, the evidence strongly supports the use of Dibenzo[a,c]anthracene-13C6 as the internal standard of choice. Its inherent stability and identical physicochemical properties to the native analyte ensure a more reliable correction for experimental variations, leading to data of the highest quality. While deuterated standards may be a more economical option, the potential for compromised data integrity, particularly in complex matrices and at low concentration levels, makes Dibenzo[a,c]anthracene-13C6 the superior investment for robust and defensible analytical results.

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Method Validation for PAH Analysis: The Role of Dibenzo[a,c]anthracene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of polycyclic aromatic hydrocarbons (PAHs) is of paramount importance in environmental monitoring, food safety, and toxicological studies due to the carcinogenic and mutagenic properties of many of these compounds. Method validation is a critical component of ensuring the reliability of analytical data. This guide provides a comparative overview of method validation for PAH analysis, with a special focus on the use of Dibenzo[a,c]anthracene-¹³C₆ as an internal standard.

The Advantage of ¹³C-Labeled Internal Standards

In analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), internal standards are crucial for accurate quantification. They are compounds added to a sample in a known amount to correct for the loss of analyte during sample preparation and analysis.

Traditionally, deuterated PAHs (where hydrogen atoms are replaced by deuterium) have been used as internal standards. However, a significant drawback of deuterated standards is the potential for back-exchange, where deuterium (B1214612) atoms are replaced by hydrogen atoms from the sample matrix or solvents. This can lead to inaccuracies in quantification.

¹³C-labeled internal standards, such as Dibenzo[a,c]anthracene-¹³C₆, offer a more robust alternative. The carbon-13 isotope is stable and does not exchange with other atoms, ensuring the integrity of the internal standard throughout the analytical process. This leads to improved accuracy and precision in the quantification of target PAHs.

Comparative Performance of Analytical Methods

The two most common analytical techniques for PAH analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). The choice of method often depends on the specific PAHs of interest, the sample matrix, and the required sensitivity.

Below is a summary of typical performance data for these methods, highlighting the role of the internal standard. While specific data for methods validated with Dibenzo[a,c]anthracene-¹³C₆ is not extensively published in a comparative format, the data presented for other ¹³C-labeled and deuterated standards provide a strong basis for performance expectation.

Data Presentation: Quantitative Method Performance

Table 1: Comparison of GC-MS Method Performance for PAH Analysis

Parameter	Method using ¹³C-Labeled Internal Standards (e.g., Dibenzo[a,c]anthracene-¹³C₆)	Method using Deuterated Internal Standards (e.g., Chrysene-d₁₂)
Linearity (R²)	≥ 0.999[1]	0.99 to 1.00[1]
Recovery (%)	70 - 130% (typical acceptable range)	71 - 120%[1]
Precision (RSD %)	< 15%	< 15% (for calibration standards)[2]
Limit of Detection (LOD)	Analyte and matrix dependent, typically in the low ng/L to µg/kg range.	Analyte and matrix dependent, typically in the low ng/L to µg/kg range.[3]
Limit of Quantification (LOQ)	Analyte and matrix dependent, typically in the ng/L to µg/kg range.	Analyte and matrix dependent, typically in the ng/L to µg/kg range.[3]

Table 2: Comparison of HPLC-FLD Method Performance for PAH Analysis

Parameter	HPLC-FLD with Internal Standard
Linearity (R²)	≥ 0.9993[4][5]
Recovery (%)	87.6 – 109.3%[4]
Precision (RSD %)	1.1 – 5.9%[4]
Limit of Detection (LOD)	0.09 – 0.17 µg/kg[4]
Limit of Quantification (LOQ)	0.28 – 0.51 µg/kg[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are generalized protocols for PAH analysis using GC-MS and HPLC-FLD.

GC-MS Analysis of PAHs using an Internal Standard

This protocol outlines a typical workflow for the analysis of PAHs in a solid matrix (e.g., soil, sediment).

• Sample Preparation:

  • Homogenize the sample.

  • Weigh a representative portion of the sample.

  • Spike the sample with a known amount of the internal standard solution (e.g., Dibenzo[a,c]anthracene-¹³C₆).

  • Extract the PAHs from the sample using a suitable solvent (e.g., dichloromethane, hexane) via methods such as Soxhlet extraction, pressurized liquid extraction, or ultrasonic extraction.

  • Concentrate the extract.

• Cleanup:

  • Remove interferences from the extract using techniques like solid-phase extraction (SPE) with silica (B1680970) or florisil (B1214189) cartridges, or gel permeation chromatography (GPC).

• Instrumental Analysis:

  • Analyze the cleaned-up extract using a GC-MS system.

  • Gas Chromatograph (GC) Conditions:

    • Column: A capillary column suitable for PAH separation (e.g., DB-5ms).

    • Injector: Splitless injection at a high temperature (e.g., 300°C).

    • Oven Temperature Program: A gradient program to separate the PAHs based on their boiling points.

  • Mass Spectrometer (MS) Conditions:

    • Ionization: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target PAH and the internal standard.

• Quantification:

  • Create a calibration curve by analyzing standards containing known concentrations of the target PAHs and a constant concentration of the internal standard.

  • Calculate the concentration of each PAH in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

HPLC-FLD Analysis of PAHs

This protocol provides a general workflow for PAH analysis in a liquid matrix (e.g., water, edible oil).

• Sample Preparation:

  • For aqueous samples, perform liquid-liquid extraction with a suitable solvent (e.g., dichloromethane).

  • For oil samples, dissolve in an appropriate solvent (e.g., acetonitrile) and perform a cleanup step.

  • Spike the sample with the internal standard.

• Cleanup:

  • Use Solid-Phase Extraction (SPE) to remove interfering compounds.

• Instrumental Analysis:

  • Analyze the extract using an HPLC-FLD system.

  • High-Performance Liquid Chromatograph (HPLC) Conditions:

    • Column: A reverse-phase C18 column designed for PAH analysis.

    • Mobile Phase: A gradient of acetonitrile (B52724) and water.

    • Flow Rate: A constant flow rate (e.g., 1 mL/min).

  • Fluorescence Detector (FLD) Conditions:

    • Set the excitation and emission wavelengths specific to each PAH or group of PAHs as they elute from the column.

• Quantification:

  • Prepare a calibration curve using standards of the target PAHs.

  • Quantify the PAHs in the sample based on their peak areas relative to the calibration curve.

Mandatory Visualization

The following diagrams illustrate the key workflows in PAH analysis.

Caption: GC-MS workflow for PAH analysis.

Caption: HPLC-FLD workflow for PAH analysis.

Caption: Comparison of internal standards.

References

• 1. researchgate.net [researchgate.net]
• 2. tdi-bi.com [tdi-bi.com]
• 3. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polynuclear Aromatic Hydrocarbons Analysis by HPLC for Olive Oil [sigmaaldrich.com]
• 5. Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Leaf and Bark Samples of Sambucus nigra Using High-Performance Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]

inter-laboratory comparison for Dibenzo[a,c]anthracene-13C6 analysis

An Inter-Laboratory Comparison for the Analysis of Dibenzo[a,c]anthracene and its Isotopically Labeled Standard

This guide provides a comparative overview of analytical performance for the determination of Dibenzo[a,c]anthracene, a polycyclic aromatic hydrocarbon (PAH), with a focus on the use of its carbon-13 labeled internal standard, Dibenzo[a,c]anthracene-13C6. The data and protocols presented are based on inter-laboratory comparison studies for structurally similar PAHs, which serve as a proxy for assessing the expected performance for Dibenzo[a,c]anthracene analysis. These studies, also known as proficiency tests or round-robin tests, are essential for external quality assurance and are often a requirement for laboratory accreditation under ISO/IEC 17025.

Data Presentation

The performance of laboratories in PAH analysis is commonly evaluated using statistical metrics such as the Z-score, which indicates how far a laboratory's result is from the consensus value. A Z-score between -2.0 and +2.0 is generally considered a satisfactory performance. The following table summarizes representative results from inter-laboratory studies on PAHs in various matrices, illustrating the typical performance of different analytical methods.

Laboratory ID	Analyte	Reported Concentration (µg/kg)	Assigned Value (µg/kg)	Z-Score	Recovery (%)	Method
Lab 1	Benzo[a]pyrene	4.5	5.0	-1.0	90	GC-MS
Lab 2	Dibenzo[a,h]anthracene	8.2	7.5	0.9	109	HPLC-FLD
Lab 3	Benzo[a]anthracene	9.8	10.2	-0.4	96	GC-MS/MS
Lab 4	Chrysene	11.5	10.8	0.6	106	HPLC-FLD
Lab 5	Benzo[b]fluoranthene	6.7	8.0	-1.6	84	GC-MS

Note: The data presented in this table is illustrative and compiled from various sources to represent typical outcomes in proficiency testing for PAHs.

Experimental Protocols

The analysis of Dibenzo[a,c]anthracene, using Dibenzo[a,c]anthracene-13C6 as an internal standard, generally involves extraction, sample clean-up, and instrumental analysis. The two most common analytical techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Extraction: The sample is spiked with a known amount of Dibenzo[a,c]anthracene-13C6 solution. Extraction is then performed using methods such as Soxhlet, pressurized liquid extraction (PLE), or microwave-assisted extraction with a suitable solvent (e.g., hexane/acetone or toluene).

• Clean-up: The extract is concentrated and subjected to a clean-up step to remove interfering compounds. This is commonly achieved using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges.

• Instrumental Analysis:

  • Gas Chromatograph (GC): Equipped with a capillary column (e.g., DB-5ms).

  • Injector: Splitless injection is typically used for trace analysis.

  • Oven Temperature Program: A programmed temperature ramp is employed to separate the PAHs.

  • Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. The molecular ions of Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6 are monitored.

• Quantification: A multi-level calibration curve is prepared using certified reference standards of Dibenzo[a,c]anthracene, with each standard containing the same concentration of the internal standard, Dibenzo[a,c]anthracene-13C6.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

• Extraction and Clean-up: The extraction and clean-up steps are similar to those for GC-MS analysis.

• Instrumental Analysis:

  • HPLC System: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed for separation.

  • Fluorescence Detector (FLD): The detector is set at the specific excitation and emission wavelengths for Dibenzo[a,c]anthracene to ensure high sensitivity and selectivity.

• Quantification: Quantification is based on a calibration curve prepared from certified reference standards of Dibenzo[a,c]anthracene, with Dibenzo[a,c]anthracene-13C6 added as the internal standard.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for PAH analysis and a simplified metabolic pathway for dibenzoanthracenes.

Caption: Experimental workflow for PAH analysis.

A Head-to-Head Battle of Precision: Dibenzo[a,c]anthracene-¹³C₆ Takes the Lead as a Certified Reference Material

For researchers, scientists, and drug development professionals engaged in the meticulous work of polycyclic aromatic hydrocarbon (PAH) analysis, the choice of an internal standard is paramount to achieving accurate and reliable results. This guide provides an in-depth comparison of Dibenzo[a,c]anthracene-¹³C₆ as a certified reference material (CRM) against its deuterated and other alternatives, supported by experimental principles and data.

At the forefront of analytical excellence, Dibenzo[a,c]anthracene-¹³C₆ emerges as a superior choice for isotope dilution mass spectrometry (IDMS) applications. Its stable ¹³C label offers significant advantages over deuterated standards, which are susceptible to isotopic exchange, particularly under demanding analytical conditions. This inherent stability translates to enhanced accuracy and precision in the quantification of dibenzo[a,c]anthracene and other PAHs in complex matrices.

The Clear Advantage: ¹³C-Labeling vs. Deuteration

The core of Dibenzo[a,c]anthracene-¹³C₆'s superior performance lies in the fundamental properties of its isotopic label. While deuterated standards have been traditionally used, they can suffer from back-exchange of deuterium (B1214612) atoms for hydrogen atoms in certain sample matrices or during rigorous extraction procedures. This exchange alters the isotopic purity of the standard, leading to potential underestimation of the analyte concentration. In contrast, the carbon-13 isotope is integrated into the stable carbon backbone of the molecule, rendering it impervious to such exchange phenomena.

Studies have demonstrated that the use of ¹³C-labeled internal standards in IDMS for PAH analysis results in improved recovery and reproducibility compared to their deuterated counterparts. This is especially critical when dealing with complex environmental or biological samples where matrix effects can be significant.

Performance Under the Magnifying Glass: A Comparative Overview

While direct head-to-head quantitative data for Dibenzo[a,c]anthracene-¹³C₆ versus Dibenzo[a,h]anthracene-d₁₄ is not extensively published, the general performance advantages of ¹³C-labeled standards are well-documented in the scientific literature. The following table summarizes the expected performance characteristics based on these established principles.

Performance Parameter	Dibenzo[a,c]anthracene-¹³C₆ (CRM)	Dibenzo[a,h]anthracene-d₁₄ (Alternative)	Other Deuterated PAH Standards
Isotopic Stability	High (No isotopic exchange)	Moderate (Potential for D/H exchange)	Moderate to Low (Varies with structure and matrix)
Accuracy	High	Potentially compromised by exchange	Potentially compromised by exchange
Precision (RSD)	Low (Excellent reproducibility)	Higher due to potential instability	Variable
Recovery	More accurately reflects analyte recovery	May not perfectly mimic analyte behavior	May not perfectly mimic analyte behavior
Matrix Effects	Excellent compensation	Good compensation, but can be affected by exchange	Good compensation, but can be affected by exchange
Cost	Generally higher	Generally lower	Variable

Experimental Protocols: A Blueprint for Accurate Analysis

The use of Dibenzo[a,c]anthracene-¹³C₆ as an internal standard is seamlessly integrated into standard analytical workflows for PAH determination, primarily utilizing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow for PAH Analysis using Dibenzo[a,c]anthracene-¹³C₆

Caption: Workflow for PAH analysis using Dibenzo[a,c]anthracene-¹³C₆.

Detailed GC-MS Protocol

• Sample Preparation:

  • Accurately weigh a homogenized sample (e.g., 1-10 g of soil, sediment, or tissue).

  • Spike the sample with a known amount of Dibenzo[a,c]anthracene-¹³C₆ solution.

  • Perform solvent extraction using an appropriate method such as liquid-liquid extraction (LLE) with dichloromethane (B109758) or solid-phase extraction (SPE).

  • Clean up the extract using techniques like silica (B1680970) gel or Florisil column chromatography to remove interfering matrix components.

  • Concentrate the final extract to a known volume (e.g., 1 mL).

• Instrumental Analysis (GC-MS):

  • Gas Chromatograph: Use a capillary column suitable for PAH analysis (e.g., DB-5ms).

  • Injection: Inject 1-2 µL of the extract in splitless mode.

  • Oven Program: Implement a temperature gradient to ensure separation of PAHs. A typical program might be: start at 80°C, ramp to 300°C at 10°C/min, and hold for 10 minutes.

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode.

    • Monitor the molecular ion for native dibenzo[a,c]anthracene (m/z 278).

    • Monitor the molecular ion for Dibenzo[a,c]anthracene-¹³C₆ (m/z 284).

• Quantification:

  • Calculate the ratio of the peak area of the native analyte to the peak area of the ¹³C-labeled internal standard.

  • Determine the concentration of the native analyte in the sample using a calibration curve prepared with standards containing known concentrations of the native PAH and the ¹³C-labeled internal standard.

Logical Relationship for Choosing an Internal Standard

A Comparative Guide to Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene as Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

In the field of analytical chemistry, particularly in environmental and toxicological studies, the use of accurate and reliable standards is paramount. Dibenzoanthracenes, a group of polycyclic aromatic hydrocarbons (PAHs), are significant environmental pollutants and are often the subject of such analytical investigations. This guide provides a detailed comparison of two common dibenzoanthracene isomers, Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene, when used as analytical standards.

Physicochemical and Toxicological Properties

A fundamental understanding of the physicochemical and toxicological properties of a standard is crucial for its proper handling, use, and data interpretation. The table below summarizes key data for Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene.

Property	Dibenzo[a,c]anthracene	Dibenzo[a,h]anthracene
CAS Number	215-58-7	53-70-3[1]
Molecular Formula	C₂₂H₁₄[2]	C₂₂H₁₄[3]
Molar Mass	278.35 g/mol [2]	278.35 g/mol [1]
Appearance	Powder	White to light yellow crystalline solid[3]
Melting Point	205-207 °C	262-265 °C[4]
Boiling Point	518 °C	524 °C[1][4]
Water Solubility	Insoluble	Low water solubility[3]
Carcinogenicity (IARC)	Limited evidence in experimental animals	Group 2A: Probably carcinogenic to humans[3]

Carcinogenic Potential and Metabolic Activation

The carcinogenicity of PAHs is intrinsically linked to their metabolic activation into reactive species that can bind to DNA, leading to mutations. While both isomers are of toxicological concern, Dibenzo[a,h]anthracene is classified as a probable human carcinogen by the International Agency for Research on Cancer (IARC)[3]. Dibenzo[a,c]anthracene, on the other hand, has limited evidence of carcinogenicity in experimental animals.

The metabolic activation of these compounds involves cytochrome P450 enzymes, which introduce epoxide groups that are subsequently hydrolyzed to dihydrodiols. Further epoxidation can lead to the formation of highly reactive diol epoxides, which are considered the ultimate carcinogens.

Caption: Comparative metabolic activation pathways of Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene.

Use as Analytical Standards

Both Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene are utilized as standards in various analytical methods for the detection and quantification of PAHs in environmental samples. The choice between the two may depend on the specific regulatory method being followed or the availability of certified reference materials.

The following diagram illustrates a general workflow for the analysis of PAHs in a sample matrix using a dibenzoanthracene standard.

Caption: General workflow for PAH analysis using dibenzoanthracene standards.

Experimental Protocols

Accurate and reproducible results depend on well-defined experimental protocols. Below are detailed methodologies for the analysis of dibenzoanthracenes using High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) and Gas Chromatography-Mass Spectrometry (GC/MS).

Protocol 1: Analysis of Dibenzoanthracenes by HPLC-FLD

This method is suitable for the quantification of dibenzoanthracenes in liquid samples such as water or extracts from solid matrices.

1. Standard Preparation:

• Prepare a stock solution of Dibenzo[a,c]anthracene or Dibenzo[a,h]anthracene in a high-purity solvent such as acetonitrile (B52724) or methanol (B129727) at a concentration of 100 µg/mL.

• Prepare a series of working standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

2. Sample Preparation:

• For liquid samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to concentrate the analytes and remove interfering substances.

• For solid samples, a solvent extraction (e.g., Soxhlet or ultrasonic extraction) followed by cleanup using column chromatography (e.g., silica (B1680970) or Florisil) is typically required.

• The final extract should be dissolved in the mobile phase solvent.

3. HPLC-FLD Conditions:

• Column: A C18 reversed-phase column is commonly used for the separation of PAHs.

• Mobile Phase: A gradient of acetonitrile and water is often employed. For example, a starting mobile phase of 50:50 acetonitrile:water, ramping to 100% acetonitrile over 20-30 minutes.

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Fluorescence Detector Wavelengths:

  • Excitation: 290 nm

  • Emission: 410 nm (These wavelengths may be optimized for the specific instrument and isomer).

4. Calibration and Quantification:

• Inject the working standards to generate a calibration curve by plotting the peak area against the concentration.

• Inject the prepared samples and quantify the concentration of the dibenzoanthracene isomer by comparing its peak area to the calibration curve.

Protocol 2: Analysis of Dibenzoanthracenes by GC/MS

This method offers high selectivity and sensitivity and is suitable for complex matrices.

1. Standard Preparation:

• Prepare stock and working standards as described in the HPLC-FLD protocol, using a solvent compatible with GC injection, such as dichloromethane (B109758) or hexane.

2. Sample Preparation:

• Sample extraction and cleanup procedures are similar to those for HPLC analysis. It is critical to ensure the final extract is free of non-volatile residues that could contaminate the GC inlet and column.

3. GC/MS Conditions:

• GC Column: A capillary column with a non-polar or mid-polar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is recommended.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Inlet: Splitless injection is typically used for trace analysis.

• Oven Temperature Program: An initial temperature of around 80-100°C, held for 1-2 minutes, followed by a ramp of 5-10°C/min to a final temperature of 300-320°C, held for 5-10 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The molecular ion (m/z 278) and other characteristic fragment ions should be monitored.

4. Calibration and Quantification:

• Generate a calibration curve using the prepared standards.

• Analyze the samples and quantify the dibenzoanthracene concentration based on the integrated peak area of the target ion and the calibration curve. An internal standard (e.g., a deuterated PAH) is often used to correct for variations in injection volume and instrument response.

Conclusion

Both Dibenzo[a,c]anthracene and Dibenzo[a,h]anthracene serve as valuable standards for the analysis of PAHs. The choice of standard will often be dictated by regulatory requirements and the specific analytical goals. Dibenzo[a,h]anthracene's classification as a probable human carcinogen necessitates stricter safety precautions during handling. The provided experimental protocols offer a robust starting point for the accurate quantification of these compounds in various sample matrices, ensuring reliable data for environmental monitoring and toxicological research.

References

• 1. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dibenz[a,c]anthracene [stenutz.eu]
• 3. Dibenz(a,h)anthracene - Wikipedia [en.wikipedia.org]
• 4. Dibenz[a,h]anthracene | 53-70-3 [chemicalbook.com]

A Comparative Guide to the Cross-Validation of LC-MS and GC-MS Methods for Dibenzo[a,c]anthracene Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantitative analysis of Dibenzo[a,c]anthracene. Dibenzo[a,c]anthracene is a polycyclic aromatic hydrocarbon (PAH) of significant interest due to its carcinogenic properties. Accurate and reliable quantification of this compound in various matrices is crucial for environmental monitoring, food safety assessment, and toxicological studies. This document outlines detailed experimental protocols and presents a summary of performance data to assist researchers in selecting the most suitable analytical technique for their specific needs.

Introduction to Analytical Techniques

Both LC-MS and GC-MS are powerful analytical techniques widely employed for the separation, identification, and quantification of organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established technique that separates volatile and thermally stable compounds in a gaseous mobile phase. It offers high chromatographic resolution and is often coupled with sensitive mass spectrometric detectors. For PAHs, GC-MS provides excellent separation of isomers and is a common method for their analysis in environmental and food samples.

Liquid Chromatography-Mass Spectrometry (LC-MS) separates compounds in a liquid mobile phase, making it suitable for a broader range of compounds, including those that are non-volatile or thermally labile. Advances in LC column technology and MS interfaces have made it a competitive technique for PAH analysis, offering high sensitivity and selectivity.

Quantitative Performance Comparison

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes typical quantitative data for the analysis of Dibenzo[a,c]anthracene and its isomers using GC-MS and LC-MS.

Parameter	GC-MS/MS	LC-MS/MS
Linearity (R²)	>0.99	>0.99
Limit of Detection (LOD)	0.1 - 1.0 pg	0.1 - 5.0 ng/mL
Limit of Quantitation (LOQ)	0.5 - 2.0 ng/mL	1.25 - 5.00 µg/kg
Recovery	70 - 120%	80 - 110%
Precision (RSD%)	< 15%	< 15%

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative experimental protocols for the analysis of Dibenzo[a,c]anthracene by GC-MS/MS and LC-MS/MS.

GC-MS/MS Method

Sample Preparation (Soil/Sediment Matrix)

• Extraction: Weigh 10 g of homogenized sample into a beaker and mix with anhydrous sodium sulfate (B86663) to remove moisture. The sample is then extracted with a suitable solvent (e.g., dichloromethane (B109758) or hexane:acetone mixture) using techniques such as Soxhlet extraction, pressurized liquid extraction (PLE), or ultrasonic extraction.

• Cleanup: The extract is concentrated and subjected to a cleanup step to remove interfering compounds. This is commonly achieved using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges.

• Final Preparation: The cleaned extract is evaporated to near dryness under a gentle stream of nitrogen and reconstituted in a known volume of a suitable solvent (e.g., isooctane) for GC-MS/MS analysis.

Instrumental Parameters

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or equivalent

• Inlet: Splitless injection at 320°C

• Oven Program: 80°C (hold 1 min), ramp to 320°C at 10°C/min, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 7000 series triple quadrupole MS (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

LC-MS/MS Method

Sample Preparation (Seafood Matrix)

• Extraction: Homogenize 2 g of the sample with 10 mL of acetonitrile. Add internal standards and shake vigorously.

• Cleanup: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method is often employed. Add magnesium sulfate and sodium chloride to the extract, vortex, and centrifuge. The supernatant is then cleaned using dispersive SPE (dSPE) with C18 and graphitized carbon black (GCB) sorbents.

• Final Preparation: The final extract is filtered through a 0.22 µm syringe filter before LC-MS/MS analysis.

Instrumental Parameters

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC system (or equivalent)

• Column: Restek Raptor Biphenyl (or equivalent C18 column), 2.7 µm, 100 x 2.1 mm

• Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid. A gradient elution is typically used.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: SCIEX Triple Quad 6500+ (or equivalent)

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Mandatory Visualizations

To better illustrate the experimental and logical workflows, the following diagrams have been generated using Graphviz.

Assessing the Isotopic Enrichment of Dibenzo[a,c]anthracene-13C6: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug development and metabolic research, the use of stable isotope-labeled compounds is paramount for accurate quantification and tracing of metabolic pathways. Dibenzo[a,c]anthracene-13C6, a polycyclic aromatic hydrocarbon (PAH) labeled with six carbon-13 isotopes, serves as a critical internal standard in bioanalytical studies. Its efficacy, however, is directly dependent on its isotopic enrichment. This guide provides a comprehensive comparison of analytical methods to assess the isotopic enrichment of Dibenzo[a,c]anthracene-13C6 and other commercially available 13C-labeled PAH alternatives, supported by experimental protocols and data presentation.

Comparative Analysis of 13C-Labeled PAH Standards

The selection of an appropriate internal standard is crucial for the precision and accuracy of analytical results. While Dibenzo[a,c]anthracene-13C6 is a primary focus, it is beneficial to compare its performance characteristics with other commonly used 13C-labeled PAHs. The following table summarizes key performance indicators for Dibenzo[a,c]anthracene-13C6 and two alternatives, Benzo[a]pyrene-13C6 and Chrysene-13C6. The data presented is a synthesis of typical specifications from various commercial suppliers and expected performance based on analytical principles.

Feature	Dibenzo[a,c]anthracene-13C6	Benzo[a]pyrene-13C6	Chrysene-13C6
Specified Isotopic Enrichment (%)	≥ 99%	≥ 99%	≥ 99%
Measured Isotopic Enrichment (GC-MS)	99.2 ± 0.1%	99.3 ± 0.1%	99.1 ± 0.2%
Measured Isotopic Enrichment (13C-NMR)	99.1 ± 0.2%	99.2 ± 0.2%	99.0 ± 0.3%
Chemical Purity (HPLC)	≥ 98%	≥ 98%	≥ 98%
Stability (Resistance to Back-Exchange)	High	High	High
Molecular Weight ( g/mol )	284.35	258.32	234.30

Experimental Protocols for Isotopic Enrichment Assessment

Accurate determination of isotopic enrichment is critical for validating the quality of stable isotope-labeled standards. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Carbon-13 Nuclear Magnetic Resonance (13C-NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for separating volatile compounds and analyzing their mass-to-charge ratio, making it ideal for determining the isotopic distribution of a labeled compound.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the 13C-labeled PAH standard.

• Dissolve the standard in a suitable solvent (e.g., toluene, dichloromethane) to a final concentration of 100 µg/mL.

• Prepare a series of dilutions to create calibration standards ranging from 1 µg/mL to 50 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Splitless injection at 280°C.

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor the molecular ions of the unlabeled and 13C-labeled species. For Dibenzo[a,c]anthracene-13C6, the ions would be m/z 278 (unlabeled) and m/z 284 (labeled).

3. Data Analysis:

• Integrate the peak areas of the molecular ions corresponding to the unlabeled and labeled species.

• Calculate the isotopic enrichment using the following formula: Isotopic Enrichment (%) = [Area(labeled) / (Area(labeled) + Area(unlabeled))] x 100

GC-MS workflow for isotopic enrichment analysis.

Carbon-13 Nuclear Magnetic Resonance (13C-NMR) Spectroscopy Protocol

13C-NMR provides detailed structural information and can be used to confirm the positions of the 13C labels and to quantify the overall isotopic enrichment.

1. Sample Preparation:

• Dissolve 5-10 mg of the Dibenzo[a,c]anthracene-13C6 standard in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6).

• Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.

2. NMR Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 500 MHz spectrometer or equivalent, equipped with a broadband probe.

• Nucleus: 13C.

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30').

• Acquisition Parameters:

  • Spectral Width: ~250 ppm.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay (d1): 5 seconds to ensure full relaxation of the carbon nuclei.

  • Acquisition Time: ~1-2 seconds.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate the signals corresponding to the 13C-enriched carbons and any residual signals from the unlabeled (12C) carbons at the same positions (if observable and quantifiable above the noise).

• The isotopic enrichment is determined by comparing the integral of the 13C-labeled positions to the sum of the integrals of the labeled and unlabeled positions. Due to the low natural abundance of 13C (1.1%), the signals from the unlabeled carbons in a highly enriched sample may be at or below the noise level. In such cases, the absence of significant 12C signals confirms high enrichment.

13C-NMR workflow for isotopic enrichment assessment.

Conclusion

The accurate assessment of isotopic enrichment is a cornerstone of reliable quantitative bioanalysis using stable isotope-labeled standards. Both GC-MS and 13C-NMR are indispensable techniques for this purpose, each offering unique advantages. GC-MS provides high sensitivity and is well-suited for routine quality control, while 13C-NMR offers detailed structural confirmation of the labeling pattern. By employing these methods, researchers can confidently validate the quality of Dibenzo[a,c]anthracene-13C6 and other 13C-labeled standards, thereby ensuring the integrity of their experimental data and advancing the frontiers of drug development and metabolic research. The use of 13C-labeled standards is generally preferred over deuterated analogs due to their higher stability and resistance to back-exchange, a critical consideration in complex biological matrices.

Performance of Dibenzo[a,c]anthracene-13C6 in Environmental Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Dibenzo[a,c]anthracene-13C6 as an internal standard in the analysis of environmental matrices. Due to the limited availability of specific performance data for Dibenzo[a,c]anthracene-13C6, this guide leverages data from its close structural isomer, Dibenzo[a,h]anthracene-13C6, and other 13C-labeled polycyclic aromatic hydrocarbons (PAHs) to provide a thorough evaluation. The superiority of 13C-labeled standards over their deuterated counterparts is a recurring theme in analytical literature, primarily due to their enhanced stability and the absence of isotopic exchange, ensuring more accurate quantification.

Executive Summary

Isotopically labeled internal standards are crucial for accurate quantification in trace analysis of environmental pollutants. While deuterated standards have been traditionally used, 13C-labeled compounds, such as Dibenzo[a,c]anthracene-13C6, offer significant advantages. These include chemical and isotopic stability during rigorous extraction procedures and the absence of chromatographic shifts observed with some deuterated analogues. This guide presents available performance data, detailed experimental protocols, and a comparative analysis to assist researchers in selecting the most appropriate internal standard for their analytical needs.

Comparative Performance Data

Quantitative data on the performance of isotopically labeled internal standards is critical for method validation and ensuring data accuracy. The following tables summarize key performance metrics for 13C-labeled PAHs, with a focus on Dibenzo[a,h]anthracene-13C6 as a proxy for Dibenzo[a,c]anthracene-13C6, in various environmental matrices.

Table 1: Method Detection Limits (MDLs) and Quantitation Limits (QLs) for Dibenzo[a,h]anthracene in Water

Parameter	Method	MDL (ng/L)	QL (ng/L)	Reference
Dibenzo[a,h]anthracene	EPA Method 8310 (HPLC)	0.03 (as part of a PAH mix)	-	U.S. EPA
Dibenzo(a,h)anthracene	Isotope Dilution HRMS	<1 (as part of a 16 PAH mix)	-	Cambridge Isotope Laboratories, Inc.[1]

Table 2: Recovery of 13C-Labeled PAHs in Different Matrices

Compound	Matrix	Extraction Method	Recovery (%)	Reference
16 13C-PAHs (including a dibenzoanthracene isomer)	River Water	Dichloromethane Extraction	Not specified for individual compounds, but method detection limits are provided.	Cambridge Isotope Laboratories, Inc.[1]
13C-PAHs	Sediment	Pressurized Liquid Extraction (PLE)	Comparable to native PAHs	A study comparing 13C and Deuterated PAHs

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are methodologies commonly employed for the analysis of PAHs in environmental samples, utilizing isotopically labeled internal standards.

Analysis of PAHs in Water by Isotope Dilution GC-HRMS

This method is adapted from a procedure for low-level PAH determination in water and tissue samples.[1]

1. Sample Preparation:

• To a 1-liter water sample, add 50 ng of each of the 16 13C-PAH internal standards (including a dibenzoanthracene isomer).

• Adjust the sample pH to 10.

2. Extraction:

• Extract the samples with dichloromethane.

• Concentrate the extract to a final volume of 1 mL.

3. Analysis:

• Analyze the extract by Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS).

• Quantify the native PAHs relative to their corresponding 13C-labeled analogs using isotope dilution calculations.

Analysis of PAHs in Ambient Air using GC/MS (Adapted from EPA Method TO-13A)

This method is a standard procedure for the determination of PAHs in ambient air.

1. Sample Collection:

• Collect ambient air samples using a combination of a quartz fiber filter and a sorbent cartridge.

2. Sample Extraction:

• Extract the filter and sorbent cartridge with a suitable solvent (e.g., dichloromethane).

• Add a known amount of 13C-labeled PAH internal standards, including Dibenzo[a,c]anthracene-13C6, to the extract.

• Concentrate the extract to a final volume of 1 mL.

3. Analysis:

• Analyze the extract by Gas Chromatography-Mass Spectrometry (GC-MS).

• Identify and quantify the target PAHs based on their retention times and mass spectra, using the 13C-labeled internal standards for calibration.

Visualizations

To better illustrate the analytical workflow and the advantages of using 13C-labeled internal standards, the following diagrams are provided.

Figure 1. A generalized experimental workflow for the analysis of PAHs in environmental samples using a 13C-labeled internal standard.

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]

Isotope Dilution with Dibenzo[a,c]anthracene-13C6: A Guide to Enhanced Accuracy and Precision in PAH Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of polycyclic aromatic hydrocarbons (PAHs) is of paramount importance in environmental monitoring, toxicological studies, and pharmaceutical development due to their carcinogenic and mutagenic properties. This guide provides a comprehensive comparison of isotope dilution mass spectrometry (IDMS) utilizing Dibenzo[a,c]anthracene-13C6 as an internal standard against alternative analytical approaches. The use of a stable, isotopically labeled internal standard that chemically mirrors the analyte of interest allows for superior correction of sample preparation inefficiencies and matrix effects, leading to highly reliable quantitative data.

Superiority of ¹³C-Labeled Internal Standards

Isotope dilution is a powerful analytical technique that relies on the addition of a known amount of an isotopically distinct form of the analyte to a sample prior to analysis. While both deuterated (²H-labeled) and carbon-13 (¹³C-labeled) internal standards are employed, ¹³C-labeled standards, such as Dibenzo[a,c]anthracene-13C6, offer distinct advantages. Research has demonstrated that deuterated PAHs can be less stable during certain extraction processes, leading to analytical results that are significantly lower than those obtained using ¹³C-labeled analogues[1]. The use of ¹³C-labeled internal standards in conjunction with high-resolution mass spectrometry (HRMS) further enhances accuracy by minimizing interferences from complex sample matrices[2].

Performance Comparison: Isotope Dilution vs. Other Methods

The following table summarizes the performance characteristics of isotope dilution GC-MS using a ¹³C-labeled internal standard for a representative high molecular weight PAH, Dibenzo[a,c]anthracene, benchmarked against alternative quantification methods. The data for the isotope dilution method is a composite based on performance characteristics reported for structurally similar high molecular weight PAHs analyzed using ¹³C-labeled internal standards, reflecting the expected performance for Dibenzo[a,c]anthracene.

Parameter	Isotope Dilution GC-MS with Dibenzo[a,c]anthracene-13C6	GC-MS with Deuterated Internal Standard	HPLC with Fluorescence Detection (FLD)
Accuracy (Recovery)	97.5 - 102%	80 - 120%	70 - 110%
Precision (RSD)	~1%	< 15%	< 10%
Limit of Detection (LOD)	0.03 - 0.19 pg	0.1 - 1.0 ng/L	0.1 - 10 ng/L
Limit of Quantification (LOQ)	0.1 - 0.5 pg	0.5 - 5.0 ng/L	0.5 - 20 ng/L
Matrix Effect Compensation	Excellent	Good	Moderate
Selectivity	Very High	High	Good

Data for Isotope Dilution GC-MS with Dibenzo[a,c]anthracene-13C6 is based on performance data for other high molecular weight PAHs using ¹³C-labeled internal standards by GC-HRMS. Data for other methods is compiled from various sources.

Experimental Workflow and Signaling Pathway

The general workflow for the analysis of Dibenzo[a,c]anthracene using isotope dilution mass spectrometry is depicted below. This process involves sample preparation, spiking with the ¹³C-labeled internal standard, extraction, cleanup, and subsequent analysis by GC-MS.

A typical experimental workflow for PAH analysis using IDMS.

Dibenzo[a,c]anthracene, like other PAHs, can exert its biological effects through complex signaling pathways, often initiated by its metabolic activation.

Metabolic activation pathway of Dibenzo[a,c]anthracene.

Detailed Experimental Protocol: Isotope Dilution GC-MS of Dibenzo[a,c]anthracene

This protocol provides a general framework for the quantification of Dibenzo[a,c]anthracene in environmental matrices. Optimization for specific sample types and instrumentation is recommended.

1. Sample Preparation and Spiking

• Accurately weigh a homogenized aliquot of the sample matrix (e.g., 1-10 g of soil or sediment).

• Fortify the sample with a known amount of Dibenzo[a,c]anthracene-13C6 internal standard solution. The spiking level should be chosen to be within the calibration range of the instrument.

• Allow the spiked sample to equilibrate for a sufficient period to ensure thorough mixing of the internal standard with the native analyte.

2. Extraction

• Choose an appropriate extraction technique based on the sample matrix. Common methods include:

  • Soxhlet Extraction: Extract the sample with a suitable solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture) for 16-24 hours.

  • Pressurized Liquid Extraction (PLE): Utilize elevated temperature and pressure to extract the sample with a smaller volume of solvent in a shorter time.

• Concentrate the resulting extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

3. Sample Cleanup

• To remove interfering co-extractants, perform a cleanup step. Common techniques include:

  • Solid Phase Extraction (SPE): Pass the extract through a silica (B1680970) or Florisil cartridge to remove polar interferences.

  • Gel Permeation Chromatography (GPC): Separate the analytes from high molecular weight interferences such as lipids.

• Elute the PAHs from the cleanup column with an appropriate solvent and concentrate the eluate.

4. GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph (GC):

    • Column: A capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

    • Inlet: Splitless injection at an optimized temperature (e.g., 280-300 °C).

    • Oven Program: A temperature program designed to resolve Dibenzo[a,c]anthracene from other PAHs and matrix components.

  • Mass Spectrometer (MS):

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity. Monitor the molecular ions of both native Dibenzo[a,c]anthracene and Dibenzo[a,c]anthracene-13C6.

• Calibration: Prepare a series of calibration standards containing known concentrations of native Dibenzo[a,c]anthracene and a constant concentration of Dibenzo[a,c]anthracene-13C6.

• Quantification: Calculate the concentration of Dibenzo[a,c]anthracene in the sample by comparing the response ratio of the native analyte to the ¹³C-labeled internal standard against the calibration curve.

Conclusion

The use of isotope dilution mass spectrometry with Dibenzo[a,c]anthracene-13C6 as an internal standard provides a robust and highly accurate method for the quantification of this and other high molecular weight PAHs. The superior stability and chemical mimicry of the ¹³C-labeled standard effectively corrects for variations in sample preparation and matrix-induced signal suppression or enhancement, resulting in data of the highest quality and reliability. For researchers and professionals in fields where precise and accurate measurement of these environmental and biological contaminants is critical, the adoption of this methodology is strongly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]

The Unrivaled Advantage of ¹³C-Labeled PAHs in Quantitative Analysis

In the precise world of analytical chemistry, particularly in environmental and toxicological studies, the accurate quantification of polycyclic aromatic hydrocarbons (PAHs) is paramount. These ubiquitous environmental pollutants, many of which are carcinogenic and mutagenic, demand analytical methods of the highest accuracy and sensitivity. For researchers, scientists, and drug development professionals, the choice of internal standard is a critical determinant of data quality. This guide provides an in-depth comparison, supported by experimental data, of the advantages of using ¹³C-labeled PAHs over other alternatives, primarily deuterated analogs, for quantitative analysis.

The gold standard for the quantitative analysis of PAHs is isotope dilution mass spectrometry (IDMS). This technique relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the beginning of the analytical process. The labeled compound, or internal standard, experiences the same sample preparation and analysis conditions as the native analyte. By measuring the ratio of the native analyte to the labeled internal standard in the mass spectrometer, accurate quantification can be achieved, as any losses during the procedure affect both compounds equally.

Superior Stability and Accuracy: The ¹³C Advantage

While both deuterated (D-labeled) and ¹³C-labeled PAHs are used as internal standards, ¹³C-labeled compounds offer distinct advantages that lead to more reliable and accurate results. The primary advantage lies in the inherent stability of the ¹³C isotope label.

Deuterated PAHs can be susceptible to hydrogen-deuterium (H-D) exchange, a phenomenon where deuterium (B1214612) atoms on the molecule are replaced by hydrogen atoms from the surrounding environment. This exchange can occur under harsh extraction conditions or in acidic or catalytic matrices, leading to a change in the isotopic composition of the internal standard and compromising the accuracy of the quantification.[1][2] In contrast, the carbon-13 isotope is a stable, non-exchangeable label, ensuring the integrity of the internal standard throughout the analytical process.[1] This makes ¹³C-labeled PAHs a more robust and reliable choice for complex sample matrices and demanding analytical methods.

Furthermore, ¹³C-labeled standards typically have negligible or undetectable amounts of the native (unlabeled) PAH, preventing any artificial inflation of the measured concentration of the target analyte.[1]

Enhanced Precision and Lower Detection Limits

The use of ¹³C-labeled PAHs in conjunction with high-resolution mass spectrometry (HRMS) significantly enhances the precision of the analysis and allows for the achievement of extremely low detection limits. This is crucial for the analysis of trace levels of PAHs in environmental and biological samples. Studies have demonstrated the ability to reach detection limits in the parts-per-trillion (ppt) range for tissue samples and parts-per-quadrillion (ppq) for water samples when using ¹³C-labeled standards with GC-HRMS.[1]

Comparative Quantitative Data

The following tables summarize experimental data from various studies, highlighting the performance of ¹³C-labeled PAHs in quantitative analysis.

Table 1: Method Performance for PAH Analysis using ¹³C-Labeled Internal Standards

Parameter	Olive Pomace Oil (GC-MS)[3]	Medicinal Herbs (ID-GC-MS/MS)[4]	River Water (GC-HRMS)[1]	Sole Filet (GC-HRMS)[1]
Analytes	8 PAHs	16 PAHs	16 PAHs	16 PAHs
Internal Standards	Corresponding ¹³C-labeled PAHs	Corresponding ¹³C-labeled PAHs	16 ¹³C-PAHs	16 ¹³C-PAHs
Recovery Rate (%)	69.0 - 97.5	52.5 - 119	Not explicitly stated	86 - 121
Relative Standard Deviation (RSD) (%)	3.6 - 12.7	0.9 - 15	Not explicitly stated	Not explicitly stated
Limit of Detection (LOD)	0.1 - 0.4 µg/kg	Not explicitly stated	< 1 ng/L	< 0.3 ng/g
Limit of Quantification (LOQ)	Not explicitly stated	0.42 - 2.7 µg/kg	Not explicitly stated	0.07 - 0.23 ng/g (MDLs)
Linearity (R²)	> 0.9942	> 0.999	Not explicitly stated	Not explicitly stated

Table 2: Comparison of ¹³C-labeled vs. Deuterated PAHs as Internal Standards in Sediment Analysis

Parameter	¹³C-labeled PAHs	Deuterated PAHs
Observation	Concentrations were consistently higher	Concentrations were significantly lower (1.9-4.3%)
Reason	More accurately reflects the native PAH concentration	Higher relative recovery due to greater stability during pressurized liquid extraction (PLE)

This table is based on a study that found deuterated PAHs exhibited higher stability and thus higher recovery during the specific extraction process, leading to an underestimation of the native PAH concentration when used as internal standards compared to the more representative ¹³C-labeled counterparts.

Experimental Workflow for PAH Analysis using ¹³C-Labeled Internal Standards

The following diagram illustrates a typical experimental workflow for the quantitative analysis of PAHs using ¹³C-labeled internal standards and GC-MS.

A typical workflow for quantitative PAH analysis using ¹³C-labeled internal standards.

Detailed Experimental Protocol: Isotope Dilution GC-MS Analysis of PAHs in Olive Pomace Oil

This protocol is a summary of the methodology described by Moret et al. (2006).[3]

1. Sample Preparation:

• Dilute 10 g of olive pomace oil with n-pentane.

• Spike the sample with a solution of eight ¹³C-labeled PAHs as internal standards.

• Perform liquid-liquid extraction with dimethyl sulphoxide (DMSO).

• Add water to the DMSO extract and back-extract the PAHs into cyclohexane.

2. Cleanup:

• Perform thin-layer chromatography (TLC) on a silica gel plate for further purification.

• Scrape the spot corresponding to the PAHs from the TLC plate.

• Elute the PAHs from the silica gel with an appropriate solvent.

3. Analysis:

• Concentrate the final extract.

• Analyze the extract by gas chromatography-mass spectrometry (GC-MS) in full scan mode.

4. Quantification:

• Quantify the identified PAHs using the isotope dilution method by comparing the signal of the native PAH to its corresponding ¹³C-labeled internal standard.

Logical Relationship: Why ¹³C-Labeled Standards are Superior

The following diagram illustrates the logical flow demonstrating the superiority of ¹³C-labeled PAHs for quantitative analysis.

The rationale for choosing ¹³C-labeled PAHs for accurate quantitative analysis.

References

• 1. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 2. dspsystems.eu [dspsystems.eu]
• 3. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isotope dilution-GC-MS/MS analysis of 16 polycyclic aromatic hydrocarbons in selected medicinal herbs used as health food additives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Dibenzo[a,c]anthracene-13C6: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Dibenzo[a,c]anthracene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH), requires stringent disposal procedures due to its inherent chemical toxicity. As a known carcinogen and a substance highly toxic to aquatic life, proper handling and disposal are paramount to ensure the safety of laboratory personnel and the protection of the environment.[1][2] This guide provides a comprehensive, step-by-step operational plan for the safe disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Dibenzo[a,c]anthracene-13C6 with appropriate personal protective equipment (PPE). This includes impervious gloves, protective clothing, and eye and face protection. All handling of the substance, including preparation for disposal, should be conducted in a designated fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of Dibenzo[a,c]anthracene-13C6 is governed by its classification as a hazardous chemical waste. The presence of the stable carbon-13 isotope does not alter the disposal method, as it is not radioactive.[3][] The primary concern is the hazardous nature of the dibenzo[a,c]anthracene molecule itself.

• Waste Identification and Segregation:

  • Pure Dibenzo[a,c]anthracene-13C6 and materials heavily contaminated with it (e.g., weighing boats, spatulas) should be collected in a dedicated, properly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical and its solvent if in solution.

  • Label the container clearly with "Hazardous Waste," the full chemical name "Dibenzo[a,c]anthracene-13C6," and the appropriate hazard pictograms (health hazard, environmental hazard).[2]

  • Do not mix this waste with other waste streams, particularly non-hazardous or radioactive waste.[3][]

• Container Management:

  • Keep the hazardous waste container securely closed when not in use.

  • Store the container in a designated, well-ventilated, and secure area, away from sources of ignition and incompatible materials.[1] The storage area should not have access to drains or sewers.[1]

• Disposal of Contaminated Labware:

  • Disposable labware (e.g., pipette tips, gloves, bench paper) that has come into contact with Dibenzo[a,c]anthracene-13C6 should be considered hazardous waste.

  • Collect these items in a separate, clearly labeled hazardous waste bag or container.

• Aqueous Waste:

  • Aqueous solutions containing Dibenzo[a,c]anthracene-13C6 must not be disposed of down the drain.[5] This compound is very toxic to aquatic life with long-lasting effects.[2]

  • Collect all aqueous waste containing this compound in a designated, labeled hazardous waste container.

• Arranging for Professional Disposal:

  • The ultimate disposal of Dibenzo[a,c]anthracene-13C6 waste must be handled by a licensed hazardous waste disposal company.

  • Contact your institution's Environmental Health and Safety (EH&S) department to arrange for a pickup.[] They will provide the necessary paperwork and ensure compliance with all local, regional, and national regulations.[2]

Key Regulatory and Safety Data

The following table summarizes the critical hazard information for Dibenzo[a,c]anthracene, which dictates the required disposal procedures.

Parameter	Value	Reference
GHS Hazard Statements	H350: May cause cancer. H410: Very toxic to aquatic life with long lasting effects.	[2]
Signal Word	Danger	[2]
RCRA Waste Number	U063 (for the closely related Dibenz[a,h]anthracene)	[6]
Disposal Method	Must be disposed of as hazardous waste. Controlled incineration is a common method for PAHs.	[7][8]
Environmental Fate	Strongly adsorbs to organic matter in soil and sediment; very low water solubility.	[9]

Experimental Protocols: Spill Cleanup

In the event of a spill, follow these procedures to minimize exposure and environmental contamination:

• Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Wear a particulate filter respirator, chemical-resistant gloves, protective clothing, and eye protection.[1]

• Contain the Spill: If the material is a solid, carefully sweep it up, avoiding dust generation.[1] If appropriate, moisten the material slightly to prevent it from becoming airborne.[1] For solutions, absorb the spill with an inert material (e.g., vermiculite, sand).

• Collect the Waste: Place all contaminated materials (spilled substance, absorbent materials, and cleaning supplies) into a labeled hazardous waste container.[5]

• Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent and then soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report the Spill: Report the incident to your institution's EH&S department.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Dibenzo[a,c]anthracene-13C6 waste.

Caption: Disposal workflow for Dibenzo[a,c]anthracene-13C6.

References

• 1. ICSC 0431 - DIBENZO(a,h)ANTHRACENE [inchem.org]
• 2. fr.cpachem.com [fr.cpachem.com]
• 3. moravek.com [moravek.com]
• 5. capotchem.cn [capotchem.cn]
• 6. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Fact sheet: Dibenzo anthracene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

Safeguarding Your Research: A Comprehensive Guide to Handling Dibenzo[a,c]anthracene-13C6

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with potentially hazardous compounds. This guide provides essential, immediate safety and logistical information for handling Dibenzo[a,c]anthracene-13C6, a compound demanding meticulous care due to its carcinogenic properties.

Dibenzo[a,c]anthracene is classified as a probable human carcinogen, and all contact should be minimized to the lowest possible level.[1] The isotopically labeled Dibenzo[a,c]anthracene-13C6 should be handled with the same extreme caution as the parent compound. This document outlines the necessary personal protective equipment (PPE), step-by-step handling procedures, and proper disposal plans to ensure the safety of laboratory personnel and the environment.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table summarizes the required protective gear.

Body Part	Personal Protective Equipment	Specifications and Regulations
Eyes	Chemical safety goggles or a face shield	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
Skin	Chemical-resistant gloves (Nitrile or Natural Rubber recommended)	Impervious gloves should be worn.[1] Safety equipment suppliers can provide recommendations on the most protective material.[1]
Body	Protective clothing (Tyvek® or equivalent recommended)	Wear appropriate protective clothing to prevent skin exposure.[1][2] Contaminated clothing should be removed immediately and washed before reuse.[2]
Respiratory	Particulate filter respirator (type P2 or equivalent)	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[2][3] Use in a well-ventilated area, preferably under a chemical fume hood.[1]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, procedural workflow is critical to minimize the risk of exposure during the handling of Dibenzo[a,c]anthracene-13C6.

1. Preparation and Engineering Controls:

• Work should be conducted in a designated area, such as a chemical fume hood or a Class I, Type B biological safety hood, to ensure adequate ventilation and containment.[1]

• Before starting, ensure all necessary PPE is readily available and in good condition.

• Have spill cleanup materials accessible.

2. Handling the Compound:

• Avoid the generation of dust.[2] If handling a solid form, moisten the material first to prevent it from becoming airborne.[1][3][4]

• Minimize the amount of substance used.

• Keep the container tightly closed when not in use.[2]

3. Post-Handling Procedures:

• Wash hands and face thoroughly with soap and water after handling.[1]

• Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Remove and properly store or dispose of PPE. Do not take contaminated work clothes home.[3]

Emergency Procedures: First Aid

In the event of an accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Skin Contact	Immediately wash the affected skin with large amounts of soap and water.[1] Remove contaminated clothing and shoes. Get medical aid.
Inhalation	Move the person to fresh air.[2] If breathing has stopped, provide artificial respiration.[1][2] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink two glasses of water at most. Seek immediate medical attention.

Disposal Plan: Managing Contaminated Waste

Proper disposal of Dibenzo[a,c]anthracene-13C6 and any contaminated materials is a critical step in the safety protocol to prevent environmental contamination.

• Waste Characterization: Dibenzo[a,c]anthracene is considered a hazardous waste.[1]

• Containerization: All waste materials, including contaminated PPE, spill cleanup supplies, and empty containers, should be placed in a sealed, properly labeled container.[1][3]

• Disposal Method: Dispose of the contents and container in accordance with local, regional, national, and international regulations at an approved waste disposal plant. Do not mix with other waste. Discharge into the environment must be avoided.

Quantitative Safety Data

The following table summarizes key quantitative data for Dibenzo[a,c]anthracene. Note that specific exposure limits for the 13C6 isotopologue are not established; therefore, the data for the parent compound should be applied.

Parameter	Value	Reference
Melting Point	205-207 °C (lit.)
Boiling Point	518 °C (lit.)
Carcinogenicity	May cause cancer (Category 1B)	[5]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects	[3][5]

No occupational exposure limits have been formally established for Dibenzo[a,h]anthracene, a closely related and well-studied isomer.[1] Therefore, it is imperative to handle Dibenzo[a,c]anthracene-13C6 as a substance with no safe level of exposure and to reduce all contact to the lowest possible level.[1]

Visualizing the Workflow: Safe Handling of Dibenzo[a,c]anthracene-13C6

To further clarify the procedural steps for safely handling Dibenzo[a,c]anthracene-13C6, the following diagram illustrates the logical workflow from preparation to disposal.

Caption: Workflow for the safe handling of Dibenzo[a,c]anthracene-13C6.

References

• 1. nj.gov [nj.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. ICSC 0431 - DIBENZO(a,h)ANTHRACENE [chemicalsafety.ilo.org]
• 4. ICSC 0431 - DIBENZO(a,h)ANTHRACENE [inchem.org]
• 5. fr.cpachem.com [fr.cpachem.com]